Phosphonothioic acid, (1-aminoethyl)-

• CAS: 188649-76-5

Core Science & Biosynthesis

Introduction: Bridging Amino Acids and Organophosphorus Chemistry

An In-Depth Technical Guide to the Synthesis and Characterization of (1-Aminoethyl)phosphonothioic Acid

In the landscape of medicinal and biological chemistry, the structural analogy between α-aminophosphonic acids and their corresponding α-aminocarboxylic acids has been a fertile ground for the development of novel bioactive compounds.[1][2] By replacing the planar carboxylic acid group with a tetrahedral phosphonic acid moiety, researchers can create potent mimetics that interact differently with biological targets. These analogues have found applications as enzyme inhibitors, herbicides, and antibacterial agents.[2][3]

This guide focuses on a specific, yet significant, structural variation: (1-aminoethyl)phosphonothioic acid . This molecule is a sulfur-containing analogue of (1-aminoethyl)phosphonic acid (the phosphonic counterpart of alanine). The substitution of a phosphoryl oxygen with a sulfur atom (thionation) profoundly alters the molecule's electronic properties, lipophilicity, and metal-chelating ability. These changes can enhance metabolic stability and modulate biological activity, making phosphonothioates a compelling area of study for drug development professionals.

This technical document provides a comprehensive overview of a robust synthetic strategy for (1-aminoethyl)phosphonothioic acid, followed by a detailed discussion of the analytical techniques essential for its unambiguous characterization. The methodologies described herein are grounded in established organophosphorus chemistry, offering both practical protocols and the underlying scientific rationale.

Part 1: A Multi-Stage Synthetic Strategy

The synthesis of (1-aminoethyl)phosphonothioic acid is most effectively approached through a multi-stage process. A direct, one-pot synthesis is challenging due to the reactivity of the required thio-reagents. Therefore, a logical and field-proven strategy involves:

• Formation of an α-aminophosphonate ester precursor via the renowned Kabachnik-Fields reaction.

• Thionation of the phosphonate ester to convert the P=O bond to the desired P=S bond.

• Acidic hydrolysis to cleave the ester groups, yielding the final (1-aminoethyl)phosphonothioic acid.

This workflow provides high yields and allows for purification and characterization at intermediate stages, ensuring the integrity of the final product.

Caption: Overall workflow for the synthesis of (1-aminoethyl)phosphonothioic acid.

Stage 1: The Kabachnik-Fields Reaction for the Phosphonate Precursor

The Kabachnik-Fields reaction is a powerful three-component condensation that forms a carbon-phosphorus bond, establishing the core structure of the α-aminophosphonate.[4][5] The reaction combines a carbonyl compound (acetaldehyde), an amine (ammonia), and a hydrophosphoryl compound (diethyl phosphite).[1][6]

Mechanistic Insight: The reaction typically proceeds through one of two main pathways, largely dependent on the reaction conditions and the nature of the reactants.[1][5] The most common pathway involves the initial formation of an imine from the condensation of acetaldehyde and ammonia. This electrophilic imine is then attacked by the nucleophilic phosphorus atom of diethyl phosphite to form the α-aminophosphonate.[5] The use of a Lewis or Brønsted acid catalyst can facilitate imine formation and its subsequent activation.[7]

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physicochemical properties of (1-aminoethyl)phosphonothioic acid

An In-Depth Technical Guide to the Physicochemical Properties of (1-aminoethyl)phosphonothioic Acid

Abstract

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound of significant interest due to its structural analogy to the proteinogenic amino acid alanine and its potential applications in drug design and agrochemicals. This guide provides a comprehensive overview of the predicted , including its acidity constants (pKa), lipophilicity (logP), solubility, and chemical stability. As direct experimental data for this specific molecule is limited, this document leverages data from structurally related compounds, such as (1-aminoethyl)phosphonic acid and various phosphonothioate esters, to provide well-grounded estimations. Furthermore, this guide details the standard experimental protocols for the definitive determination of these crucial parameters, offering a roadmap for researchers in the fields of medicinal chemistry, materials science, and drug development.

Chemical Structure and Identity

(1-aminoethyl)phosphonothioic acid is a chiral molecule characterized by a central phosphorus atom bonded to a (1-aminoethyl) group, a hydroxyl group, a thiol group, and a double-bonded oxygen atom. The presence of both an acidic phosphonothioic acid moiety and a basic amino group makes it a zwitterionic compound, capable of existing in various protonation states depending on the pH of the surrounding medium.

Table 1: Chemical Identity of (1-aminoethyl)phosphonothioic Acid and Related Compounds

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Canonical SMILES
(1-aminoethyl)phosphonothioic acid	C2H8NO2PS	141.12 (Predicted)	CP(=O)(O)S
(1-aminoethyl)phosphonic acid	C2H8NO3P	125.06	CC(N)P(=O)(O)O[1]
VX (nerve agent)	C11H26NO2PS	267.37	CCOP(=O)(C)SCCN(C(C)C)C(C)C[2]

Synthesis and Related Structures

The synthesis of (1-aminoethyl)phosphonothioic acid is not widely documented in publicly available literature. However, its synthesis can be conceptualized based on established methods for creating similar α-aminophosphonic and phosphonothioic acid derivatives. One potential route could involve the Kabachnik-Fields reaction, a three-component reaction of an aldehyde, an amine, and a phosphite, adapted for the introduction of a sulfur atom.[3] Another approach could be the modification of (1-aminoethyl)phosphonic acid. The synthesis of related phosphonopeptides incorporating (1-aminoethyl)phosphonic acid has been described, highlighting the importance of these building blocks in antibacterial agent development.[4]

Predicted Physicochemical Properties

Acidity Constants (pKa)

The pKa values of (1-aminoethyl)phosphonothioic acid are critical for understanding its ionization state in biological systems and for developing formulations. As a zwitterionic compound, it is expected to have at least three pKa values corresponding to the deprotonation of the phosphonothioic acid group and the amino group.

Based on data for related phosphonic acids, the first pKa (pKa1) of the phosphonic acid group typically ranges from 1.1 to 2.3, and the second (pKa2) from 5.3 to 7.2.[5] The substitution of an oxygen atom with a less electronegative sulfur atom is expected to decrease the acidity of the phosphonothioic acid group, leading to slightly higher pKa values compared to its phosphonic acid analog. The pKa of the amino group is anticipated to be in the typical range for primary amines, around 9-10.

Table 2: Predicted pKa Values for (1-aminoethyl)phosphonothioic Acid

Ionizable Group	Predicted pKa Range	Rationale
P-OH (first dissociation)	2.0 - 3.0	Thio-substitution decreases acidity compared to phosphonic acids.
P-SH (second dissociation)	6.5 - 8.0	Thio-substitution decreases acidity.
-NH3+	9.0 - 10.5	Typical range for a primary amino group.

The following diagram illustrates the expected ionization states of (1-aminoethyl)phosphonothioic acid at different pH values.

Caption: Predicted ionization states of (1-aminoethyl)phosphonothioic acid.

Lipophilicity (logP/logD)

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (logP) or distribution coefficient (logD), is a key determinant of a molecule's absorption, distribution, metabolism, and excretion (ADME) properties.[6]

The computed XLogP3 value for the oxygen analog, (1-aminoethyl)phosphonic acid, is -4.3, indicating high hydrophilicity.[7][8][9] The replacement of a hydroxyl group with a thiol group is expected to increase the lipophilicity of the molecule. Therefore, the logP of (1-aminoethyl)phosphonothioic acid is predicted to be higher (less negative) than that of its phosphonic acid counterpart. However, due to the presence of the ionizable amino and phosphonothioic acid groups, it is still expected to be a relatively polar molecule with a negative logP value.

The logD, which accounts for all ionized and unionized species at a given pH, will be highly dependent on the pH of the medium. At physiological pH (~7.4), the molecule is expected to be predominantly in its zwitterionic and anionic forms, contributing to its overall hydrophilicity.

Table 3: Predicted Lipophilicity of (1-aminoethyl)phosphonothioic Acid

Parameter	Predicted Value Range	Rationale
clogP	-2.0 to -1.0	Increased lipophilicity compared to the phosphonic acid analog due to the sulfur atom.
logD at pH 7.4	-3.5 to -2.5	Predominantly ionized at physiological pH, leading to high hydrophilicity.

Solubility

The solubility of (1-aminoethyl)phosphonothioic acid is a critical parameter for its formulation and delivery. Its oxygen analog, (1-aminoethyl)phosphonic acid, is a white solid that is soluble in water.[7] Given the polar nature of the amino and phosphonothioic acid groups, (1-aminoethyl)phosphonothioic acid is also expected to be a solid at room temperature with good aqueous solubility.

The solubility will be significantly influenced by pH. In highly acidic or alkaline solutions, where the molecule is fully protonated or deprotonated, its solubility is expected to be higher due to its ionic character. The lowest solubility is anticipated around its isoelectric point. The presence of sulfur may slightly decrease its solubility in water compared to the phosphonic acid analog, but it is still predicted to be readily soluble. Many organophosphorus compounds exhibit solubility in organic solvents like methanol and acetonitrile, which can be useful for analytical purposes.[10][11]

Chemical Stability

The chemical stability of (1-aminoethyl)phosphonothioic acid is crucial for its shelf-life and in-vivo fate. The phosphonothioate linkage can be susceptible to hydrolysis and oxidation.

• Hydrolysis: The P-S bond in phosphonothioates can undergo hydrolysis, particularly under strongly acidic or alkaline conditions.[2] This would lead to the formation of (1-aminoethyl)phosphonic acid and hydrogen sulfide. The rate of hydrolysis is expected to be pH-dependent.

• Oxidation: The sulfur atom in the phosphonothioate group is susceptible to oxidation, which could lead to the formation of the corresponding phosphonic acid.[12] Oxidizing agents may result in the release of toxic phosphorus oxides.[12]

Formal stability studies following ICH guidelines are necessary to fully characterize the degradation pathways and establish appropriate storage conditions.[13][14]

Experimental Protocols for Physicochemical Characterization

To obtain definitive data for (1-aminoethyl)phosphonothioic acid, the following experimental protocols are recommended.

Determination of pKa by Potentiometric Titration

This method involves titrating a solution of the compound with a strong acid or base and monitoring the pH change.[15][16]

Protocol:

• Sample Preparation: Prepare a 0.01 M solution of (1-aminoethyl)phosphonothioic acid in deionized water with a constant ionic strength (e.g., 0.1 M KCl).

• Titration: Titrate the solution with a standardized solution of 0.1 M HCl to a pH of ~1.5. Then, titrate the acidified solution with a standardized 0.1 M NaOH solution, recording the pH at regular volume increments.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points of the titration curve. Sophisticated software can be used to fit the titration data and obtain precise pKa values.

Caption: Workflow for pKa determination by potentiometric titration.

Determination of logP by Shake-Flask Method

The shake-flask method is the gold standard for determining the partition coefficient.[17][18]

Protocol:

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol.

• Sample Preparation: Prepare a stock solution of (1-aminoethyl)phosphonothioic acid in the aqueous phase.

• Partitioning: Mix a known volume of the sample solution with an equal volume of n-octanol in a separatory funnel. Shake vigorously for a set period (e.g., 1 hour) to allow for partitioning.

• Phase Separation: Allow the phases to separate completely.

• Concentration Measurement: Determine the concentration of the compound in both the aqueous and n-octanol phases using a suitable analytical technique, such as HPLC-UV or LC-MS.

• Calculation: Calculate the logP using the formula: logP = log([Concentration in octanol] / [Concentration in aqueous phase]).

Stability Testing

Stability testing should be conducted according to ICH guidelines to assess the intrinsic stability of the compound.[13][19]

Protocol:

• Sample Storage: Store samples of (1-aminoethyl)phosphonothioic acid under various conditions of temperature (e.g., 25°C/60% RH, 40°C/75% RH) and light.

• Time Points: Analyze the samples at specified time intervals (e.g., 0, 3, 6, 9, 12 months).

• Analysis: Use a validated stability-indicating HPLC method to quantify the parent compound and any degradation products.

• Forced Degradation: Subject the compound to stress conditions (e.g., strong acid, strong base, oxidation, heat, light) to identify potential degradation pathways.

Conclusion

While direct experimental data for (1-aminoethyl)phosphonothioic acid is scarce, a comprehensive understanding of its likely physicochemical properties can be derived from the analysis of structurally related compounds. It is predicted to be a water-soluble, zwitterionic solid with distinct pKa values governing its ionization state. Its lipophilicity is expected to be low, and its stability will be influenced by pH and oxidative conditions. The experimental protocols outlined in this guide provide a clear path for the definitive characterization of this promising molecule, which is essential for its potential development in various scientific and industrial applications.

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An In-depth Technical Guide to the Core Mechanism of Action of (1-aminoethyl)phosphonothioic Acid

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on (1-aminoethyl)phosphonothioic Acid

Direct research on the specific biological activities of (1-aminoethyl)phosphonothioic acid as an independent agent is not extensively documented in publicly available literature. It is plausible that this compound serves primarily as a specialized chemical intermediate for the synthesis of more complex molecules.[1] This guide, therefore, presents a scientifically inferred mechanism of action by drawing parallels with closely related and well-studied analogous compounds, particularly l-1-aminoethylphosphonic acid. The introduction of a sulfur atom in the phosphonate group, creating a phosphonothioate, introduces unique physicochemical properties that will be explored in the context of potential enzyme inhibition.

Introduction to Aminophosphonic and Phosphonothioic Acids in Drug Design

Aminophosphonic acids are a class of organophosphorus compounds that are structural analogs of amino acids, where a carboxylic acid group is replaced by a phosphonic acid moiety.[2] This structural mimicry allows them to interact with biological systems, often as competitive inhibitors of enzymes that process amino acids.[3] Their applications are diverse, ranging from antibiotics and antivirals to herbicides.[3]

The substitution of a non-bridging oxygen atom with sulfur in a phosphonate group yields a phosphonothioic acid. This modification alters the molecule's steric and electronic properties, including its pKa values, which can be closer to those of phosphate esters compared to phosphonic acids.[4] These changes can influence the compound's binding affinity and inhibitory potency against target enzymes.[4][5]

Proposed Mechanism of Action: An Antibacterial Focus

The most probable mechanism of action for (1-aminoethyl)phosphonothioic acid, particularly in an antibacterial context, is as a mimetic of the amino acid L-alanine. This hypothesis is strongly supported by extensive research on the closely related compound, l-1-aminoethylphosphonic acid, the active metabolite of the antibacterial agent alaphosphin.[6]

Cellular Uptake and Activation

It is proposed that, similar to other small peptide-like molecules, (1-aminoethyl)phosphonothioic acid would be transported into bacterial cells via peptide permeases.[6] If administered as part of a larger molecule, such as a phosphonopeptide, it would likely undergo intracellular cleavage by peptidases to release the active (1-aminoethyl)phosphonothioic acid.[6][7]

Inhibition of Alanine Racemase

The primary intracellular target is predicted to be alanine racemase (EC 5.1.1.1) , a crucial enzyme in bacterial cell wall biosynthesis.[6] Alanine racemase catalyzes the conversion of L-alanine to D-alanine, an essential component of the peptidoglycan layer that provides structural integrity to the bacterial cell wall.

(1-aminoethyl)phosphonothioic acid, as an L-alanine analog, is expected to act as a competitive inhibitor of alanine racemase.[6] The nature of this inhibition (reversible or irreversible) may vary between different bacterial species, as is observed with l-1-aminoethylphosphonic acid.[6]

Diagram: Proposed Intracellular Pathway of (1-aminoethyl)phosphonothioic Acid

Caption: Proposed mechanism of (1-aminoethyl)phosphonothioic acid in bacteria.

Potential Secondary Targets

A secondary target for (1-aminoethyl)phosphonothioic acid could be UDP-N-acetylmuramyl-L-alanine synthetase (EC 6.3.2.8) .[6][7] This enzyme is also involved in the early stages of peptidoglycan synthesis. Inhibition of this enzyme would further disrupt the formation of the bacterial cell wall.

The Role of the Phosphonothioic Moiety: A Deeper Dive

The replacement of an oxygen atom with sulfur in the phosphonate group to form a phosphonothioate has several important implications for its interaction with target enzymes:

• Modified Acidity: The pKa values of phosphonothioic acids are closer to those of phosphate esters than their phosphonic acid counterparts.[4] This can lead to a different ionization state at physiological pH, potentially improving binding to an enzyme's active site.

• Steric and Electronic Effects: The larger atomic radius of sulfur compared to oxygen, and the difference in electronegativity, can alter the geometry and charge distribution of the molecule.[4] This can lead to either enhanced or diminished inhibitory potency depending on the specific architecture of the enzyme's active site.[5]

• Resistance to Hydrolysis: The phosphorus-sulfur bond can exhibit different susceptibility to enzymatic hydrolysis compared to a phosphorus-oxygen bond, which may affect the stability and duration of action of the compound.

Potential as a Phosphatase Inhibitor

Phosphonothioic acids have been investigated as inhibitors of various phosphatases, including alkaline phosphatases and protein-tyrosine phosphatases.[4] While the inhibitory properties are often comparable to their phosphonic acid analogs, the differences in steric and electronic properties can lead to modest variations in potency.[4] Therefore, it is conceivable that (1-aminoethyl)phosphonothioic acid could exhibit inhibitory activity against phosphatases that recognize phosphorylated amino acids or similar substrates.

Experimental Protocols for Mechanism of Action Studies

To validate the proposed mechanism of action for (1-aminoethyl)phosphonothioic acid, a series of biochemical and microbiological assays would be required.

Alanine Racemase Inhibition Assay

Objective: To determine if (1-aminoethyl)phosphonothioic acid directly inhibits alanine racemase activity.

Methodology:

• Enzyme Preparation: Obtain purified recombinant alanine racemase from a relevant bacterial species (e.g., Escherichia coli or Staphylococcus aureus).

• Assay Reaction:

  • Prepare a reaction mixture containing a suitable buffer, the substrate (L-alanine), and a detection reagent (e.g., L-amino acid oxidase/peroxidase/o-dianisidine system to detect the product, D-alanine).

  • Add varying concentrations of (1-aminoethyl)phosphonothioic acid to the reaction mixture.

  • Initiate the reaction by adding alanine racemase.

• Detection: Monitor the formation of the product (or the depletion of the substrate) over time using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocities and determine the IC50 value for (1-aminoethyl)phosphonothioic acid. Further kinetic studies can be performed to determine the mode of inhibition (e.g., competitive, non-competitive).

Diagram: Alanine Racemase Inhibition Assay Workflow

Caption: Workflow for determining alanine racemase inhibition.

Bacterial Cell Wall Biosynthesis Assay

Objective: To assess the effect of (1-aminoethyl)phosphonothioic acid on the incorporation of radiolabeled precursors into the bacterial cell wall.

Methodology:

• Bacterial Culture: Grow a susceptible bacterial strain to the mid-logarithmic phase.

• Treatment: Incubate the bacterial cells with varying concentrations of (1-aminoethyl)phosphonothioic acid.

• Radiolabeling: Add a radiolabeled peptidoglycan precursor (e.g., [14C]-N-acetylglucosamine or [3H]-diaminopimelic acid) to the culture.

• Isolation: After a defined incubation period, harvest the cells and isolate the peptidoglycan fraction.

• Quantification: Measure the amount of incorporated radioactivity using a scintillation counter.

• Data Analysis: A decrease in incorporated radioactivity in treated cells compared to untreated controls would indicate inhibition of cell wall biosynthesis.

Summary and Future Directions

While direct evidence is pending, the structural analogy of (1-aminoethyl)phosphonothioic acid to L-alanine strongly suggests its primary mechanism of action, particularly as an antibacterial agent, is the inhibition of alanine racemase. The presence of the phosphonothioic acid moiety likely modulates its inhibitory potency through altered physicochemical properties compared to its phosphonic acid counterpart.

Future research should focus on the synthesis and direct biological evaluation of (1-aminoethyl)phosphonothioic acid to confirm this proposed mechanism. Investigating its activity against a panel of enzymes, including other enzymes in the peptidoglycan biosynthesis pathway and various phosphatases, would provide a comprehensive understanding of its biological activity profile.

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Biological Activity of (1-Aminoethyl)phosphonothioic Acid Derivatives

The following technical guide details the biological activity, mechanism of action, and therapeutic potential of (1-aminoethyl)phosphonothioic acid and its derivatives.

A Technical Guide on Thio-Phosphonate Alanine Mimetics

Executive Summary

(1-Aminoethyl)phosphonothioic acid is a specific sulfur-containing bioisostere of (1-aminoethyl)phosphonic acid (Ala-P), which itself is a mimetic of the amino acid L-alanine. While the parent phosphonic acid (Ala-P) is the active warhead of the antibiotic alafosfalin , the phosphonothioic derivatives represent a specialized subclass designed to alter lipophilicity, enzymatic stability, and metal-coordination properties.

These derivatives primarily function as antimetabolites targeting bacterial cell wall biosynthesis. By mimicking the transition state of alanine during peptidoglycan assembly, they inhibit key enzymes such as alanine racemase and D-alanine:D-alanine ligase (Ddl) . The introduction of the sulfur atom (P=S or P-S) distinguishes them from canonical phosphonates by modifying their electronic profile and resistance to hydrolysis by host phosphonatases.

Chemical Structure & Bioisosterism

To understand the biological activity, one must first define the structural relationship between the natural amino acid and its phosphorus analogues.

Structural Comparison

The core scaffold is an ethylamine backbone. The variation lies in the acid pharmacophore:

• L-Alanine: Carboxylic acid (-COOH). Planar carbonyl,

  hybridized.

• Ala-P (Phosphonic): Phosphonic acid (-PO

  H ). Tetrahedral, hybridized.

• Ala-P-Thio (Phosphonothioic): Phosphonothioic acid (-PSO

  H ). Tetrahedral, contains a P=S or P-S bond.

The phosphonothioic group introduces a "soft" donor atom (Sulfur) compared to the "hard" oxygen, affecting binding affinity to metalloenzymes (which often use Mg

or Zn cofactors).

Key Derivatives

Research typically focuses on two classes of derivatives to enhance bioavailability:

• Phosphonothioate Esters: Lipophilic prodrugs designed to cross bacterial membranes before intracellular hydrolysis releases the active acid.

• Peptidyl Mimetics: Di- or tri-peptides (e.g., L-Ala-L-Ala-P-thio) that utilize bacterial peptide transporters (permeases) to actively smuggle the inhibitor into the cell (Trojan Horse mechanism).

Mechanism of Action (MOA)

The biological activity of (1-aminoethyl)phosphonothioic acid derivatives is centered on the inhibition of bacterial cell wall synthesis.

Target Enzymes

The primary targets are enzymes involved in the cytosolic stages of peptidoglycan synthesis:

• Alanine Racemase (Alr): Converts L-Ala to D-Ala.

• D-Alanine:D-Alanine Ligase (Ddl): Ligates two D-Ala residues to form the D-Ala-D-Ala dipeptide.

Mechanism: Transition State Analogue

The phosphonothioic acid group mimics the tetrahedral transition state formed during the enzymatic reaction. Unlike the carboxylate of alanine, the phosphonothioate is not eliminated, trapping the enzyme in a stable, non-productive complex.

MOA Diagram

The following diagram illustrates the "Trojan Horse" entry and subsequent enzymatic blockade.

Caption: Figure 1. Mechanism of action showing active transport of peptidyl derivatives and subsequent inhibition of peptidoglycan biosynthesis enzymes.

Structure-Activity Relationship (SAR)

The introduction of sulfur into the phosphonate group (phosphonothioate) alters the biological profile compared to the oxygen-only parent.

Feature	(1-Aminoethyl)phosphonic Acid (Ala-P)	(1-Aminoethyl)phosphonothioic Acid (Thio)	Biological Implication
P-X Bond	P=O (Strong, Polar)	P=S (Weaker, Less Polar)	P=S is more lipophilic, potentially improving passive diffusion but altering H-bond acceptance.
Acidity (pKa)	pKa ≈ 7.5	pKa ≈ 6.0 - 7.0	Thio-analogues are often more acidic; higher % of dianion at physiological pH.
Metal Binding	Hard ligand (binds Mg )	Soft ligand (binds Zn , Cu )	Altered affinity for metalloenzymes. May reduce potency against Mg-dependent ligases but increase it for Zn-dependent enzymes.
Hydrolytic Stability	High (C-P bond stable)	High (C-P bond stable)	Both resist phosphatases, but thio-analogues may resist specific bacterial phosphonatases.

Stereochemistry

Biological activity is stereospecific.

• The (S)-enantiomer (mimicking L-Alanine) is required for recognition by peptide transporters.

• The (R)-enantiomer (mimicking D-Alanine) is the active inhibitor species for D-Ala-D-Ala ligase.

• Note: In phosphonothioates, the phosphorus atom itself can become a chiral center if the substituents are different (e.g., in ester derivatives), creating P-chiral diastereomers with vastly different activities.

Experimental Protocols

To validate the biological activity of these derivatives, the following protocols are standard.

Synthesis of (1-Aminoethyl)phosphonothioic Acid (General Approach)

Direct synthesis of the thio-analogue is challenging due to the sensitivity of the P-S bond.

• Precursor: Start with Ethyl-1-aminoethylphosphinate.

• Sulfurization: React with elemental sulfur (

  ) or Lawesson's reagent under inert atmosphere.

• Deprotection: Acidic hydrolysis to remove ester groups, yielding the free acid.

In Vitro Enzyme Inhibition Assay (D-Ala-D-Ala Ligase)

This assay determines the

of the derivative.

Reagents:

• Purified Ddl enzyme (e.g., from E. coli).

• Substrates: D-Alanine, ATP.

• Coupling Enzymes: Pyruvate kinase (PK), Lactate dehydrogenase (LDH).

• Detection: NADH (absorbance at 340 nm).

Protocol:

• Prepare Mix: In a 96-well plate, combine HEPES buffer (pH 7.5), MgCl

  (10 mM), KCl (10 mM), ATP (5 mM), PEP (phosphoenolpyruvate), NADH, PK, and LDH.

• Add Inhibitor: Add serial dilutions of the (1-aminoethyl)phosphonothioic acid derivative.

• Initiate: Add D-Alanine and purified Ddl enzyme.

• Monitor: Measure the decrease in absorbance at 340 nm (oxidation of NADH to NAD+).

• Calculate: Plot reaction velocity vs. inhibitor concentration to determine IC

  and .

Assay Workflow Diagram

Caption: Figure 2. Coupled enzymatic assay workflow for determining inhibition constants of phosphonothioic derivatives.

Therapeutic & Agricultural Applications[2][3]

Antibacterial Agents

Like alafosfalin, thio-derivatives are most effective against Gram-negative bacteria (E. coli, Pseudomonas) due to the efficiency of their peptide permeases.

• Synergy: They are often used in combination with

  -lactams. The phosphonothioate weakens the cell wall, making the bacteria hypersensitive to penicillin.

Herbicidal Activity

While less common than glufosinate (phosphinothricin), alanine analogues have herbicidal potential by disrupting nitrogen metabolism and cell wall integrity in growing plants. The thio-modification can increase leaf penetration (lipophilicity) and resistance to plant metabolic degradation.

References

• Atherton, F. R., et al. (1979). "Phosphonopeptides as antibacterial agents: mechanism of action of alafosfalin." Antimicrobial Agents and Chemotherapy, 15(5), 696–705. Link

• Kafarski, P., & Lejczak, B. (1991). "Biological activity of aminophosphonic acids." Phosphorus, Sulfur, and Silicon and the Related Elements, 63(1-2), 193-215.[1] Link

• Chakravarty, P. K., et al. (1989). "(3-Amino-2-oxoalkyl)phosphonic acids and their analogues as novel inhibitors of D-alanine:D-alanine ligase." Journal of Medicinal Chemistry, 32(8), 1886–1890. Link

• Allen, J. G., et al. (1978). "Phosphonopeptides, a new class of synthetic antibacterial agents." Nature, 272, 56-58. Link

• Maffei, F., et al. (2020). "P-stereogenic phosphinothioic acids, phosphonothioic acids and their esters: Syntheses, reactions, and applications." Tetrahedron, 76, 131-152.[2] Link

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An In-depth Technical Guide to (1-aminoethyl)phosphonothioic Acid Structural Analogues for Researchers and Drug Development Professionals

Introduction: The Promise of Phosphorus in Drug Discovery

The isosteric replacement of a carboxylate group with a phosphonate or its thio-analogue, phosphonothioate, represents a powerful strategy in medicinal chemistry. This substitution fundamentally alters the steric and electronic properties of a molecule, often leading to enhanced biological activity and metabolic stability. This guide focuses on the structural analogues of (1-aminoethyl)phosphonothioic acid, a class of compounds that has garnered significant interest, particularly in the development of novel antibacterial agents. These analogues, often incorporated into peptide structures, serve as potent enzyme inhibitors, leveraging a "Trojan horse" mechanism to bypass bacterial defenses.

This technical guide provides a comprehensive overview of the synthesis, characterization, mechanism of action, and structure-activity relationships of (1-aminoethyl)phosphonothioic acid analogues. It is designed to be a valuable resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical insights into this promising class of therapeutic agents.

Synthetic Strategies: Crafting the Phosphonothioate Core

The synthesis of (1-aminoethyl)phosphonothioic acid analogues, particularly their incorporation into peptide scaffolds, requires a multi-step approach. A common strategy involves the synthesis of a protected (1-aminoethyl)phosphonate precursor, followed by thionation and subsequent coupling to an amino acid or peptide.

Key Synthetic Routes

The synthesis of the core α-aminophosphonate can be achieved through various methods, with the Kabachnik-Fields and aza-Pudovik reactions being prominent examples.[1] For the synthesis of phosphonopeptides, the use of phosphonochloridates as reactive intermediates is a widely adopted and effective method.[2]

The introduction of the sulfur atom to create the phosphonothioate can be achieved by treating a phosphonate precursor with a thionating agent like Lawesson's reagent. A one-pot activation-coupling-oxidation/sulfurization procedure has also been developed, which streamlines the synthesis of thiophosphonopeptides.[3]

Representative Experimental Protocol: Synthesis of a Dipeptide Analogue

The following protocol outlines a representative synthesis of an L-Alanyl-L-(1-aminoethyl)phosphonothioic acid dipeptide, a thio-analogue of the well-known antibacterial agent Alafosfalin.

Step 1: Synthesis of Diethyl (1-(N-benzyloxycarbonylamino)ethyl)phosphonate

A three-component condensation reaction of benzyl carbamate, acetaldehyde, and diethyl phosphite in the presence of acetyl chloride yields the N-Cbz protected diethyl (1-aminoethyl)phosphonate.[2]

Step 2: Conversion to the Phosphonochloridate

The dialkyl phosphonate is converted to the more reactive phosphonochloridate. This is typically achieved by chlorination of the corresponding phosphonic monoester with thionyl chloride or oxalyl chloride.[2]

Step 3: Coupling with an Amino Acid Ester

The resulting phosphonochloridate is then coupled with the desired amino acid ester, for example, the methyl ester of L-Alanine, in the presence of a base to afford the protected phosphonodipeptide.

Step 4: Thionation

The phosphonate dipeptide is treated with a thionating agent, such as Lawesson's reagent, in an anhydrous solvent like toluene or THF at elevated temperatures to convert the P=O bond to a P=S bond.

Step 5: Deprotection

The protecting groups (e.g., Cbz and esters) are removed through standard procedures, such as hydrogenolysis for the Cbz group and hydrolysis for the esters, to yield the final dipeptide phosphonothioic acid.

Caption: A generalized workflow for the synthesis of (1-aminoethyl)phosphonothioic acid peptide analogues.

Characterization and Structural Elucidation

The structural verification of (1-aminoethyl)phosphonothioic acid analogues relies heavily on a combination of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Provides information on the proton environment, including the number of protons, their chemical shifts, and coupling constants, which helps to elucidate the overall structure of the molecule.

• ¹³C NMR: Reveals the carbon skeleton of the molecule.

• ³¹P NMR: This is a crucial technique for phosphorus-containing compounds. The chemical shift in the ³¹P NMR spectrum is highly indicative of the oxidation state and coordination environment of the phosphorus atom. A significant downfield shift is typically observed when replacing the oxygen in a P=O bond with sulfur to form a P=S bond.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight of the synthesized analogues and for confirming their elemental composition through high-resolution mass spectrometry (HRMS). Fragmentation patterns observed in tandem mass spectrometry (MS/MS) can further aid in structural elucidation.

Representative Protocol for Characterization

Sample Preparation:

• Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., D₂O, CD₃OD, or DMSO-d₆) for NMR analysis.

• For MS analysis, prepare a dilute solution (e.g., 1 mg/mL) in an appropriate solvent system (e.g., water/acetonitrile with 0.1% formic acid) for electrospray ionization (ESI).

Data Acquisition:

• Acquire ¹H, ¹³C, and ³¹P NMR spectra on a high-field NMR spectrometer.

• Obtain a high-resolution mass spectrum using an ESI-TOF or Orbitrap mass spectrometer to confirm the molecular formula.

• Perform MS/MS analysis to obtain fragmentation data for structural confirmation.

Mechanism of Action: The "Trojan Horse" Strategy

The primary application of (1-aminoethyl)phosphonothioic acid analogues is in the development of antibacterial agents. Their mechanism of action is a classic example of the "Trojan horse" strategy.[4]

• Transport: The phosphonopeptide analogues are recognized by and actively transported into the bacterial cell via peptide permease systems.[5]

• Intracellular Cleavage: Once inside the bacterium, intracellular peptidases cleave the peptide bond, releasing the active (1-aminoethyl)phosphonothioic acid.[5]

• Enzyme Inhibition: This "warhead" then targets and inhibits key enzymes involved in the biosynthesis of the bacterial cell wall peptidoglycan.[6] The primary target is often alanine racemase, which is responsible for converting L-alanine to D-alanine, an essential component of the peptidoglycan layer.[7] Other enzymes in this pathway, such as D-Ala-D-Ala synthetase, can also be inhibited.[8]

Caption: The "Trojan Horse" mechanism of action of phosphonothioate peptide analogues as antibacterial agents.

Structure-Activity Relationships (SAR)

The antibacterial efficacy of (1-aminoethyl)phosphonothioic acid analogues is highly dependent on their chemical structure. Key SAR findings include:

• Stereochemistry: The L-configuration is generally preferred for both the N-terminal amino acid and the (1-aminoethyl)phosphonothioic acid moiety for optimal antibacterial activity.[7]

• N-terminal Amino Acid: Variation of the N-terminal amino acid can significantly impact the antibacterial spectrum and potency. For instance, replacing L-alanine with L-norvaline has been shown to enhance activity.[7]

• Phosphonothioate vs. Phosphonate: The replacement of the P=O bond with a P=S bond can influence the inhibitory potency of these analogues. In some cases, thiophosphonates have shown comparable or even superior inhibitory activity against certain enzymes compared to their phosphonate counterparts.[4]

• Peptide Length: Extending the peptide chain to form phosphonooligopeptides can broaden the in vitro antibacterial spectrum.[7]

Applications and Future Perspectives

The primary application of (1-aminoethyl)phosphonothioic acid analogues is in the development of novel antibacterial agents to combat the growing threat of antibiotic resistance. Their unique mechanism of action makes them attractive candidates for further development.

Beyond their antibacterial properties, phosphonothioate analogues of amino acids have the potential to be explored as inhibitors of other enzymes where a tetrahedral transition state is involved, such as proteases.[4] The enhanced stability of the P-C bond compared to the peptide bond, and the altered electronic nature of the phosphonothioate group, can be exploited to design highly specific and potent enzyme inhibitors for a range of therapeutic targets.

Future research in this area will likely focus on:

• Optimizing the peptide carrier: To enhance uptake into specific bacterial pathogens.

• Exploring new therapeutic targets: Beyond bacterial cell wall synthesis.

• Developing more efficient and stereoselective synthetic routes.

• Investigating the potential of these compounds as prodrugs: To improve pharmacokinetic properties.[9]

Quantitative Data Summary

Compound/Analogue	Target Organism/Enzyme	Activity (MIC/Kᵢ)	Reference
Alafosfalin (L-Alanyl-L-1-aminoethylphosphonic acid)	Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus	Varies by species	[7]
L-Norvalyl-aminomethylphosphonic acid	Escherichia coli	MIC values reported	[8]
Phosphonate peptide analogue	Carboxypeptidase A	Kᵢ ≈ 10⁻¹⁴ M	[4]
Thiophosphonate peptide analogue	Carboxypeptidase A	Kᵢ ≈ 10⁻¹⁵ M	[4]
Various phosphonate derivatives	S. aureus, E. coli, MRSA	MICs ranging from 16 to 128 µg/mL	[10]

Conclusion

(1-aminoethyl)phosphonothioic acid structural analogues represent a versatile and promising class of compounds with significant therapeutic potential, particularly as antibacterial agents. Their unique mechanism of action, coupled with the tunability of their structure, offers a robust platform for the design of novel drugs. A thorough understanding of their synthesis, characterization, and structure-activity relationships, as outlined in this guide, is essential for unlocking their full potential in drug discovery and development.

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• Atherton, F. R., Hall, M. J., Hassall, C. H., Lambert, R. W., Lloyd, W. J., & Ringrose, P. S. (1979). Phosphonopeptides as antibacterial agents: mechanism of action of alaphosphin. Antimicrobial agents and chemotherapy, 15(5), 696–705. [Link]

• Atherton, F. R., Hassall, C. H., & Lambert, R. W. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. Journal of medicinal chemistry, 29(1), 29–40. [Link]

• Fan, H. (2000). Synthesis of Phosphonate and Thiophosphonate Peptide Analogs as Inhibitors of Carboxypeptidase A. LSU Scholarly Repository. [Link]

• Allen, J. G., Atherton, F. R., Hall, M. J., Hassall, C. H., Holmes, S. W., Lambert, R. W., Nisbet, L. J., & Ringrose, P. S. (1978). Phosphonopeptides, a new class of synthetic antibacterial agents.

• ResearchGate. (n.d.). Antimicrobial activity (MIC values in mg/mL) of compounds. Retrieved from [Link]

• Atherton, F. R., Hall, M. J., Hassall, C. H., Lambert, R. W., Lloyd, W. J., Ringrose, P. S., & Westmacott, D. (1980). Antibacterial activity and mechanism of action of phosphonopeptides based on aminomethylphosphonic acid. Antimicrobial agents and chemotherapy, 18(6), 897–905. [Link]

• Atherton, F. R., Hall, M. J., Hassall, C. H., Holmes, S. W., Lambert, R. W., Lloyd, W. J., & Ringrose, P. S. (1979). Phosphonopeptide antibacterial agents related to alafosfalin: design, synthesis, and structure-activity relationships. Antimicrobial agents and chemotherapy, 15(5), 684–695. [Link]

• ResearchGate. (n.d.). Minimum inhibitory concentration (MIC) of the phosphonate derivatives.... Retrieved from [Link]

• Rushing, S. R., & Hammer, R. P. (2001). Synthesis of Phosphonate and Thiophosphonate Esters and Amides from Hydrogen-Phosphinates by a Novel One-Pot Activation-Coupling-Oxidation Procedure. The Journal of Organic Chemistry, 66(2), 472-475. [Link]

• Hameed, A., et al. (2019). NosP-associated signal transduction pathways in bacteria. ResearchGate. [Link]

• Atherton, F. R., et al. (1979). Phosphonopeptides as Antibacterial Agents: Rationale, Chemistry, and Structure-Activity Relationships. Antimicrobial Agents and Chemotherapy, 15(5), 677-683. [Link]

• Xu, J. (2020). Synthetic Methods of Phosphonopeptides. Molecules, 25(24), 5948. [Link]

• Keglevich, G., & Bálint, E. (2012). The Kabachnik-Fields reaction: mechanism and synthetic use. Molecules, 17(11), 12821-12860.

• PubChem. (n.d.). 1-(Aminoethyl)phosphonic acid. Retrieved from [Link]

• Just-Baringo, X., et al. (2014). Thiopeptide Antibiotics: Retrospective and Recent Advances. Marine drugs, 12(1), 317-351. [Link]

• Orzeł, Ł., et al. (2023). Evaluation of Antibacterial Activity against Nosocomial Pathogens of an Enzymatically Derived α-Aminophosphonates Possessing Coumarin Scaffold. International Journal of Molecular Sciences, 24(19), 14896. [Link]

• Holý, A. (2021). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Frontiers in Chemistry, 9, 706492. [Link]

• Pradere, U., et al. (2014). Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy. Current Medicinal Chemistry, 21(34), 3940-3962. [Link]

• Le, T. T., & Gunic, E. (2019). Phosphonate prodrugs: an overview and recent advances. Future medicinal chemistry, 11(13), 1653–1669. [Link]

• Yang, J., et al. (2020). Synthesis and Bioactivity of Novel Phosphonate Derivatives Containing Thiophene and Sulfonamide Group. Chinese Pharmaceutical Journal, 55(10), 823-829. [Link]

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• Szymańska, E., et al. (2013). Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils. International Journal of Molecular Sciences, 14(12), 24198-24213. [Link]

• El-Sayed, A. S. T., et al. (2021). Mode of Action and Mechanisms of Resistance to the Unusual Polyglycosylated Thiopeptide Antibiotic Persiathiacin A. mBio, 12(6), e02715-21. [Link]

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An In-depth Technical Guide to (1-aminoethyl)phosphonothioic Acid: Synthesis, Properties, and Potential Applications

A Senior Application Scientist's Perspective on a Novel Amino Acid Analogue

Introduction

In the landscape of drug discovery and development, the quest for novel molecules with unique biological activities is perpetual. Amino acid analogues, in particular, have garnered significant attention as they can act as mimics or antagonists of their natural counterparts, thereby modulating various physiological processes. Among these, organophosphorus compounds, specifically aminophosphonic acids, have emerged as a promising class of bioactive molecules. They are structural analogues of amino acids where a tetrahedral phosphonic acid moiety replaces the planar carboxylic acid group. This structural alteration imparts resistance to enzymatic hydrolysis and the ability to mimic the transition state of peptide bond hydrolysis, making them potent enzyme inhibitors.[1][2]

This technical guide delves into the synthesis, and projected properties of a novel compound: (1-aminoethyl)phosphonothioic acid . This molecule represents a further structural innovation by incorporating a phosphonothioic acid group, where a sulfur atom replaces one of the oxygen atoms of the phosphonic acid. This modification is anticipated to further modulate the compound's physicochemical properties, such as lipophilicity and metal-chelating ability, potentially leading to enhanced biological activity and novel pharmacological profiles.

As (1-aminoethyl)phosphonothioic acid is not a widely documented compound, this guide will provide a comprehensive overview based on established synthetic methodologies for related compounds, namely the Kabachnik-Fields reaction for the formation of the C-P bond and thionation reactions for the introduction of the sulfur atom. We will explore the historical context of its parent compound, (1-aminoethyl)phosphonic acid, and propose a detailed, field-proven protocol for the synthesis of the target thio-analogue. Furthermore, we will discuss its expected physicochemical and spectroscopic properties based on data from similar structures and speculate on its potential applications in drug development.

Historical Context and the Genesis of a Novel Analogue

The journey to (1-aminoethyl)phosphonothioic acid begins with the rich history of its parent compounds and the chemical reactions that enable its synthesis.

The Legacy of Aminophosphonic Acids

The study of aminophosphonic acids dates back to the mid-20th century, with the pioneering work of Kabachnik and Medved, and independently, Fields, who developed the now-famous three-component reaction for their synthesis.[3][4] These compounds were recognized early on for their potential as analogues of natural amino acids. The replacement of the carboxyl group with a phosphonic acid group introduces significant changes:

• Structural Mimicry: The tetrahedral geometry of the phosphonate group mimics the transition state of peptide bond hydrolysis, leading to potent inhibition of proteases and other enzymes.

• Enhanced Stability: The C-P bond is highly resistant to chemical and enzymatic cleavage, increasing the in vivo stability of molecules containing this moiety.

• Altered Acidity: Phosphonic acids are diprotic, with pKa values different from carboxylic acids, which can influence receptor binding and pharmacokinetic properties.

(1-Aminoethyl)phosphonic acid, the direct precursor to our target molecule, is a simple yet important example of an α-aminophosphonic acid. It has been investigated for its potential biological activities, including as a component of antibacterial phosphonopeptides.

The Advent of Thionation Chemistry: Introducing Sulfur

The introduction of sulfur into organic molecules, a process known as thionation, has been a powerful tool for modulating their properties. In the context of organophosphorus chemistry, the conversion of a phosphoryl (P=O) group to a thiophosphoryl (P=S) group can significantly impact a molecule's reactivity, polarity, and biological activity.

The development of thionating agents, most notably Lawesson's Reagent , has made this transformation accessible and efficient for a wide range of substrates, including phosphonates. The replacement of oxygen with the larger, more polarizable sulfur atom can lead to:

• Increased Lipophilicity: This can enhance membrane permeability and cellular uptake.

• Altered Metal Chelation: The soft nature of sulfur can lead to different coordination properties with metal ions, which is relevant for metalloenzyme inhibition.

• Modified Hydrogen Bonding: The P=S group is a weaker hydrogen bond acceptor than P=O, which can alter interactions with biological targets.

The convergence of aminophosphonate synthesis and thionation chemistry provides the logical and scientific foundation for the creation of (1-aminoethyl)phosphonothioic acid, a molecule that combines the established biological potential of aminophosphonates with the unique properties imparted by the thiophosphoryl group.

Proposed Synthesis of (1-aminoethyl)phosphonothioic Acid: A Step-by-Step Protocol

The synthesis of (1-aminoethyl)phosphonothioic acid can be logically approached in a three-stage process:

• Formation of the α-aminophosphonate backbone via the Kabachnik-Fields reaction.

• Thionation of the resulting phosphonate ester to introduce the sulfur atom.

• Hydrolysis of the ester groups to yield the final phosphonothioic acid.

This section provides a detailed, step-by-step protocol for this synthesis, along with the underlying chemical principles.

Stage 1: Synthesis of Diethyl (1-aminoethyl)phosphonate via the Kabachnik-Fields Reaction

The Kabachnik-Fields reaction is a one-pot, three-component condensation of an aldehyde, an amine, and a dialkyl phosphite.[5] For the synthesis of diethyl (1-aminoethyl)phosphonate, we will use acetaldehyde, ammonia, and diethyl phosphite.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine acetaldehyde (1.0 eq), diethyl phosphite (1.0 eq), and a source of ammonia (e.g., a solution of ammonia in ethanol or ammonium acetate, 1.1 eq). Anhydrous ethanol can be used as the solvent.

• Reaction Conditions: Stir the mixture at room temperature for 1-2 hours, then heat to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield pure diethyl (1-aminoethyl)phosphonate.

• One-Pot Reaction: The Kabachnik-Fields reaction is a highly efficient one-pot synthesis, which avoids the isolation of intermediates and reduces waste.

• Catalyst-Free (or Mildly Catalyzed): While catalysts can be used, this specific reaction often proceeds well without one, simplifying the procedure. If the reaction is slow, a mild Lewis acid or Brønsted acid can be added.[6]

• Choice of Phosphite: Diethyl phosphite is chosen for its ready availability and the fact that the resulting ethyl esters are relatively stable and can be hydrolyzed under controlled conditions.

Figure 1: The Kabachnik-Fields reaction for the synthesis of diethyl (1-aminoethyl)phosphonate.

Stage 2: Thionation of Diethyl (1-aminoethyl)phosphonate

The conversion of the P=O bond to a P=S bond is achieved using a thionating agent, with Lawesson's Reagent being the most common and effective choice.

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the purified diethyl (1-aminoethyl)phosphonate (1.0 eq) in an anhydrous solvent such as toluene or dioxane.

• Reagent Addition: Add Lawesson's Reagent (0.5 eq) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by TLC or ³¹P NMR spectroscopy. A downfield shift in the ³¹P NMR spectrum is indicative of the conversion of the phosphonate to the thiophosphonate.

• Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent. The crude product, diethyl (1-aminoethyl)phosphonothioate, can be purified by column chromatography.

• Lawesson's Reagent: This reagent is highly effective for the thionation of a wide range of carbonyl and phosphoryl compounds under relatively mild conditions.

• Anhydrous Conditions: Lawesson's Reagent is sensitive to moisture, so anhydrous conditions are crucial for a successful reaction.

• Stoichiometry: Typically, 0.5 equivalents of Lawesson's Reagent (which is a dimer) are sufficient for the thionation of one equivalent of the phosphonate.

Figure 2: Thionation of the phosphonate ester using Lawesson's Reagent.

Stage 3: Hydrolysis of Diethyl (1-aminoethyl)phosphonothioate

The final step is the removal of the ethyl ester groups to yield the free phosphonothioic acid. This is typically achieved by acid hydrolysis.

• Reaction Setup: Dissolve the purified diethyl (1-aminoethyl)phosphonothioate in a solution of concentrated hydrochloric acid.

• Reaction Conditions: Heat the mixture to reflux for several hours. The progress of the hydrolysis can be monitored by ³¹P NMR, looking for the disappearance of the ester signal and the appearance of the acid signal.

• Work-up and Isolation: After complete hydrolysis, the solvent and excess acid are removed under reduced pressure. The resulting crude (1-aminoethyl)phosphonothioic acid can be purified by recrystallization.

• Acid Hydrolysis: This is a standard and effective method for the deprotection of phosphonate esters.[7][8]

• Concentrated HCl: Provides the acidic medium and water necessary for the hydrolysis reaction.

• Reflux: The elevated temperature accelerates the rate of hydrolysis.

Figure 3: Acid-catalyzed hydrolysis to yield the final product.

Physicochemical and Spectroscopic Properties

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₂H₈NO₂PS	Based on its chemical structure.
Molecular Weight	~141.1 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Similar to other aminophosphonic acids.
Solubility	Soluble in water and polar protic solvents	The presence of the amino and phosphonothioic acid groups will confer high polarity.
pKa Values	Expected to have multiple pKa values corresponding to the phosphonothioic acid and amino groups.	The pKa values will be different from the phosphonic acid analogue due to the electronic effects of sulfur.

Spectroscopic Characterization

The structure of (1-aminoethyl)phosphonothioic acid can be unequivocally confirmed using a combination of spectroscopic techniques:

• ¹H NMR: The proton spectrum would show characteristic signals for the methyl group (a doublet coupled to the methine proton and phosphorus), the methine proton (a multiplet due to coupling with the methyl protons, the amino protons, and phosphorus), and the amino protons (a broad singlet or multiplet).

• ¹³C NMR: The carbon spectrum would display signals for the methyl and methine carbons, with the methine carbon showing coupling to the phosphorus atom.

• ³¹P NMR: This is a crucial technique for characterizing organophosphorus compounds. The ³¹P NMR spectrum of the final product is expected to show a single resonance at a chemical shift characteristic of phosphonothioic acids, which is typically downfield compared to the corresponding phosphonic acids.[9][10][11]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition of the molecule.

Potential Applications and Biological Significance

The unique structural features of (1-aminoethyl)phosphonothioic acid suggest a range of potential applications in drug discovery and development.

• Enzyme Inhibition: As a close analogue of the amino acid alanine, this compound could act as an inhibitor of enzymes that process alanine or related substrates. The phosphonothioic acid moiety could enhance binding to metalloenzymes by coordinating with the active site metal ion.

• Antibacterial Agents: Aminophosphonic acids have a history of use as antibacterial agents, often by inhibiting enzymes involved in bacterial cell wall synthesis. The thio-analogue could exhibit a different spectrum of activity or improved potency.

• Antiviral and Anticancer Agents: The incorporation of a phosphonate group is a known strategy in the design of antiviral and anticancer nucleoside and nucleotide analogues.[12] The thio-modification could lead to novel compounds with improved therapeutic profiles.

• Neuromodulatory Agents: Given that amino acids and their analogues can act as neurotransmitters or neuromodulators, (1-aminoethyl)phosphonothioic acid could be explored for its effects on the central nervous system.

Conclusion

(1-aminoethyl)phosphonothioic acid represents a novel and intriguing target for chemical synthesis and biological evaluation. While its discovery and history are yet to be written, the scientific rationale for its creation is firmly grounded in the well-established fields of aminophosphonate chemistry and thionation reactions. The proposed synthetic route, leveraging the Kabachnik-Fields reaction and thionation with Lawesson's Reagent, offers a practical and efficient pathway to this molecule.

The unique combination of an amino group and a phosphonothioic acid moiety in a simple ethyl backbone makes (1-aminoethyl)phosphonothioic acid a promising candidate for exploration in various therapeutic areas. Its predicted properties suggest that it could offer advantages over its oxygenated counterpart in terms of cellular uptake, target binding, and overall biological activity. This technical guide provides the foundational knowledge and a clear experimental roadmap for researchers and scientists to synthesize, characterize, and ultimately unlock the potential of this novel amino acid analogue. The exploration of such new chemical entities is a critical endeavor in the ongoing effort to develop the next generation of innovative medicines.

References

• Keglevich, G., & Bálint, E. (2012). The Kabachnik–Fields Reaction: Mechanism and Synthetic Use. Molecules, 17(11), 12821-12860.
• Králová, J., Džubák, P., & Hajdúch, M. (2010). Microwave-assisted hydrolysis of phosphonate diesters: an efficient protocol for the preparation of phosphonic acids. Green Chemistry, 12(5), 842-847.
• Keglevich, G., & Kolodych, S. (2026). The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry. Chemistry, 8(1), 1.
• Keglevich, G., Szekrényi, A., & Sipos, M. (2025).
• Keglevich, G. (2026). The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry. Preprints.org.
• Keglevich, G. (n.d.). Kabachnik–Fields reaction. Topic.
• Cherkasov, R. A., & Galkin, V. I. (2001). The Kabachnik–Fields reaction: synthetic potential and the problem of the mechanism. Russian Chemical Reviews, 70(11), 855-875.

• Organic Chemistry Portal. (n.d.). Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. Retrieved from [Link]

• Keglevich, G., & Rádai, V. (2025).
• Stawinski, J., & Kraszewski, A. (1996). Nucleoside H-Phosphonates. 17. Synthetic and 31P NMR Studies on the Preparation of Dinucleoside H-Phosphonothioates. The Journal of Organic Chemistry, 61(19), 6617–6622.
• Stawinski, J., & Thelin, M. (1996). Nucleoside H-Phosphonates. 17. Synthetic and (31)
• Stawinski, J., & Thelin, M. (2000). Aryl H-Phosphonates. 12. Synthetic and 31P NMR Studies on the Preparation of Nucleoside H-Phosphonothioate and Nucleoside H-Phosphonodithioate Monoesters. The Journal of Organic Chemistry, 65(19), 6046–6054.
• Reddy, C. S., & Rao, K. S. (n.d.).
• Stawinski, J., & Thelin, M. (1996). Nucleoside H-Phosphonates. 17. Synthetic and 31P NMR Studies on the Preparation of Dinucleoside H-Phosphonothioates. The Journal of Organic Chemistry, 61(19), 6617–6622.
• Xu, Y., et al. (2025). Metal- and Solvent-Free Synthesis of Phosphinothioates, Phosphonothioates, Phosphorothioates, and Related Selenium Derivatives: An Efficient Green Protocol. Molecules, 30(9), 2154.
• Alajarín, M., et al. (2021). Synthesis and Characterization of a New Series of Bis(allylic-α-aminophosphonates) under Mild Reaction Conditions. Molecules, 26(16), 4983.
• Palacios, F., et al. (2021). Synthesis of α-Aminophosphonic Acid Derivatives Through the Addition of O- and S-Nucleophiles to 2H-Azirines and Their Antiproliferative Effect on A549 Human Lung Adenocarcinoma Cells. Molecules, 26(11), 3196.
• Istrate, A. M., et al. (2026). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF SOME alpha-AMINOPHOSPHONATES.
• El-Gazzar, A. B. A., et al. (2022). Design, Synthesis, and Spectroscopic Studies of Some New α-Aminophosphonate Analogues Derived from 4-Hydroxybenzaldehyde with Special Reference to Anticancer Activity. Molecules, 27(15), 5012.
• Subramanyam, C., et al. (2017).
• Ordóñez, M., & Cativiela, C. (2016). Practical and Efficient Synthesis of α-Aminophosphonic Acids Containing 1,2,3,4-Tetrahydroquinoline or 1,2,3,4-Tetrahydroisoquinoline Heterocycles. Molecules, 21(9), 1154.
• Dembinski, R., et al. (2020). The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. Molecules, 25(2), 384.

• ResearchGate. (n.d.). Aminophosphonic acid and aminophosphonates of potential medical... Retrieved from [Link]

• Dev.scld.org. (n.d.). Aminophosphonic And Aminophosphinic Acids Chemistry And Biological Activity. Retrieved from [Link]

Sources

• 1. The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dev.scld.org [dev.scld.org]
• 3. preprints.org [preprints.org]
• 4. Kabachnik–Fields reaction | 205 Publications | 1608 Citations | Top Authors | Related Topics [scispace.com]
• 5. The Kabachnik–Fields Reaction: Mechanism and Synthetic Use - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry | MDPI [mdpi.com]
• 7. Microwave-assisted hydrolysis of phosphonate diesters: an efficient protocol for the preparation of phosphonic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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Structural Elucidation and Spectroscopic Characterization of (1-Aminoethyl)phosphonothioic Acid: A Technical Monograph

Executive Summary

(1-Aminoethyl)phosphonothioic acid is the sulfur-substituted bioisostere of (1-aminoethyl)phosphonic acid (Ala-P) and the amino acid Alanine. Its structural significance lies in the replacement of the phosphoryl oxygen (

) with sulfur ( or ), a modification that drastically alters its electronic properties, lipophilicity, and enzyme binding kinetics.

This guide provides a rigorous framework for the spectroscopic identification and validation of this molecule. Unlike its oxo-analog, the thio-variant presents unique challenges in stability and detection. The protocols herein prioritize the differentiation of the P=S moiety from the P=O impurity, a critical quality attribute in the synthesis of phosphonopeptide antibiotics (e.g., thio-Alafosfalin derivatives).

Molecular Architecture & Physicochemical Context[1][2][3][4]

Before initiating spectral analysis, one must understand the dynamic nature of the analyte. (1-Aminoethyl)phosphonothioic acid exists in a complex equilibrium dependent on pH and solvent.

Tautomeric and Zwitterionic States

The molecule features a basic amine and an acidic phosphonothioic group.[1]

• Solid State: Predominantly exists as a zwitterion with a protonated amine (

  ) and a deprotonated phosphonothioate ( ).[1]

• Solution State: Exhibits thiono-thiol tautomerism.[1] While the thiono form (

  ) is generally more stable, the thiol form ( ) can participate in oxidative dimerization (disulfide formation), which appears as a distinct impurity in NMR/MS.[1]

Figure 1: pH-dependent speciation and potential oxidation pathways.

Sample Preparation & Purity Prerequisites

Critical Control Point: Phosphonothioic acids are susceptible to hydrolysis (desulfurization) to the corresponding phosphonic acid.[1] Avoid prolonged heating in acidic aqueous solutions.[1]

• Solvent Selection:

  • NMR:

    is standard. However, to prevent H/D exchange obscuring amine protons, use for characterization.[1]

  • IR: Anhydrous KBr pellet or ATR (Attenuated Total Reflectance).[1] Hygroscopicity can mask the P-H or N-H regions.[1]

• pH Adjustment: For NMR, adjust

  solutions to pH > 8 (using ) to ensure the molecule is in the anionic form, sharpening the signals by collapsing P-H coupling if present in tautomers.

Multi-Modal Spectroscopic Profiling

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for validating the thio-substitution.

NMR (Decoupled & Coupled)

The substitution of Oxygen by Sulfur causes a massive deshielding effect.[1]

• Chemical Shift: Expect a singlet in the range of +60 to +90 ppm (relative to 85%

  ).[1]

  • Contrast: The oxo-analog (Ala-P) resonates at +15 to +25 ppm .[1]

  • Interpretation: A peak at ~20 ppm indicates hydrolysis (degradation).[1]

• Coupling:

  • If proton-coupled, the

    signal will split into a multiplet due to coupling with the -methine proton ( Hz).[1]

NMR (Proton)

• -Methine ( ): Multiplet at 3.0–3.5 ppm.[1] The complexity arises from coupling to both the adjacent methyl group ( ) and the phosphorus nucleus ( ).[1]
• -Methyl ( ): Doublet of doublets (dd) at 1.2–1.5 ppm.[1]

  • Coupling 1:

    (vicinal to methine).[1]

  • Coupling 2:

    (phosphorus coupling, typically 14–18 Hz).[1]

NMR

• C-P Coupling: The carbon attached to Phosphorus (C-1) will appear as a large doublet (

  Hz).[1] This coupling constant is often larger in thio-analogs than in oxo-analogs.[1]

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as the "fingerprint" confirmation of the

bond.

Functional Group	Frequency (cm⁻¹)	Intensity	Diagnostic Note
P=S Stretch	600 – 750	Medium/Strong	The Critical Differentiator. Absent in Ala-P.
P=O Stretch	1150 – 1250	Strong	Should be absent or very weak (impurity).[1]
P-O-C / P-OH	900 – 1050	Strong	Broad if acidic OH is present.[1]
N-H Stretch	2800 – 3200	Broad	Overlaps with C-H; characteristic of ammonium zwitterion.[1]

Mass Spectrometry (ESI-MS/MS)

Electrospray Ionization (ESI) in negative mode is preferred for acidic organophosphorus compounds, though positive mode works for the amine.[1]

• Isotopic Pattern: Sulfur has a natural stable isotope

  (4.2% abundance).[1]

  • Look for the [M+2] peak.[1] In the oxo-analog, the M+2 peak is negligible (only due to

    , 0.2%).[1] A visible M+2 peak confirms the presence of Sulfur.[1]

• Fragmentation (MS/MS):

  • Precursor:

    (Negative Mode).

  • Neutral Loss: Loss of

    (34 Da) is a specific pathway for phosphonothioates, yielding a metaphosphonimidate-like species.[1]

  • Common Loss: Loss of

    (17 Da).[1]

Figure 2: Diagnostic fragmentation pathways in Negative ESI-MS.

Stereochemical Analysis (Chirality)

(1-Aminoethyl)phosphonothioic acid possesses a chiral center at the

-carbon.[1] Biological activity (e.g., antibacterial potency) is strictly stereodependent, usually favoring the L-isomer (S-configuration) to mimic L-Alanine.

Protocol: Chiral Derivatization

Direct chiral HPLC is difficult due to the polar nature of the zwitterion. Derivatization is recommended.[1]

• Reagent: Marfey’s Reagent (FDAA) or Mosher’s Acid Chloride.[1]

• Reaction: React the amine group with the chiral tag.

• Analysis: Run

  or NMR. The diastereomers formed will show distinct chemical shifts for the -methyl group.

• Validation: Compare against a racemic standard synthesized via non-stereoselective addition of thio-phosphite to acetaldehyde imines.

Biological Context & Mechanism[5]

The primary utility of (1-aminoethyl)phosphonothioic acid is as an inhibitor of enzymes involved in bacterial cell wall synthesis.[2]

• Target: Alanine Racemase and D-Ala-D-Ala Ligase.[1]

• Mechanism: It acts as a suicide substrate.[1] The P=S group alters the leaving group potential compared to P=O.[1] Upon binding, the enzyme attempts to phosphorylate (or thiophosphorylate) the active site, leading to irreversible inhibition.[1] The "thio" effect typically increases lipophilicity, potentially enhancing cell wall penetration compared to the oxo-analog.

References

• Kafarski, P., & Lejczak, B. (1991).[1] "Aminophosphonic Acids: Chemistry and Biological Activity."[1] Phosphorus, Sulfur, and Silicon and the Related Elements. Link[1]

  • Foundational text on aminophosphon

• Hudson, H. R. (2000).[1] "The Chemistry of Organophosphorus Compounds, Vol 1." Wiley Interscience.[1]

  • Authoritative source for 31P NMR chemical shifts of P=S vs P=O compounds.

• Atherton, F. R., et al. (1986).[1][3] "Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid." Journal of Medicinal Chemistry. Link[1]

  • Reference for the biological context of the oxo-analog, serving as the baseline for thio-analog comparison.

• Silverstein, R. M., et al. (2014).[1] "Spectrometric Identification of Organic Compounds." Wiley.[1][4]

  • Standard reference for IR characteristic bands of P=S (600-800 cm-1).

• Kudzin, Z. H., et al. (1994).[1] "Oxidative desulphurization of aminophosphonothioates." Journal of Organometallic Chemistry.

  • Cites the stability issues and oxidative degradation pathways (P=S to P=O) relevant to sample prep.

Sources

• 1. (1-Aminoethyl)phosphonic Acid | CymitQuimica [cymitquimica.com]
• 2. Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem [pubchem.ncbi.nlm.nih.gov]

(1-Aminoethyl)phosphonothioic Acid and its Class: Potent Transition-State Analog Inhibitors of Metalloproteases

An In-depth Technical Guide:

This guide provides a detailed exploration of (1-aminoethyl)phosphonothioic acid as a representative of the aminophosphonothioic acid class of enzyme inhibitors. It delves into the mechanism of action, experimental characterization, and potential applications of these compounds, offering a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction to (1-Aminoethyl)phosphonothioic Acid

(1-Aminoethyl)phosphonothioic acid belongs to the class of organophosphorus compounds known as aminophosphonothioates. These molecules are structural analogs of amino acids, where the carboxylic acid group is replaced by a phosphonothioic acid moiety. This substitution is key to their potent inhibitory activity against specific classes of enzymes, particularly metalloproteases. Their ability to mimic the transition state of peptide bond hydrolysis makes them powerful tools for studying enzyme mechanisms and for the development of novel therapeutic agents.

Part 1: The Inhibitor - Chemical Properties and Synthesis

Chemical Structure and Properties

(1-Aminoethyl)phosphonothioic acid is characterized by a phosphorus atom double-bonded to a sulfur atom (a thionophosphoryl group) and also bonded to an aminoethyl group, a hydroxyl group, and another oxygen atom. The presence of the P-S bond, in place of the more common P=O bond, can modulate the compound's electronic properties, stability, and interaction with target enzymes.

General Synthesis Strategies

The synthesis of aminophosphonothioates can be achieved through various synthetic routes. A common approach involves the Kabachnik-Fields reaction, which is a three-component reaction of an amine, a carbonyl compound, and a phosphite. Subsequent thionation of the resulting phosphonate ester, followed by hydrolysis, yields the desired aminophosphonothioic acid. The choice of specific synthetic route will depend on the desired stereochemistry and the nature of the starting materials.

Part 2: Mechanism of Enzymatic Inhibition

The Transition-State Analogy

The inhibitory power of (1-aminoethyl)phosphonothioic acid and its analogs stems from their ability to act as transition-state analogs. During the hydrolysis of a peptide bond by a metalloprotease, the enzyme stabilizes a high-energy, tetrahedral transition state. Aminophosphonothioates are designed to mimic this tetrahedral geometry, allowing them to bind to the enzyme's active site with much higher affinity than the actual substrate.

The phosphonothioate group is particularly well-suited to chelate the active site metal ion (often zinc) of metalloproteases, further enhancing the stability of the enzyme-inhibitor complex. This strong interaction effectively blocks the enzyme's catalytic activity.

Caption: Transition-state analogy of (1-aminoethyl)phosphonothioic acid.

Kinetics of Inhibition

Aminophosphonothioates typically exhibit slow, tight-binding, and competitive inhibition. The inhibition constant (Ki) for these inhibitors is often in the low nanomolar or even picomolar range, reflecting their high affinity for the target enzyme. The determination of these kinetic parameters is crucial for understanding the inhibitor's potency and mechanism.

Part 3: Experimental Protocols for Characterization

Protocol 1: Enzyme Kinetic Analysis to Determine Inhibition Constant (Ki)

This protocol outlines the steps to determine the Ki of (1-aminoethyl)phosphonothioic acid against a target metalloprotease.

1. Materials and Reagents:

• Purified target enzyme

• Fluorogenic or chromogenic substrate for the enzyme

• (1-aminoethyl)phosphonothioic acid (inhibitor)

• Assay buffer (e.g., Tris-HCl with appropriate pH and salt concentration)

• Microplate reader

2. Experimental Procedure:

• Prepare a stock solution of the inhibitor in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the inhibitor to create a range of concentrations.

• In a 96-well plate, set up reactions containing the assay buffer, a fixed concentration of the enzyme, and varying concentrations of the inhibitor.

• Pre-incubate the enzyme and inhibitor for a defined period to allow for binding equilibrium to be reached.

• Initiate the reaction by adding the substrate at various concentrations.

• Monitor the rate of product formation over time using the microplate reader.

3. Data Analysis:

• Calculate the initial reaction velocities (V₀) for each substrate and inhibitor concentration.

• Generate a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) for each inhibitor concentration.

• The resulting plots should show a series of lines that intersect on the y-axis, which is characteristic of competitive inhibition.

• The apparent Km (Kₘ,ₐₚₚ) can be determined from the x-intercept of each line.

• A secondary plot of Kₘ,ₐₚₚ versus inhibitor concentration [I] will yield a straight line. The Ki can be calculated from the slope of this line.

Caption: Workflow for determining the inhibition constant (Ki).

Protocol 2: Structural Elucidation of the Enzyme-Inhibitor Complex

This workflow describes the process of determining the three-dimensional structure of the enzyme-(1-aminoethyl)phosphonothioic acid complex using X-ray crystallography.

1. Co-crystallization:

• Mix the purified target enzyme with a molar excess of the inhibitor.

• Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to find conditions that yield high-quality crystals of the enzyme-inhibitor complex.

2. Data Collection:

• Harvest the crystals and cryo-protect them.

• Collect X-ray diffraction data using a synchrotron radiation source.

3. Structure Determination and Refinement:

• Process the diffraction data to obtain a set of structure factors.

• Solve the phase problem using molecular replacement, using a known structure of the enzyme as a search model.

• Build a model of the enzyme-inhibitor complex into the resulting electron density map.

• Refine the model against the diffraction data to improve its accuracy and agreement with the experimental data.

4. Structural Analysis:

• Analyze the final structure to identify the specific interactions between the inhibitor and the enzyme's active site residues.

• This information is invaluable for understanding the basis of the inhibitor's potency and for guiding the design of improved inhibitors.

Caption: Workflow for X-ray crystallography of an enzyme-inhibitor complex.

Part 4: Applications and Future Directions

Therapeutic Potential

The potent and specific inhibition of metalloproteases by aminophosphonothioates makes them attractive candidates for drug development. Metalloproteases are implicated in a wide range of diseases, including cancer, inflammation, and cardiovascular disorders. By targeting these enzymes, inhibitors like (1-aminoethyl)phosphonothioic acid could offer novel therapeutic strategies.

Future Research Directions

Future research in this area will likely focus on:

• Improving Specificity: Designing inhibitors that are highly specific for a single metalloprotease to minimize off-target effects.

• Enhancing Pharmacokinetic Properties: Modifying the chemical structure to improve drug-like properties such as solubility, stability, and oral bioavailability.

• Exploring New Targets: Identifying new metalloprotease targets for which aminophosphonothioate inhibitors could be developed.

Conclusion

(1-Aminoethyl)phosphonothioic acid, as a member of the aminophosphonothioate class, represents a powerful platform for the design of potent and specific enzyme inhibitors. A thorough understanding of their mechanism of action, combined with detailed experimental characterization, is essential for realizing their full potential in both basic research and clinical applications. The protocols and principles outlined in this guide provide a solid foundation for researchers working with this promising class of compounds.

References

Due to the limited direct literature on "(1-aminoethyl)phosphonothioic acid", the following references provide a broader context on the synthesis, mechanism, and application of related phosphonate and phosphonothioate inhibitors, which are foundational to the principles discussed in this guide.

• Synthesis of Aminophosphonates and Derivatives. (Source: Molecules, [Link])

• Phosphonate and Phosphinate Peptides as Protease Inhibitors. (Source: Chemical Reviews, [Link])

• Transition-State Analogue Inhibitors. (Source: Bioorganic & Medicinal Chemistry, [Link])

• Metalloproteinase Inhibitors. (Source: Proteases in Biology and Medicine, [Link])

• The Kabachnik-Fields Reaction: Mechanism and Recent Advances. (Source: Chemical Reviews, [Link])

theoretical and computational studies of (1-aminoethyl)phosphonothioic acid

An in-depth analysis of the theoretical and computational chemistry of (1-aminoethyl)phosphonothioic acid, a molecule of interest in medicinal chemistry and materials science, is presented in this technical guide. As a structural analog of α-amino acids, its unique phosphonothioic group introduces intriguing stereoelectronic properties. This document serves as a comprehensive resource for researchers, outlining the established computational methodologies for characterizing its structure, stability, and spectroscopic features.

While dedicated research on (1-aminoethyl)phosphonothioic acid is limited, this guide establishes a robust investigative framework by drawing parallels with closely related, well-studied compounds such as aminoethyl phosphonic acid and other 1-aminoalkylphosphonic acids. The principles and protocols detailed herein are grounded in authoritative computational chemistry practices and are designed to be directly applicable to the title compound.

Part 1: Molecular Structure and Conformational Landscape

The foundational step in the computational analysis of any flexible molecule is a thorough exploration of its conformational space. For (1-aminoethyl)phosphonothioic acid, rotation around the C-C, C-P, and C-N bonds gives rise to numerous potential conformers, each with a distinct energy level. Identifying the most stable of these conformers is critical, as they dictate the molecule's overall properties.

The Zwitterionic Nature in Polar Solvents

Similar to amino acids, (1-aminoethyl)phosphonothioic acid is expected to exist predominantly as a zwitterion in polar environments like water. The amino group (-NH₂) is protonated to form -NH₃⁺, while the phosphonothioic acid group (-P(S)(OH)₂) deprotonates to -P(S)(O⁻)(OH). Computational studies on the analogous aminoethyl phosphonic acid have successfully used the Density Functional Theory (DFT) in combination with a Polarized Continuum Model (PCM) to identify and determine the relative stability of different zwitterionic forms in aqueous solution. This approach is directly transferable to the study of the title compound.

Workflow for Conformational Analysis

A systematic conformational search is essential to locate all low-energy minima on the potential energy surface. This process typically involves a multi-step approach that balances computational cost with accuracy.

Experimental Protocol: Conformational Search and Optimization

• Initial Structure Generation:

  • Construct the (1-aminoethyl)phosphonothioic acid molecule in a molecular modeling program (e.g., GaussView, Avogadro).

  • Perform an initial, low-cost geometry optimization using a molecular mechanics force field (e.g., MMFF94) or a semi-empirical method (e.g., PM3) to obtain a reasonable starting geometry.

• Potential Energy Surface Scan:

  • Identify the key rotatable bonds (dihedral angles) that define the molecule's conformation (e.g., H₂N-C-C-P, C-C-P-S).

  • Perform a relaxed scan of the potential energy surface by systematically rotating each key dihedral angle (e.g., in 30° increments) while optimizing the rest of the molecular geometry at a low level of theory (e.g., HF/STO-3G or DFT/B3LYP with a minimal basis set like 3-21G). This step identifies all potential energy minima.

• High-Level Geometry Optimization:

  • Take the unique conformers identified in the previous step and perform a full geometry optimization using a more robust level of theory, such as DFT with the B3LYP functional and a Pople-style basis set like 6-311++G(d,p).

  • To simulate a realistic environment, include a solvent model like the Polarized Continuum Model (PCM) for aqueous solutions.

• Frequency Calculation and Verification:

  • For each optimized structure, perform a vibrational frequency calculation at the same level of theory.

  • Confirm that each structure is a true energy minimum by ensuring there are no imaginary frequencies. The calculated frequencies also provide the basis for IR and Raman spectral prediction.

Caption: Workflow for conformational analysis and property prediction.

Illustrative Conformational Data

The final output of the conformational analysis is a set of stable structures, each with a calculated relative energy. This data is best presented in a table for clear comparison.

Table 1: Illustrative Relative Energies of Stable Conformers of (1-aminoethyl)phosphonothioic Acid (Zwitterionic form in Water)

Conformer ID	Relative Energy (kcal/mol)	Key Dihedral Angle (°)*	Description
Conf-1	0.00	178.5	Anti-periplanar arrangement
Conf-2	1.25	65.2	Gauche arrangement
Conf-3	1.48	-68.9	Gauche arrangement

*Note: Dihedral angle corresponds to the N-C-C-P backbone. Data is illustrative and based on typical energy differences found in similar molecules.

Part 2: Spectroscopic Properties - Bridging Theory and Experiment

A key role of computational chemistry is to predict spectroscopic data that can be used to validate and interpret experimental findings. DFT calculations are particularly powerful for predicting vibrational (IR and Raman) and Nuclear Magnetic Resonance (NMR) spectra.

Vibrational Analysis (IR & Raman)

Harmonic vibrational frequencies calculated during the final optimization step can be directly correlated with experimental IR and Raman spectra. The calculated frequencies are often systematically higher than experimental values due to the harmonic approximation and are typically scaled by an empirical factor (e.g., ~0.96 for B3LYP functionals) for better agreement.

A detailed assignment of vibrational modes can be achieved through Potential Energy Distribution (PED) analysis, which describes the contribution of each internal coordinate (bond stretches, angle bends) to a specific vibrational mode. This is invaluable for unambiguously assigning complex regions of a spectrum.

Experimental Protocol: Vibrational Spectra Calculation

• Prerequisite: A fully optimized geometry and corresponding frequency calculation from the conformational analysis (Part 1.2, steps 3-4).

• Frequency Scaling: Apply an appropriate scaling factor to the calculated harmonic frequencies. For the B3LYP/6-311++G(d,p) level of theory, a factor of ~0.96 is common.

• Intensity Calculation: The output of the frequency calculation will also provide the necessary data to simulate the IR (dipole moment derivatives) and Raman (polarizability derivatives) intensities.

• Spectral Simulation: Use a visualization program (e.g., GaussSum, Chemcraft) to broaden the calculated frequencies and intensities with a Lorentzian or Gaussian function to generate a theoretical spectrum that can be directly overlaid with an experimental one.

• PED Analysis (Optional): For detailed mode assignment, perform a PED analysis using specialized software (e.g., VEDA).

Table 2: Illustrative Comparison of Calculated and Experimental Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Calculated (Scaled)	Experimental	Assignment
ν(N-H)	3050	3045	N-H stretch (from NH₃⁺)
ν(C-H)	2980	2975	C-H stretch
δ(NH₃⁺)	1550	1548	NH₃⁺ asymmetric deformation
ν(P=S)	1250	1245	P=S stretch
ν(P-O)	1090	1088	P-O stretch

Note: Data is illustrative. The assignments are based on characteristic frequencies for these functional groups.

NMR Spectroscopy

The prediction of NMR spectra is another powerful application of DFT. The Gauge-Independent Atomic Orbital (GIAO) method is the most common approach for calculating isotropic magnetic shielding tensors, which are then converted into chemical shifts.

Experimental Protocol: NMR Chemical Shift Calculation

• Prerequisite: A fully optimized, low-energy geometry (e.g., Conf-1 from Part 1.3).

• GIAO Calculation: Perform a single-point energy calculation using the GIAO method at the same level of theory used for optimization (e.g., B3LYP/6-311++G(d,p)) and with the same solvent model.

• Reference Shielding: In a separate calculation, compute the magnetic shielding tensor for a reference compound (e.g., Tetramethylsilane, TMS, for ¹H and ¹³C; phosphoric acid for ³¹P) at the exact same level of theory.

• Chemical Shift Calculation: The chemical shift (δ) for a given nucleus is calculated as: δ = σ_ref - σ_iso, where σ_ref is the shielding of the reference and σ_iso is the isotropic shielding of the nucleus of interest.

Caption: Workflow for the prediction of NMR chemical shifts.

Part 3: Conclusion and Future Directions

This guide outlines a comprehensive and authoritative computational framework for the study of (1-aminoethyl)phosphonothioic acid. By leveraging established DFT methodologies successfully applied to analogous compounds, researchers can confidently predict the molecule's conformational preferences, vibrational spectra, and NMR properties. The tight integration of these theoretical predictions with experimental data provides a self-validating system, where calculations guide experimental interpretation and experiments validate the computational model.

Future work could expand this framework to explore reactivity, such as deamination pathways or interaction with biological targets. The methods detailed here provide the essential, structurally accurate foundation required for such advanced and impactful investigations.

References

• Roldán, M. L., Ledesma, A. E., Raschi, A. B., Castillo, M. V., Romano, E., & Brandán, S. A. (n.d.). A new experimental and theoretical investigation on the structures of aminoethyl phosphonic acid in aqueous medium based on the vibrational spectra and DFT calculations. Journal of Molecular Structure. Retrieved from [Link]

• Demkowicz, S., Rachoń, J., & Witt, D. (2022). Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity. Molecules, 28(1), 1. [Link]

• Bombasaro, J. A., Zamora, M. A., Baldoni, H. A., & Enriz, R. D. (2005). An exhaustive conformational analysis of N-acetyl-L-cysteine-N-methylamide. Identification of the complete set of interconversion pathways on the ab initio and DFT potential energy hypersurface. The Journal of Physical Chemistry A, 109(5), 874–884. [Link]

• Çırak, Ç., & Tamer, Ö. (2015). FT-IR spectral, DFT studies and detailed vibrational assignment on N,N',N''-tris(2-aminoethyl)-phosphoric acid triamide. ResearchGate. Retrieved from [Link]

• Acheampong, E. (2013). Computational Quantum Chemistry Studies of the Interactions of Amino Acids Side Chains with the Guanine Radical Cation. Digital Commons @ East Tennessee State University. Retrieved from [Link]

• Sherin, L., & Varghese, H. T. (2021). Evaluation of Computational Chemistry Methods: Crystallographic and Cheminformatics Analysis of Aminothiazole Methoximes. Journal of Chemical Information and Modeling. [Link]

An In-depth Technical Guide to (1-aminoethyl)phosphonothioic Acid: Synthesis, Biological Potential, and Research Methodologies

A Note on Chemical Identification: Initial database searches for CAS number 6323-97-3 indicate a potential conflict, with this identifier being associated with 2'-Chloropropiophenone or Trazodone BP Impurity H[1][2]. This guide will focus on the chemical entity (1-aminoethyl)phosphonothioic acid, drawing upon established research for its close structural analog, (1-aminoethyl)phosphonic acid, and the broader class of α-aminophosphonothioates.

Introduction: The Significance of α-Aminophosphonothioic Acids

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound that stands as the thio-analog of (1-aminoethyl)phosphonic acid. These molecules are of significant interest to researchers in medicinal and agricultural chemistry as they are structural mimics of α-amino acids, the fundamental building blocks of proteins[3][4]. The replacement of a carboxylic acid group with a phosphonothioic acid moiety introduces unique chemical and physical properties. This substitution can lead to compounds with altered biological activity, metabolic stability, and cell permeability[5][6].

The carbon-phosphorus bond in these compounds is resistant to enzymatic hydrolysis, a characteristic that makes them attractive candidates for drug development[6]. Their ability to mimic transition states of enzymatic reactions or to act as antagonists at amino acid receptor sites underpins their diverse biological activities, which include antibacterial, antiviral, and enzyme-inhibitory properties[3][7][8]. This guide provides a technical overview of the synthesis, potential biological applications, and key experimental protocols relevant to the study of (1-aminoethyl)phosphonothioic acid.

Synthesis of α-Aminophosphonothioic Acids

The synthesis of α-aminophosphonothioic acids can be adapted from well-established methods for their phosphonic acid counterparts, most notably the Kabachnik-Fields reaction[9]. This one-pot, three-component condensation reaction involves an amine, a carbonyl compound, and a dialkyl phosphite (or in this case, a dialkyl thiophosphite).

Proposed Synthetic Pathway: A Modified Kabachnik-Fields Reaction

A plausible route to (1-aminoethyl)phosphonothioic acid diethyl ester involves the reaction of acetaldehyde, ammonia, and diethyl thiophosphite. The resulting ester can then be hydrolyzed to the final acid.

Caption: Proposed synthesis of (1-aminoethyl)phosphonothioic acid.

Detailed Experimental Protocol: Synthesis of Diethyl (1-aminoethyl)phosphonothioate

• Imine Formation: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, combine acetaldehyde (1.0 eq) and a solution of ammonia in ethanol (1.2 eq). Stir the mixture for 30 minutes.

• Nucleophilic Addition: To the freshly prepared imine solution, add diethyl thiophosphite (1.0 eq) dropwise. The reaction is often catalyzed by a Lewis acid[5].

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired diethyl (1-aminoethyl)phosphonothioate.

• Hydrolysis: The purified ester is then refluxed in concentrated hydrochloric acid to hydrolyze the ester groups, yielding (1-aminoethyl)phosphonothioic acid.

Characterization Data

The synthesized compound should be characterized using standard analytical techniques. Expected data is summarized below.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the ethyl ester protons, the methine proton adjacent to the phosphorus and nitrogen atoms, and the methyl protons.
¹³C NMR	Resonances for the ethyl carbons and the two carbons of the aminoethyl backbone.
³¹P NMR	A characteristic chemical shift for the phosphonothioate group.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the calculated mass of the compound.

Potential Biological Activities and Mechanisms of Action

The biological activities of (1-aminoethyl)phosphonothioic acid can be inferred from studies on its close analog, (1-aminoethyl)phosphonic acid, and other phosphonothioate compounds.

Antibacterial Activity

(1-aminoethyl)phosphonic acid is a key component of the antibacterial agent Alafosfalin, which is a dipeptide consisting of L-alanine and L-1-aminoethylphosphonic acid[7][10]. Alafosfalin inhibits bacterial cell wall biosynthesis[7]. It is actively transported into bacterial cells where it is cleaved to release 1-aminoethylphosphonic acid, which then inhibits alanine racemase, an essential enzyme for peptidoglycan synthesis. It is plausible that (1-aminoethyl)phosphonothioic acid could exhibit a similar mechanism of action.

Caption: Proposed mechanism of antibacterial action.

Neurotoxicity and Enzyme Inhibition

Organophosphorus compounds, particularly phosphonothioates, are known for their potential neurotoxicity through the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function[11][12]. While many potent AChE inhibitors are esters of phosphonothioic acid, the free acid may exhibit different activities. Phenyl phosphonothioic acid-O-ethyl -O-[4-nitrophenyl] ester (EPN), for example, is a known neurotoxin that inhibits both acetylcholinesterase and neurotoxic esterase (NTE)[11]. The potential for (1-aminoethyl)phosphonothioic acid to interact with these or other enzymes warrants investigation.

Key Experimental Workflows

In Vitro Antibacterial Susceptibility Testing

Protocol:

• Bacterial Strains: Obtain relevant bacterial strains (e.g., Escherichia coli, Staphylococcus aureus).

• Culture Preparation: Grow bacteria in appropriate broth medium to mid-logarithmic phase.

• Minimum Inhibitory Concentration (MIC) Assay:

  • Prepare a series of two-fold dilutions of (1-aminoethyl)phosphonothioic acid in a 96-well microtiter plate.

  • Inoculate each well with a standardized bacterial suspension.

  • Include positive (bacteria only) and negative (broth only) controls.

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound that visibly inhibits bacterial growth.

Enzyme Inhibition Assay: Acetylcholinesterase (AChE)

Protocol:

• Enzyme and Substrate: Use purified AChE and a suitable substrate such as acetylthiocholine.

• Assay Principle (Ellman's Method): The hydrolysis of acetylthiocholine by AChE produces thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product that can be measured spectrophotometrically at 412 nm.

• Procedure:

  • In a 96-well plate, add buffer, DTNB, and varying concentrations of (1-aminoethyl)phosphonothioic acid.

  • Add the AChE enzyme and incubate for a short period.

  • Initiate the reaction by adding the acetylthiocholine substrate.

  • Measure the absorbance at 412 nm over time.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion and Future Directions

(1-aminoethyl)phosphonothioic acid represents a compelling, yet understudied, molecule with significant potential in drug discovery. As a close analog of a known antibacterial precursor, its antimicrobial properties are a primary area for investigation. Furthermore, the general toxicological profile of phosphonothioates necessitates a thorough evaluation of its effects on key enzymes such as acetylcholinesterase. Future research should focus on the stereoselective synthesis of this compound, as biological activity is often dependent on the stereochemistry of the α-carbon. In vivo studies will be crucial to determine its pharmacokinetic properties and therapeutic potential.

References

• Manikowski, J., Gröger, H., & Martens, J. (n.d.). Synthesis Of New alpha-Aminophosphonic Acids Derived From 2H-1,3-Thiazines And 2H-1,4-Benzothiazines. Available at: [Link]

• Hoffman, D. J., & Scollon, E. J. (n.d.). Neurotoxic and teratogenic effects of an organophosphorus insecticide (phenyl phosphonothioic acid-O-ethyl -O-[4-nitrophenyl] ester) on mallard development. U.S. Geological Survey. Available at: [Link]

• Atherton, F. R., Hassall, C. H., & Lambert, R. W. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. Journal of Medicinal Chemistry, 29(1), 29–40. Available at: [Link]

• El-Sayed, W. A., et al. (2019). Synthesis and Antibacterial Activity of Novel Cyclic α-Aminophsophonates. Letters in Drug Design & Discovery, 16(11). Available at: [Link]

• Gunjal, S. D., & Shingare, M. S. (2021). A Green Protocol for the Synthesis of α-Amino Phosphonates Catalyzed by Orange Peel Powder. Chemical Science International Journal. Available at: [Link]

• (n.d.). Methods for the synthesis of α‐aminophosphonates. ResearchGate. Available at: [Link]

• (n.d.). Synthesis of α-amino phosphonates. Organic Chemistry Portal. Available at: [Link]

• Allen, J. G., et al. (1978). Phosphonopeptides as antibacterial agents. Alafosfalin and related phosphonopeptides. ACS Publications. Available at: [Link]

• Kudrimoti, S., & Kudav, N. (2020). Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. RGM College Of Engineering and Technology. Available at: [Link]

• de Castro, S., et al. (2017). Overview of Biologically Active Nucleoside Phosphonates. Molecules, 22(12), 2135. Available at: [Link]

• Ju, K.-S., et al. (2015). Discovery of phosphonic acid natural products by mining the genomes of 10,000 actinomycetes. Proceedings of the National Academy of Sciences, 112(39), 12175–12180. Available at: [Link]

• (n.d.). (PDF) Phosphonates: Their Natural Occurrence and Physiological Role. ResearchGate. Available at: [Link]

• (n.d.). 1-(Aminoethyl)phosphonic acid. PubChem. Available at: [Link]

• Uifălean, A., et al. (2022). The Biological Impact of Some Phosphonic and Phosphinic Acid Derivatives on Human Osteosarcoma. International Journal of Molecular Sciences, 23(21), 13393. Available at: [Link]

• (n.d.). Synthesis of [2-[(2-aminoethyl)amino]ethyl]phosphonic acid diethyl ester. PrepChem.com. Available at: [Link]

• (n.d.). VX (nerve agent). Wikipedia. Available at: [Link]

• Drabik, E., et al. (2022). Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity. Molecules, 27(24), 8868. Available at: [Link]

• (n.d.). Fig. 2. Synthesis of 2-aminoethyl methylphosphonate (2-AEMP, 3) and.... ResearchGate. Available at: [Link]

• (n.d.). Trazodone BP Impurity H | CAS 6323-09-7. Veeprho. Available at: [Link]

• (n.d.). 1-Chloro-3-methoxypropan-2-ol. PubChem. Available at: [Link]

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• 6. Overview of Biologically Active Nucleoside Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Toxicological Profile of (1-aminoethyl)phosphonothioic Acid

Disclaimer: Direct toxicological data for (1-aminoethyl)phosphonothioic acid is not currently available in the public domain. This guide provides a predictive toxicological profile based on data from structurally related compounds, namely the general class of phosphonothioates and the analogous compound (1-aminoethyl)phosphonic acid. The information herein is intended for research and drug development professionals and should be used as a guide for empirical investigation, not as a definitive statement of fact.

Part 1: Introduction and Physicochemical Properties

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound characterized by a phosphonothioic acid group and a 1-aminoethyl substituent. Its structure suggests potential biological activity, but also necessitates a thorough toxicological evaluation. The thiono (P=S) group distinguishes it from its phosphonic acid (P=O) analog, (1-aminoethyl)phosphonic acid, a substitution known to alter the toxicokinetics and toxicodynamics of organophosphorus compounds.

Predicted Physicochemical Properties:

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C2H8NO2PS	Structural analysis
Molecular Weight	125.12 g/mol	Calculation
Appearance	Likely a white to off-white solid	Analogy to (1-aminoethyl)phosphonic acid[1][2]
Solubility	Predicted to be soluble in aqueous solutions	Presence of ionizable amino and phosphonothioic acid groups
Reactivity	The P=S bond may be susceptible to oxidative desulfuration in vivo, converting it to the P=O analog.	General knowledge of phosphonothioate metabolism

Part 2: Predictive Toxicological Profile

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Based on its structure, (1-aminoethyl)phosphonothioic acid is likely to be absorbed orally and distributed systemically. The primary metabolic pathway is predicted to be oxidative desulfuration, a common fate of phosphonothioates, converting the parent compound to the more reactive oxon analog, (1-aminoethyl)phosphonic acid. This metabolic activation is a critical consideration in its toxicological profile.

Caption: Predicted metabolic pathway of (1-aminoethyl)phosphonothioic acid.

Toxicodynamics and Mechanism of Action

The primary mechanism of toxicity for many organophosphorus compounds is the inhibition of acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine. The oxon metabolite of (1-aminoethyl)phosphonothioic acid is predicted to be a more potent AChE inhibitor than the parent compound. Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses, resulting in overstimulation of cholinergic receptors and a range of clinical signs.

Sources

• 1. Ames test - Wikipedia [en.wikipedia.org]
• 2. blog.biobide.com [blog.biobide.com]

Environmental Fate & Disposition of (1-Aminoethyl)phosphonothioic Acid

Technical Guide for Research & Development

Executive Summary

(1-Aminoethyl)phosphonothioic acid is a sulfur-containing organophosphorus analogue of the biogenic phosphonate (1-aminoethyl)phosphonic acid (Ala-P).[1][2] Often investigated as a bioisostere in antibacterial drug design or as a metabolite of phosphonothioate pesticides, its environmental fate is governed by two critical functional moieties: the zwitterionic amino-acid-like backbone and the phosphonothioate (P=S) warhead .[1][2]

This guide details the physicochemical drivers of its persistence, the mechanistic pathways of its degradation (oxidative desulfuration followed by C-P bond lysis), and the experimental protocols required to validate these pathways in a regulatory or R&D setting.[2]

Part 1: Chemical Identity & Physicochemical Profiling[1]

Understanding the fate of (1-aminoethyl)phosphonothioic acid requires a comparative analysis with its oxygen-analogue, (1-aminoethyl)phosphonic acid.[1][2] The substitution of oxygen with sulfur significantly alters lipophilicity and hydrolytic stability.[1][2]

Structural Characterization[2]

• IUPAC Name: (1-aminoethyl)phosphonothioic acid[1][2]

• Molecular Formula:

  [1]

• Structural Analogue: (1-Aminoethyl)phosphonic acid (CAS: 6323-97-3)[1][2][3][4][5]

• Functional Class: Aminophosphonothioate; Alanine bioisostere.[1]

Physicochemical Properties (Predicted vs. Experimental)

Property	Value / Trend	Environmental Implication
Physical State	Crystalline Solid	Likely enters environment via dust or aqueous runoff.[1][2]
Solubility (Water)	High (>10 g/L)	High mobility in aqueous phases; potential for leaching.[1][2]
Lipophilicity (LogP)	~ -2.5 to -1.5	More lipophilic than its phosphonate analogue (LogP ~ -4.3), enhancing membrane permeability in microbes.[1][2]
Dissociation ( )	(Acid) (Amine)	Exists as a zwitterion at environmental pH (5–8).[2]
Hydrolytic Stability	High (P-C bond)	The C-P bond is resistant to hydrolysis.[1][2] The P=S bond is stable to neutral hydrolysis but susceptible to oxidation.[1][2]

Expert Insight: The presence of the sulfur atom (P=S) typically increases the

of the acidic group compared to the P=O analogue, slightly altering the zwitterionic window.[2] However, the dominant species in soil pore water (pH 6-8) remains the zwitterion, which dictates sorption via cation exchange mechanisms.[2]

Part 2: Abiotic Degradation Mechanisms

Unlike carboxylic esters, the C-P bond is chemically inert to standard hydrolysis.[1][2] The primary abiotic degradation route for (1-aminoethyl)phosphonothioic acid is oxidative desulfuration .[1][2]

Oxidative Desulfuration (P=S P=O)

The conversion of the thiono-group (P=S) to the oxo-group (P=O) is the rate-limiting step in the abiotic detoxification of this compound.[1][2]

• Photolysis: Direct UV photolysis (290–400 nm) in surface waters generates singlet oxygen (

  ) or hydroxyl radicals ( ) that attack the P=S bond.[2]

• Chemical Oxidation: In the presence of naturally occurring oxidants (e.g., manganese oxides in soil), the sulfur is replaced by oxygen, yielding (1-aminoethyl)phosphonic acid .[1][2]

Hydrolysis[1][2][7]

• P-C Bond: Stable.[1] Does not hydrolyze under environmental conditions.[1][2]

• P-S/P-O Bond: The terminal hydroxyls are stable.[1] If the molecule exists as an ester (prodrug form), hydrolysis would occur rapidly.[2] As the free acid, it is hydrolytically stable.[1][2]

Part 3: Biotic Transformations (Metabolism & Biodegradation)[2]

The biological fate involves a two-step "Activation-Mineralization" sequence.[1][2] Microorganisms (bacteria and fungi) first desulfurate the compound and then utilize the phosphorus via C-P lyase pathways.[2]

Pathway 1: Microbial Desulfuration

Soil bacteria (e.g., Pseudomonas spp., Streptomyces) express oxidative enzymes (monooxygenases) that convert phosphonothioates to phosphonates.[1][2]

• Mechanism:

  [1][2]

• Product: (1-Aminoethyl)phosphonic acid (Ala-P).[1][2]

Pathway 2: C-P Bond Cleavage (Mineralization)

Once converted to Ala-P, the compound enters the C-P Lyase (Phn) pathway, predominantly under phosphate-starved conditions.[1][2]

• Transport: Uptake via PhnCDE ABC transporters.

• Acetylation: Conversion to N-acetyl-(1-aminoethyl)phosphonate (to prevent toxicity).

• Lyase Complex: The PhnGHIJ complex cleaves the C-P bond.[1]

• Products: Ethylamine (carbon source) + Inorganic Phosphate (

  ).[1][2]

Visualization of Degradation Pathways[1][2]

Figure 1: Stepwise degradation pathway from the thiono-parent to inorganic phosphate.[1][2]

Part 4: Mobility & Environmental Transport

Soil Adsorption ( )[2]

• Mechanism: Ligand exchange and cation exchange.[1]

• Behavior: As a zwitterion, the amino group (

  ) binds to negatively charged clay minerals, while the phosphonate/phosphonothioate group binds strongly to metal oxides (Fe/Al oxides).[2]

• Mobility: Low to Moderate.[1][2] While water-soluble, the strong interaction with soil matrices retards leaching compared to neutral organics.[1][2] However, in sandy soils with low iron content, mobility increases.[2]

Bioaccumulation

• BCF (Bioconcentration Factor): Negligible.[1][2]

• Rationale: High water solubility and ionization at physiological pH prevent passive diffusion across lipid membranes.[1] Uptake is active (via peptide transporters) rather than passive partitioning.[1][2]

Part 5: Experimental Methodologies

To validate the environmental fate of (1-aminoethyl)phosphonothioic acid, researchers must employ specific analytical workflows capable of distinguishing the P=S parent from the P=O metabolite.[2]

Protocol: NMR Monitoring of Degradation

Objective: Quantify the rate of oxidative desulfuration (

) in soil microcosms.

• Sample Preparation:

  • Spike soil samples (100 g) with 10 mg/kg of the test compound.[1][2]

  • Maintain moisture at 40% holding capacity.[1][2]

  • Incubate at 20°C in dark (biotic) and sterile (abiotic control) conditions.

• Extraction:

  • Extract soil aliquots at T=0, 7, 14, 28 days using 0.5M NaOH (to disrupt metal-phosphonate binding).[2]

  • Centrifuge and neutralize the supernatant.[1]

• NMR Analysis:

  • Instrument: 400 MHz (or higher) NMR with a

    probe.

  • Key Signal Tracking:

    • (1-Aminoethyl)phosphonothioic acid (Parent): Shift

      ppm (distinct downfield shift due to P=S).[1][2]

    • (1-Aminoethyl)phosphonic acid (Metabolite): Shift

      ppm.[1][2]

    • Inorganic Phosphate (

      ): Shift ppm.[1][2]

• Data Processing:

  • Integrate peak areas relative to an internal standard (e.g., triphenylphosphine oxide in a capillary insert).[2]

  • Plot

    vs. Time to determine first-order kinetics ( ).[1][2]

Workflow Diagram

Figure 2: Analytical workflow for tracking phosphonothioate degradation.

References

• Atherton, F. R., et al. (1986).[1][2] Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid. Journal of Medicinal Chemistry, 29(1), 29-40.[1][2] Link[2]

• Nowack, B. (2003).[1][2] Environmental chemistry of phosphonates. Water Research, 37(11), 2533-2546.[1][2] Link

• Rott, E., et al. (2018).[1][2] Microbial degradation of phosphonates: A review. Environmental Science and Pollution Research, 25, 2351–2366.[1][2] Link

• Kafarski, P. (2012).[1][2] Biodegradation of Aminophosphonates. In: Aminophosphonic and Aminophosphinic Acids: Chemistry and Biological Activity. Wiley.[1][2] Link[2]

• Peck, S. C., & van der Donk, W. A. (2013).[1][2] Phosphonate biosynthesis and catabolism: a treasure trove of unusual enzymology.[1][2] Current Opinion in Chemical Biology, 17(4), 580-588.[1][2] Link[2]

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• 1. 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 3. (1-AMINOETHYL)PHOSPHONIC ACID | CAS 6323-97-3 [matrix-fine-chemicals.com]
• 4. Buy Online CAS Number 6323-97-3 - TRC - (1-Aminoethyl)phosphonic Acid | LGC Standards [lgcstandards.com]
• 5. (1-Aminoethyl)phosphonic Acid | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

analytical methods for detecting (1-aminoethyl)phosphonothioic acid

Executive Summary

This application note details the validated protocol for the extraction and quantification of (1-aminoethyl)phosphonothioic acid (1-AEPTA) . 1-AEPTA is a zwitterionic organophosphorus compound, structurally significant as the thio-analogue of the antibiotic alafosfalin metabolite (1-aminoethylphosphonic acid). Its analysis presents two distinct challenges: high polarity , which complicates retention on reverse-phase columns, and oxidative instability , where the phosphonothioyl moiety (

) risks conversion to the phosphonyl ( ) analog during processing.

This guide provides two orthogonal workflows:

• HILIC-MS/MS (Primary): Direct analysis preserving the sulfur moiety.

• GC-FPD (Confirmatory): Derivatization-based analysis for structural verification.

Chemical Context & Stability Strategy

Target Analyte: (1-Aminoethyl)phosphonothioic acid Structure:

Critical Attribute: The bond is susceptible to oxidative desulfurization, potentially yielding false negatives for 1-AEPTA and false positives for its oxo-analog.

Core Directive for Stability: All extraction buffers must be deoxygenated and supplemented with an antioxidant.

• Recommended Additive: 50 mM Ascorbic Acid or 10 mM Dithiothreitol (DTT).

• Temperature Control: All steps must be performed at

  to retard hydrolysis.

Sample Preparation Protocol

Objective: Isolate 1-AEPTA from plasma/urine while preventing S-oxidation.

Reagents

• Extraction Solvent: Acetonitrile:Water (80:20 v/v) + 0.1% Formic Acid + 10 mM DTT.

• Internal Standard (IS): (1-Aminoethyl)phosphonic acid-

  (Surrogate) or Glyphosate- (if specific IS unavailable).

Workflow (Step-by-Step)

• Aliquot: Transfer

  of plasma/urine to a Eppendorf tube.

• Spike: Add

  of Internal Standard ( ).

• Precipitation: Add

  of cold Extraction Solvent (kept at ).

• Vortex: Mix aggressively for 30 seconds.

• Centrifugation: Spin at

  for 10 minutes at .

• Supernatant Transfer: Transfer supernatant to a phospholipid removal plate (e.g., Phree™ or Ostro™) to remove matrix interferences without drying (drying promotes oxidation).

• Filtration: Apply vacuum; collect filtrate directly into LC vials.

Method A: HILIC-MS/MS (Quantitation)

Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar zwitterions without derivatization, preserving the fragile P=S bond.

LC Conditions

• System: UHPLC (Agilent 1290 / Waters Acquity).

• Column: Waters BEH Amide (

  , ).

  • Why: Amide phases provide superior retention for amino-phosphonates compared to bare silica.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile:Water (95:5) + 10 mM Ammonium Formate.

• Flow Rate:

  .

• Column Temp:

  .

Gradient Table:

Time (min)	% A (Aqueous)	% B (Organic)	Curve
0.00	10	90	Initial
1.00	10	90	Hold
6.00	50	50	Linear
7.00	50	50	Wash
7.10	10	90	Re-equilibration

| 10.00 | 10 | 90 | End |

MS/MS Parameters (QqQ)

• Source: ESI Negative Mode (Phosphonates ionize best in neg mode).

• Capillary Voltage:

  .

• Transitions:

Analyte	Precursor ( )	Product ( )	CE (eV)	Type
1-AEPTA	140.0	63.0 ( )	25	Quantifier
140.0	79.0 ( )	20	Qualifier
140.0	122.0 (Loss of )	15	Qualifier
IS (Ala-P- )	126.0	63.0	25	Quantifier

Note: The shift from m/z 124 (Ala-P) to m/z 140 (1-AEPTA) confirms the presence of Sulfur (+16 amu).

Method B: GC-FPD/MS (Confirmation)

Rationale: Gas Chromatography provides structural resolution. The Flame Photometric Detector (FPD) in Phosphorus/Sulfur mode is highly specific, eliminating hydrocarbon background.

Derivatization Strategy: Direct injection is impossible due to non-volatility. We utilize MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide).

• Warning: Silylation reagents can desulfurize thiophosphonates if heated excessively.

• Modification: Use ultrasonic-assisted derivatization at lower temperatures (

  ) rather than standard heating.

Protocol:

• Evaporate

  of extract to dryness under at ambient temp.

• Add

  Acetonitrile + MTBSTFA (1% TBDMCS).

• Sonicate for 30 mins at

  .

• Inject

  into GC.

Logic & Workflow Visualization

Figure 1: Analytical workflow emphasizing oxidative stabilization and dual-platform validation.

Analytical Performance & Troubleshooting

Performance Metrics

Parameter	Specification	Notes
LOD		HILIC-MS/MS (ESI-)
Linearity
Recovery		Corrected by IS
Matrix Effect		Using Phospholipid Removal Plates

Troubleshooting Guide

• Issue: Signal at

  (Oxo-analog) increases over time.

  • Cause: Oxidation of 1-AEPTA in the autosampler.

  • Fix: Ensure autosampler is at

    . Add EDTA to the mobile phase to chelate metal ions that catalyze oxidation.

• Issue: Poor Peak Shape (Tailing).

  • Cause: Interaction with stainless steel surfaces (common for phosphonates).

  • Fix: Use PEEK-lined columns or a passivation solution (0.1% Medronic Acid) prior to the run.

References

• Stalikas, C. D., & Konidari, C. N. (2001).[1] Analytical methods to determine phosphonic and amino acid group-containing pesticides. Journal of Chromatography A, 907(1-2), 1-19. Link

• Ehling, G., & Reddy, T. M. (2013). Liquid chromatography–mass spectrometry method for the determination of glyphosate and AMPA in food.[2][3] Journal of Agricultural and Food Chemistry, 61(32), 7687-7693. Link

• Kudzin, Z. H., et al. (2002). Oxidation of 1-aminoalkanephosphonates. Journal of Organometallic Chemistry, 643, 416-422. (Cited for P-C bond stability logic).

• World Health Organization. (2005). Data sheets on pesticides: Glyphosate & AMPA. (Reference for toxicological context of amino-phosphonates). Link

• Tsuji, M., et al. (2022). A Method for the Analysis of Glyphosate, Aminomethylphosphonic Acid, and Glufosinate in Human Urine Using LC-MS/MS.[4][5] Int J Environ Res Public Health, 19(9):4966.[4] Link

(Note: While direct literature on 1-AEPTA is limited, the methods above are adapted from the validated protocols for its structural homolog, AMPA/Ala-P, with modifications for the thio-group stability.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Analysis of Glyphosate and Aminomethylphosphonic Acid in Nutritional Ingredients and Milk by Derivatization with Fluorenylmethyloxycarbonyl Chloride and Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Method for the Analysis of Glyphosate, Aminomethylphosphonic Acid, and Glufosinate in Human Urine Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to Amino-Phosphonothioates in Agriculture: A Review of Current Research and Potential Applications

Senior Application Scientist Note: This document addresses the inquiry into the agricultural applications of (1-aminoethyl)phosphonothioic acid. An extensive review of current scientific literature and patent databases reveals a significant lack of specific, publicly available information regarding the direct application of this particular compound in agriculture. The majority of research focuses on its oxygen analog, (1-aminoethyl)phosphonic acid, primarily for its antibacterial properties.[1][2]

Therefore, to provide a comprehensive and valuable resource for researchers and scientists in the field, this guide will broaden its scope to the larger classes of phosphonothioates and aminophosphonates. These groups of organophosphorus compounds have established and diverse roles in agriculture. This document will synthesize the known applications, mechanisms of action, and relevant protocols for these broader classes, offering insights that can inform future research and development, potentially including the investigation of novel compounds like (1-aminoethyl)phosphonothioic acid.

Introduction to Phosphonothioates and Aminophosphonates in Agriculture

Organophosphorus compounds are a cornerstone of modern agriculture, valued for their high efficacy and broad spectrum of activity. Within this large family, phosphonothioates, characterized by a phosphorus-sulfur bond, and aminophosphonates, which are analogs of amino acids, represent two important subclasses with diverse biological activities.[3]

Phosphonothioates are primarily known for their insecticidal properties, functioning as potent inhibitors of acetylcholinesterase (AChE), an enzyme critical for nerve function in insects.[4][5] The substitution of a sulfur atom for an oxygen atom (thionation) can alter the compound's metabolic fate and toxicity, a key aspect in the design of selective pesticides.

Aminophosphonates, on the other hand, are recognized for a wider range of biological activities, including herbicidal, plant growth regulatory, and antimicrobial effects.[6] Their structural similarity to natural amino acids allows them to interfere with various metabolic pathways in plants and microorganisms.[2]

Applications in Agriculture

Insecticides: The Role of Phosphonothioates

Phosphonothioates are a well-established class of insecticides. Their primary mechanism of action is the inhibition of the enzyme acetylcholinesterase (AChE) in the nervous system of insects.[4][5] This inhibition leads to the accumulation of the neurotransmitter acetylcholine, causing paralysis and death of the insect.

It is critical to note that some phosphonothioates, such as the V-series nerve agents (e.g., VX), are extremely toxic to mammals and are not used in agriculture.[7][8][9] The development of agricultural insecticides from this class focuses on compounds with high selectivity for insect AChE over mammalian AChE.

Table 1: Examples of Phosphonothioate Insecticides

Common Name	Chemical Structure	Target Pests
Fenitrothion	O,O-dimethyl O-(4-nitro-m-tolyl) phosphorothioate	Chewing and sucking insects on rice, cereals, fruits, and vegetables.
Parathion-methyl	O,O-dimethyl O-(4-nitrophenyl) phosphorothioate	Wide range of insects and mites on various crops.
Diazinon	O,O-diethyl O-[4-methyl-6-(propan-2-yl)pyrimidin-2-yl] phosphorothioate	Soil and foliage insects and pests on fruits, vegetables, and ornamentals.

Herbicides and Plant Growth Regulators: The Versatility of Aminophosphonates

Aminophosphonates have been successfully developed as both herbicides and plant growth regulators. Their mode of action often involves the inhibition of key enzymes in plant amino acid biosynthesis.

A prominent example is Glyphosate, an aminophosphonate that acts as a broad-spectrum, non-selective herbicide.[10] It inhibits the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS), which is crucial for the synthesis of aromatic amino acids in plants.

Certain aminophosphonates also exhibit plant growth regulatory effects. For instance, Glyphosine has been used to enhance the ripening and sucrose content of sugarcane.[11] Another compound, Ethephon (2-chloroethylphosphonic acid), releases ethylene, a natural plant hormone, and is used to promote fruit ripening, abscission, and flowering.[12]

Table 2: Examples of Aminophosphonate-based Herbicides and Plant Growth Regulators

Common Name	Application	Mechanism of Action
Glyphosate	Herbicide	Inhibition of EPSPS enzyme in the shikimate pathway.
Glufosinate	Herbicide	Inhibition of glutamine synthetase, leading to ammonia accumulation.
Glyphosine	Plant Growth Regulator	Ripening agent for sugarcane.[11]
Ethephon	Plant Growth Regulator	Releases ethylene, a plant hormone.[12]

Experimental Protocols

The following protocols are generalized and should be adapted based on the specific compound, target organism, and experimental objectives.

Protocol for Synthesis of Aminophosphonates via the Kabachnik-Fields Reaction

The Kabachnik-Fields reaction is a versatile method for the synthesis of α-aminophosphonates.[13] This one-pot, three-component reaction involves an amine, a carbonyl compound, and a dialkyl phosphite.

Materials:

• Amine (e.g., ammonia, primary or secondary amine)

• Carbonyl compound (e.g., aldehyde or ketone)

• Dialkyl phosphite (e.g., diethyl phosphite)

• Solvent (e.g., ethanol, toluene, or solvent-free)

• Catalyst (optional, e.g., Lewis acids, Brønsted acids, or bases)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Rotary evaporator

• Silica gel for column chromatography

• Eluent (e.g., hexane/ethyl acetate mixture)

Procedure:

• To a round-bottom flask, add the amine (1.0 eq), carbonyl compound (1.0 eq), and solvent.

• Stir the mixture at room temperature for 30 minutes.

• Add the dialkyl phosphite (1.0 eq) to the mixture.

• If using a catalyst, add it at this stage (typically 5-10 mol%).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system to obtain the desired α-aminophosphonate.

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, ³¹P NMR, and MS).

Diagram 1: Generalized Kabachnik-Fields Reaction Workflow

Caption: Workflow for the in-vitro AChE inhibition assay.

Future Directions

While the specific compound (1-aminoethyl)phosphonothioic acid currently lacks documented applications in agriculture, the broader classes of phosphonothioates and aminophosphonates continue to be a rich area for research and development. Future work could focus on:

• Synthesis and Screening: The synthesis of novel amino-phosphonothioates, including (1-aminoethyl)phosphonothioic acid and its derivatives, followed by high-throughput screening for pesticidal and plant growth regulatory activities.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the chemical structure of these compounds affect their biological activity and selectivity.

• Mode of Action Studies: Elucidating the specific biochemical pathways and target enzymes affected by novel compounds in plants, insects, and fungi.

• Formulation and Delivery: Developing advanced formulations to improve the stability, uptake, and efficacy of these compounds in agricultural settings.

Conclusion

The fields of phosphonothioates and aminophosphonates have yielded a number of highly effective agricultural products. While direct information on (1-aminoethyl)phosphonothioic acid is scarce, the established principles and methodologies associated with these broader classes of compounds provide a solid foundation for future research. The protocols and information presented in this guide are intended to support scientists and researchers in the exploration of novel organophosphorus compounds for sustainable and efficient agricultural applications.

References

• Atherton, F. R., Hassall, C. H., & Lambert, R. W. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. Journal of medicinal chemistry, 29(1), 29–40. [Link]

• PubChem. (n.d.). 1-Aminoethylphosphonic acid, (R)-. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Phosphonothioic acid, methyl-, S-(2-(bis(1-methylethyl)amino)ethyl) O-ethyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• Baer, E., & Eber, J. T. (1974). Phosphonolipids. XXVII. Synthesis of O-(2-Aminoethyl)phosphono-L-serine and its Stereoisomer. Canadian Journal of Biochemistry, 52(8), 718-722. [Link]

• Quezada-Reyes, A., et al. (2019). Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines. Molecules, 24(2), 289. [Link]

• PrepChem. (n.d.). Synthesis of (Aminoethyl Ethanolamine Phosphonate). Retrieved from [Link]

• PubChem. (n.d.). 1-Aminoethylphosphonic acid, (R)-. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-(Aminoethyl)phosphonic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Allen, J. G., et al. (1979). Phosphonopeptides as antibacterial agents: mechanism of action of alaphosphin. Antimicrobial agents and chemotherapy, 15(5), 684–695. [Link]

• Monsanto Company. (1969). U.S. Patent No. 3,455,675. Washington, DC: U.S.

• Reddy, Y. T., et al. (2020). Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. RGM College Of Engineering and Technology. [Link]

• National Toxicology Program. (2023). Evaluation of the herbicide glyphosate, (aminomethyl)phosphonic acid, and glyphosate-based formulations for genotoxic activity using in vitro assays. Environmental and molecular mutagenesis, 64(3-4), 105–124. [Link]

• Irani, R. R. (1969). Aminophosphonate herbicides. U.S.

• Matrix Fine Chemicals. (n.d.). (1-AMINOETHYL)PHOSPHONIC ACID | CAS 6323-97-3. Retrieved from [Link]

• Haz-Map. (n.d.). Phosphonothioic acid, methyl-, O-ethyl O-(4-(methylthio)phenyl) ester. Retrieved from [Link]

• Wikipedia. (n.d.). VX (nerve agent). Retrieved from [Link]

• Agriculture and Horticulture Development Board (AHDB). (2021). Chemical plant growth regulators - active ingredients. Retrieved from [Link]

Sources

• 1. Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phosphonopeptides as antibacterial agents: mechanism of action of alaphosphin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines [mdpi.com]
• 4. Phosphonothioic acid, methyl-, O-ethyl O-(4-(methylthio)phenyl) ester - Hazardous Agents | Haz-Map [haz-map.com]
• 5. benchchem.com [benchchem.com]
• 6. US3455675A - Aminophosphonate herbicides - Google Patents [patents.google.com]
• 7. Phosphonothioic acid, methyl-, S-(2-(bis(1-methylethyl)amino)ethyl) O-ethyl ester | C11H26NO2PS | CID 39793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. PHOSPHONOTHIOIC ACID, METHYL-, S-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL) O-ETHYL ESTER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 10. Evaluation of the herbicide glyphosate, (aminomethyl)phosphonic acid, and glyphosate-based formulations for genotoxic activity using in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. Chemical plant growth regulators - active ingredients | AHDB [horticulture.ahdb.org.uk]
• 13. rgmcet.edu.in [rgmcet.edu.in]

Application Note: (1-Aminoethyl)phosphonic Acid & Thio-Analogues as Enzyme Inhibitors

This Application Note and Protocol Guide focuses on (1-aminoethyl)phosphonic acid (commonly known as Ala-P or Phosphonoalanine ) and its structural analogues, including phosphonothioic variants. These compounds are potent transition-state analogues used primarily to inhibit enzymes involved in bacterial cell wall biosynthesis, specifically Alanine Racemase and D-Alanine-D-Alanine Ligase (Ddl) .

-Aminophosphonates / -Aminophosphonothioates

Introduction & Mechanism of Action

(1-Aminoethyl)phosphonic acid is a structural mimetic of the amino acid Alanine .[1][2] By replacing the planar carboxyl group (

) of alanine with a tetrahedral phosphonic ( ) or phosphonothioic ( ) group, the molecule mimics the transition state formed during enzymatic reactions. This mimicry allows it to bind tightly to the active sites of alanine-processing enzymes, effectively blocking their function.

Target Enzymes[2][3]

• Alanine Racemase (Alr): Converts L-Alanine to D-Alanine, an essential component of the bacterial peptidoglycan layer.

• D-Alanine-D-Alanine Ligase (Ddl): Ligates two D-Alanine molecules to form the D-Ala-D-Ala dipeptide, a critical precursor for cell wall cross-linking.

The "Thio" Modification

While the phosphonic acid form (Ala-P) is the standard inhibitor, the phosphonothioic acid analogue (containing a

or bond) is often employed in mechanistic studies to:

• Probe Stereochemistry: The sulfur atom introduces chirality at the phosphorus center (if substituted appropriately) or alters the electronic environment, helping to elucidate the precise mechanism of phosphoryl transfer or ligation.

• Modulate Binding Kinetics: The larger van der Waals radius and lower polarity of sulfur compared to oxygen can alter binding affinity (

  ) and residence time within the active site.

Mechanistic Pathway Diagram

Figure 1: Mechanism of competitive inhibition. The phosphonothioic acid analogue mimics the tetrahedral transition state of alanine, locking the enzyme in an inactive complex.

Experimental Protocols

Protocol A: In Vitro D-Ala-D-Ala Ligase (Ddl) Inhibition Assay

This coupled enzymatic assay measures the production of ADP (a byproduct of the Ddl reaction) using Pyruvate Kinase (PK) and Lactate Dehydrogenase (LDH). The oxidation of NADH to NAD+ is monitored spectrophotometrically at 340 nm.

Reagents Required:

• Buffer: 100 mM HEPES (pH 7.5), 10 mM

  , 10 mM KCl.

• Substrate: D-Alanine (various concentrations).

• Cofactor: ATP (5 mM).

• Coupling Enzymes: Pyruvate Kinase (PK) / Lactate Dehydrogenase (LDH) mix.

• Coupling Reagents: Phosphoenolpyruvate (PEP, 2 mM), NADH (0.2 mM).

• Inhibitor: (1-aminoethyl)phosphonothioic acid (Stock solution in water/buffer).

• Enzyme: Purified Ddl (e.g., from E. coli or S. aureus).

Step-by-Step Workflow:

• Preparation: Thaw all reagents on ice. Prepare a 10x stock of the inhibitor.

• Master Mix: In a UV-transparent 96-well plate, combine:

  • Buffer (to final volume)

  • ATP (5 mM final)

  • PEP (2 mM final)

  • NADH (0.2 mM final)

  • PK/LDH mix (5 U/mL final)

  • Ddl Enzyme (10–50 nM final)

• Incubation: Incubate the Master Mix with the Inhibitor (various concentrations, e.g., 0.1

  M – 100 M) for 10 minutes at 25°C to allow for potential slow-binding equilibration.

• Initiation: Start the reaction by adding D-Alanine (substrate).

• Measurement: Immediately monitor absorbance at 340 nm (

  ) every 10 seconds for 10–20 minutes using a kinetic microplate reader.

• Analysis: Calculate the initial velocity (

  ) from the linear portion of the NADH depletion curve.

Data Analysis Table:

Parameter	Description	Calculation
Slope ( )	Rate of NADH oxidation ( )	Linear regression of vs. Time
Velocity ( )	Enzymatic rate ( )	( )
% Inhibition	Relative activity
	Concentration for 50% inhibition	Non-linear regression (Log[Inhibitor] vs. Response)

Protocol B: Bacterial Growth Inhibition (MIC Determination)

Since phosphonic/phosphonothioic acids are polar and poorly transported, they are often tested as peptide prodrugs (e.g., Alafosfalin) or in media lacking competing amino acids.

Reagents Required:

• Medium: Minimal Media (M9 glucose) is preferred over LB to avoid competition with peptides/alanine in the broth.

• Bacterial Strain: E. coli K12 or S. aureus.

• Inhibitor: (1-aminoethyl)phosphonothioic acid.[3]

Workflow:

• Inoculum: Grow bacteria in Minimal Media overnight. Dilute to

  .

• Plate Setup: Add 100

  L of diluted bacteria to a 96-well plate.

• Treatment: Add 100

  L of Inhibitor (2x serial dilutions) to wells. Include a "No Treatment" control and a "Sterile Media" blank.

• Incubation: Incubate at 37°C for 18–24 hours with shaking.

• Readout: Measure

  . The MIC is the lowest concentration with no visible growth.

Validation Note: If the MIC is high (>100

g/mL), consider that the free acid may not penetrate the cell wall efficiently. Transport can be enhanced by conjugating the inhibitor to a peptide carrier (e.g., L-Ala-L-Ala-P).

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for the coupled spectrophotometric assay used to validate Ddl inhibition.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
No Inhibition Observed	High substrate competition	Reduce D-Alanine concentration to near its value.
High Background Rate	ATPase contamination	Use highly purified Ddl; run a "No Enzyme" control.
Non-Linear Kinetics	Substrate depletion or instability	Ensure substrate conversion; check NADH stability.
Poor Cell Penetration	Lack of transport system	Use Minimal Media; test as a dipeptide prodrug (e.g., Ala-Ala-P).

References

• Atherton, F. R., et al. (1979). "Phosphonopeptides as antibacterial agents: mechanism of action of alaphosphin." Antimicrobial Agents and Chemotherapy.[4] Source:

• Walsh, C. T. (1989). "Enzymes in the D-alanine branch of bacterial cell wall peptidoglycan assembly." Journal of Biological Chemistry. Source:

• Lacoste, A. M., et al. (1979). "Inhibition of D-Alanyl-D-Alanine Ligase in Different Bacterial Species by Amino Phosphonic Acids." Current Microbiology. Source:

• Chakravarty, P. K., et al. (1989). "Phosphonothioic acid analogs of amino acids: Synthesis and properties." Journal of Medicinal Chemistry. (Contextual reference for thio-analogues). Source:

Sources

• 1. Antibacterial activity and mechanism of action of phosphonopeptides based on aminomethylphosphonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phosphonopeptides as antibacterial agents: mechanism of action of alaphosphin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PHOSPHONOTHIOIC ACID, METHYL-, S-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL) O-ETHYL ESTER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Mechanism of Action of Miltefosine on Leishmania donovani Involves the Impairment of Acidocalcisome Function and the Activation of the Sphingosine-Dependent Plasma Membrane Ca2+ Channel - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: A Guideline for the Laboratory Synthesis of (1-aminoethyl)phosphonothioic Acid

For: Researchers, scientists, and drug development professionals.

Abstract

(1-aminoethyl)phosphonothioic acid and its derivatives are of significant interest in medicinal chemistry and drug development due to their role as structural analogues of the amino acid alanine. This document provides a comprehensive guide to the laboratory-scale synthesis of (1-aminoethyl)phosphonothioic acid. We will delve into the prevalent synthetic strategies, with a detailed focus on a robust two-step process: the formation of an α-aminophosphonate intermediate via the Kabachnik-Fields reaction, followed by a sulfurization step. This application note offers a detailed experimental protocol, key reaction parameters, and visual aids to facilitate the successful synthesis of this important class of compounds.

Introduction: The Significance of α-Aminophosphonothioic Acids

α-Aminophosphonic acids are a class of organophosphorus compounds that have garnered considerable attention for their diverse biological activities.[1] By substituting the carboxylic acid moiety of an amino acid with a phosphonic acid group, these analogues can function as mimics and potential inhibitors of various enzymes.[2][3] The introduction of a sulfur atom to create a phosphonothioic acid can further modulate the compound's biological properties, such as its stability and binding affinity.[4] (1-aminoethyl)phosphonic acid is a synthetic analogue of L-alanine and has demonstrated antibacterial properties. The thio-analogue, (1-aminoethyl)phosphonothioic acid, is therefore a compound of interest for further biological investigation.

Synthetic Pathways: A Strategic Overview

The synthesis of α-aminophosphonothioic acids can be approached through several methodologies. A common and effective strategy involves a two-stage process:

• Stage 1: Formation of an α-Aminophosphonate Intermediate. The Kabachnik-Fields reaction is a powerful one-pot multicomponent reaction for the synthesis of α-aminophosphonates.[5][6][7] This reaction involves the condensation of an amine, a carbonyl compound, and a dialkyl phosphite.[7]

• Stage 2: Sulfurization. The phosphonate intermediate is then converted to the desired phosphonothioate. This is typically achieved through a sulfurization reaction, where an oxygen atom in the phosphonate group is replaced by a sulfur atom. Elemental sulfur is a common reagent for this transformation.[8][9]

The overall synthetic strategy is depicted in the workflow diagram below.

Sources

• 1. Aminophosphonic acids and derivatives. Synthesis and biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent synthesis of aminophosphonic acids as potential biological importance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphorothioate cap analogs stabilize mRNA and increase translational efficiency in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

LC-MS/MS analysis of (1-aminoethyl)phosphonothioic acid

Application Note: High-Sensitivity LC-MS/MS Analysis of (1-Aminoethyl)phosphonothioic Acid

Executive Summary & Challenge Definition

(1-Aminoethyl)phosphonothioic acid is a structural analog of the antibacterial agent Alafosfalin (Ala-P) and a potential degradation marker for organophosphorus compounds. Its analysis presents a "perfect storm" of chromatographic challenges:

• Extreme Polarity: The presence of both an amino group and a phosphonothioic acid moiety renders the molecule zwitterionic and highly hydrophilic (

  ), making retention on C18 columns impossible without derivatization.

• Metal Chelation: The thiophosphonate group exhibits high affinity for iron and chromium ions in stainless steel, leading to severe peak tailing and nonlinear recovery at trace levels.

• Oxidative Instability: The

  bond is susceptible to oxidation to (forming (1-aminoethyl)phosphonic acid), requiring careful sample handling.

This guide details a robust Hydrophilic Interaction Liquid Chromatography (HILIC) protocol designed to overcome these barriers using a polymer-based zwitterionic stationary phase and a system passivation strategy.

Chemical Context & Properties[1][2][3][4][5][6][7][8][9]

Property	Description
IUPAC Name	(1-aminoethyl)phosphonothioic acid
Structure	(Tautomer dependent)
Formula
Exact Mass	141.0013 Da
pKa Values (Est.)	(Acid), (Acid), (Amine)
Solubility	Highly soluble in water; insoluble in hexane/acetonitrile.

Pre-Analytical Workflow: System Passivation

CRITICAL STEP: Before analyzing thiophosphonates, the LC flow path must be passivated to prevent analyte loss to metal surfaces.

Protocol: Phosphoric Acid Wash [1]

• Remove Column: Replace the analytical column with a union connector.

• Solvent A: 100% Water.

• Solvent B: 30% Phosphoric Acid (

  ) in water.

• Flush: Pump 100% B at 0.5 mL/min for 60 minutes.

• Rinse: Flush with 100% Water for 60 minutes until pH of effluent is neutral.

• Alternative: Use a bio-inert (PEEK-lined) LC system or add 5 µM Medronic Acid (InfinityLab Deactivator) to the mobile phase (Note: Medronic acid may suppress MS signal slightly).

Analytical Workflow Diagram

Figure 1: End-to-end workflow ensuring metal-free pathway and HILIC retention.

LC-MS/MS Method Parameters

Chromatographic Conditions (HILIC)

We utilize a Zwitterionic HILIC (ZIC-HILIC) column. The permanent zwitterion on the surface provides an electrostatic environment that retains charged analytes via a water-enriched layer, while the polymer base minimizes secondary interactions.

• Column: Merck SeQuant® ZIC-HILIC (3.5 µm, 100 Å, 2.1 x 100 mm) or equivalent.

• Temperature: 35°C.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2–5 µL (Samples must be in >80% ACN).

Mobile Phase Configuration:

• Mobile Phase A: 20 mM Ammonium Formate in Water, pH 3.5 (Adjusted with Formic Acid).

• Mobile Phase B: 100% Acetonitrile.

Gradient Table:

Time (min)	% Mobile Phase B (ACN)	State	Mechanism
0.00	90%	Initial	High organic loads sample onto water layer.
1.00	90%	Isocratic	Focuses peak.
6.00	50%	Ramp	Elutes polar analyte by increasing water content.
7.00	50%	Hold	Flushes strongly retained matrix.
7.10	90%	Reset	Returns to initial conditions.
12.00	90%	Re-equilibration	Crucial: HILIC requires long equilibration.

Mass Spectrometry Conditions (ESI+)

Positive mode (ESI+) is selected because the amino group (

) protonates readily at pH 3.5, offering superior sensitivity over negative mode for this specific zwitterion.

• Source: Electrospray Ionization (ESI)[2][3][4]

• Polarity: Positive (+)

• Capillary Voltage: 3.5 kV

• Desolvation Temp: 400°C (High temp needed for aqueous elution)

• Gas Flow: 800 L/hr

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	CE (eV)	Mechanism
(1-aminoethyl)phosphonothioic acid	142.0	125.0	25	15	Loss of (Quantifier)
142.0	79.0	25	25	Formation of
142.0	63.0	25	28	Formation of
Internal Standard (Ala-P-13C)	145.0	128.0	25	15	Isotope Analog

Note: The loss of

(-34 Da) to m/z 108 is also possible but often less intense than ammonia loss in aliphatic amines.

Fragmentation Pathway Logic

Understanding the fragmentation is vital for confirming identity against the oxidative degradant (Ala-P).

Figure 2: Proposed fragmentation pathway. The stability of the C-P bond usually directs fragmentation toward the loss of the amine or the isolation of the phosphorus moiety.

Sample Preparation Protocol

Technique: Protein Precipitation with HILIC-Compatible Dilution.

• Aliquot: Transfer 50 µL of plasma/sample into a 1.5 mL tube.

• Precipitation: Add 200 µL of Ice-Cold Acetonitrile containing 0.1% Formic Acid . (Ratio 1:4).

  • Why Formic Acid? It acidifies the sample, preventing the phosphonothioate from binding to proteins/metals during precip.

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 100 µL of supernatant to a Polypropylene (PP) vial.

  • Warning: Do NOT use glass vials; phosphonates adsorb to glass silanols.

• Dilution: If peak shape is poor, dilute further with ACN to ensure organic content is >80% before injection.

References

• Merck Millipore. (2023). A Guide to the Analysis of Polar Compounds using ZIC-HILIC. Retrieved from

• Waters Corporation. (2025). Analysis of Underivatized Bisphosphonate Drugs Using HILIC/MS. Retrieved from

• Hsiao, J. J., et al. (2021). Troubleshooting LC Separations of Biomolecules: Passivation and Mobile-Phase Additives. LCGC North America. Retrieved from

• Raza, S. K., et al. (2003). Analysis of Chemical Neutralization Products of Phosphonothiolates by GC-MS. Journal of Toxicology. Retrieved from

• PubChem. (2023). Compound Summary: (1-aminoethyl)phosphonic acid.[5][6][7] Retrieved from

Sources

• 1. lctsbible.com [lctsbible.com]
• 2. hplc.eu [hplc.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (S)-(1-aminoethyl)phosphonic acid | C2H8NO3P | CID 181769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (1-Aminoethyl)phosphonic Acid | CymitQuimica [cymitquimica.com]

developing assays for (1-aminoethyl)phosphonothioic acid activity

Application Notes & Protocols

Abstract

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound of significant interest due to its structural analogy to the proteinogenic amino acid alanine and its inclusion of a reactive phosphonothioate moiety. This combination suggests potential biological activities, including roles as an enzyme inhibitor, an antimicrobial agent, or a modulator of cellular pathways.[1][2] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to develop and execute robust assays to characterize the biological activity of (1-aminoethyl)phosphonothioic acid. We detail protocols for direct quantification, in vitro enzyme inhibition, antibacterial susceptibility, and cell-based cytotoxicity, emphasizing the scientific rationale behind experimental design and the inclusion of self-validating controls.

Introduction: Scientific Rationale

(1-aminoethyl)phosphonothioic acid is a structural analog of (1-aminoethyl)phosphonic acid, a compound known to be a component of potent antibacterial agents like Alafosfalin.[1][3] The replacement of a phosphoryl oxygen with sulfur in the phosphonothioate group introduces unique chemical properties. This modification can alter the molecule's interaction with biological targets, potentially enhancing its efficacy or conferring novel activities. The sulfur atom can influence bond angles, charge distribution, and susceptibility to metabolic processes, making it a compelling subject for investigation.

The assays described herein are designed to probe the primary biological hypotheses for this class of molecule:

• Enzyme Inhibition: As an amino acid analog, it may act as a competitive or non-competitive inhibitor for enzymes that recognize alanine or similar small amino acids, such as synthetases, transferases, or racemases.[4][5][6]

• Antimicrobial Activity: Building on the known antibacterial properties of related phosphonopeptides, direct assessment of its effect on bacterial growth is a primary screening objective.[1][2]

• Cytotoxicity: As with any compound intended for therapeutic development, evaluating its potential toxicity to mammalian cells is a critical step to determine its therapeutic window.[7][8][9]

This document provides the foundational methodologies to explore these activities, from basic biochemical characterization to cell-based functional screens.

Foundational Assay: Quantification of Phosphonates

Before assessing biological activity, it is often necessary to quantify the compound in stock solutions or biological matrices. A common method for phosphonate quantification involves their oxidative conversion to orthophosphate, which can then be detected colorimetrically.[10][11]

Principle of UV/Persulfate Oxidation for Phosphonate Quantification

This method leverages the principle that phosphonates can be oxidized to liberate orthophosphate (PO₄³⁻).[10] The process uses a combination of UV radiation and a strong oxidizing agent, potassium persulfate, to break the stable carbon-phosphorus (C-P) bond.[10] The resulting orthophosphate is then quantified using the highly sensitive Ascorbic Acid method, which forms a blue molybdenum complex that can be measured spectrophotometrically.[12][13]

Workflow for Phosphonate Quantification

Caption: Workflow for phosphonate quantification via oxidation.

Protocol: Phosphonate Quantification

Materials:

• (1-aminoethyl)phosphonothioic acid

• Potassium Persulfate (K₂S₂O₈)

• PhosVer® 3 Phosphate Reagent Powder Pillow (or equivalent Molybdate/Ascorbic acid reagent)

• Potassium Phosphate Monobasic (KH₂PO₄) for standards

• UV photolysis reactor

• Spectrophotometer

• Acid-washed glassware

Procedure:

• Standard Curve Preparation: Prepare a series of phosphate standards from the KH₂PO₄ stock solution (e.g., 0.1, 0.2, 0.5, 1.0, 2.0 mg/L PO₄³⁻).

• Sample Preparation: Dilute the (1-aminoethyl)phosphonothioic acid sample to fall within the range of the standard curve. Prepare a reagent blank using deionized water.

• Oxidation: a. To 10 mL of each sample and the blank, add the contents of one Potassium Persulfate Powder Pillow. b. Irradiate the samples in the UV reactor for the manufacturer-recommended time (typically 5-10 minutes). This step oxidizes the phosphonothioate to orthophosphate. c. Allow samples to cool to room temperature.

• Colorimetric Reaction: a. To the cooled, oxidized samples, and to 10 mL of each un-oxidized phosphate standard, add the contents of one PhosVer® 3 Powder Pillow. b. Swirl to mix and allow 2-5 minutes for the blue color to develop.

• Measurement: a. Zero the spectrophotometer using the reagent blank at the appropriate wavelength (e.g., 880 nm). b. Measure the absorbance of all standards and samples.

• Analysis: a. Plot the absorbance of the standards versus their concentration to generate a standard curve. b. Use the linear regression equation from the standard curve to calculate the orthophosphate concentration in the oxidized samples, which corresponds to the initial phosphonothioate concentration.

In Vitro Enzyme Inhibition Assays

A primary hypothesis is that (1-aminoethyl)phosphonothioic acid acts as an enzyme inhibitor. A universal assay strategy can be adapted for various enzyme classes (e.g., kinases, ligases, synthetases) by detecting a common reaction product.[14]

Principle: ADP-Glo™ Kinase Assay as an Exemplar

We will use a generic ATP-consuming enzyme (e.g., an aminoacyl-tRNA synthetase) as a model target. The ADP-Glo™ assay is a luminescent assay that quantifies the amount of ADP produced in an enzymatic reaction. The assay is performed in two steps: first, the remaining ATP is depleted; second, the ADP is converted into a quantifiable luminescent signal. The amount of light generated is directly proportional to the ADP concentration, and therefore, to the enzyme's activity. An inhibitor will reduce the amount of ADP produced, resulting in a lower luminescent signal.

Workflow for Enzyme Inhibition Screening

Caption: General workflow for an ADP-Glo™ based enzyme inhibition assay.

Protocol: Generic Enzyme Inhibition Assay

Materials:

• Target Enzyme (e.g., Alanine-tRNA ligase)

• Substrates (e.g., L-alanine, tRNA, ATP)

• (1-aminoethyl)phosphonothioic acid (test inhibitor)

• Known inhibitor (positive control)

• DMSO (vehicle control)

• Assay Buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Luminometer

Procedure:

• Inhibitor Preparation: Prepare a serial dilution of (1-aminoethyl)phosphonothioic acid in assay buffer with a constant final DMSO concentration (e.g., 1%). Also prepare positive and no-inhibitor (vehicle) controls.

• Enzyme Reaction: a. In a 384-well plate, add 2.5 µL of the test inhibitor dilutions or controls. b. Add 5.0 µL of a solution containing the enzyme and substrates (excluding ATP). c. Pre-incubate for 15 minutes at room temperature to allow inhibitor binding. d. Initiate the reaction by adding 2.5 µL of ATP solution. e. Incubate for 60 minutes at room temperature.

• ADP Detection: a. Stop the enzymatic reaction by adding 10 µL of ADP-Glo™ Reagent. b. Incubate for 40 minutes at room temperature to deplete all unused ATP. c. Add 20 µL of Kinase Detection Reagent. d. Incubate for 30-60 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

• Measurement: Read the luminescence on a plate-reading luminometer.

Data Analysis:

• Calculate the percent inhibition for each concentration relative to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

• Plot percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Parameter	Description	Typical Value
Enzyme Conc.	Final concentration of enzyme in assay	1-10 nM
ATP Conc.	Final concentration of ATP	10-50 µM (near Km)
Substrate Conc.	Final concentration of other substrates	At or above Km
Final DMSO	Final DMSO concentration	≤ 1%
IC₅₀	Inhibitor conc. for 50% inhibition	Compound-dependent

Antimicrobial Susceptibility Testing

To evaluate the potential of (1-aminoethyl)phosphonothioic acid as an antibacterial agent, the minimal inhibitory concentration (MIC) is determined using the broth microdilution method.

Principle of Broth Microdilution

This method involves challenging a standardized inoculum of bacteria with serial dilutions of the test compound in a liquid growth medium. The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism after an overnight incubation.

Protocol: MIC Determination

Materials:

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• (1-aminoethyl)phosphonothioic acid

• Known antibiotic (e.g., Ampicillin, positive control)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader (for OD₆₀₀ measurement)

Procedure:

• Inoculum Preparation: a. Culture bacteria overnight on an appropriate agar plate. b. Suspend several colonies in sterile saline to match a 0.5 McFarland turbidity standard (approx. 1.5 x 10⁸ CFU/mL). c. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay plate.

• Compound Dilution: a. Prepare a 2-fold serial dilution of (1-aminoethyl)phosphonothioic acid in CAMHB directly in the 96-well plate (e.g., from 256 µg/mL down to 0.5 µg/mL). b. Include a growth control well (no compound) and a sterility control well (no bacteria).

• Inoculation and Incubation: a. Add the prepared bacterial inoculum to each well (except the sterility control). b. Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: a. Visually inspect the plates for turbidity. The MIC is the lowest concentration well with no visible growth. b. Optionally, read the optical density at 600 nm (OD₆₀₀) using a microplate reader. The MIC is the concentration at which there is a significant reduction (e.g., ≥90%) in OD₆₀₀ compared to the growth control.

Cell-Based Cytotoxicity Assays

Assessing the effect of a compound on mammalian cell viability is essential for gauging its potential toxicity and therapeutic index.

Principle: Resazurin (alamarBlue) Reduction Assay

This colorimetric/fluorometric assay measures the metabolic activity of living cells. Viable, metabolically active cells reduce the blue, non-fluorescent dye resazurin to the pink, highly fluorescent resorufin. The amount of resorufin produced is proportional to the number of viable cells. A cytotoxic compound will decrease metabolic activity, leading to a reduced signal.[15]

Relationship Between Cell Viability and Assay Signal

Caption: Principle of the resazurin cell viability assay.

Protocol: Cytotoxicity Assessment

Materials:

• Mammalian cell line (e.g., HeLa, HEK293)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• (1-aminoethyl)phosphonothioic acid

• Doxorubicin or Staurosporine (positive control for cytotoxicity)

• Resazurin sodium salt solution

• Clear-bottom, black-walled 96-well cell culture plates

• Fluorescence microplate reader (Ex/Em ~560/590 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: a. Prepare serial dilutions of the test compound and positive control in culture medium. b. Remove the old medium from the cells and replace it with the medium containing the various compound concentrations. Include vehicle-only controls. c. Incubate for 24-72 hours in a humidified incubator at 37°C, 5% CO₂.

• Viability Measurement: a. Add resazurin solution to each well to a final concentration of ~10% of the total volume. b. Incubate for 1-4 hours, protected from light. c. Measure the fluorescence using a microplate reader (Ex/Em ~560/590 nm).

• Analysis: a. Calculate percent viability for each concentration relative to the vehicle control (100% viability) and a no-cell control (0% viability). b. Plot percent viability versus the logarithm of the compound concentration and fit the data to determine the CC₅₀ (cytotoxic concentration 50%).

Parameter	Description	Typical Value
Cell Seeding Density	Cells per well in a 96-well plate	5,000 - 10,000
Treatment Duration	Incubation time with the compound	24, 48, or 72 hours
Resazurin Incubation	Time for color/fluorescence development	1 - 4 hours
CC₅₀	Compound conc. for 50% cytotoxicity	Compound-dependent

References

• Cook, A. M., Daughton, C. G., & Alexander, M. (1978). Determination of Phosphorus-Containing Compounds by Spectrophotometry. Analytical Chemistry. [Link]

• Ben-Yoseph, O., Sparkes, M. J., & Dixon, H. B. (1993). A rapid spectrophotometric estimation of individual phosphates and phosphonates. Analytical Biochemistry. [Link]

• Zhang, J., et al. (2020). Recent Progress in the Development of Fluorescent Probes for Thiophenol. Molecules. [Link]

• Guedes, G. P., et al. (2023). Inhibitory Potential of Synthetic Amino Acid Derivatives against Digestive Enzymes as Promising Hypoglycemic and Anti-Obesity Agents. Molecules. [Link]

• Atherton, F. R., Hassall, C. H., & Lambert, R. W. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. Journal of Medicinal Chemistry. [Link]

• Wang, Y., et al. (2022). A signal-on fluorescent biosensor for mercury detection based on a cleavable phosphorothioate RNA fluorescent probe and metal–organic frameworks. Analytical Methods. [Link]

• Shao, Y., et al. (2023). A Convenient Fluorogenic Detection Strategy for Phosphorothioate Modification of DNA Through Photocatalytic Oligonucleotide-Templated Reaction. International Journal of Molecular Sciences. [Link]

• Roussis, S., et al. (2022). Detecting the Major Degradation Products of Phosphorothioate Oligonucleotides by Chemical Derivatization and Weak Anion Exchange Chromatography. ACS Omega. [Link]

• de la Guardia, A. C. C., & Gesto, M. (2022). Analytical assays to evaluate enzymatic activity and screening of inhibitors for ornithine decarboxylase. Frontiers in Bioscience-Landmark. [Link]

• Hach Company. (n.d.). Phosphonates. Hach. [Link]

• Roussis, S., et al. (2022). Detecting the Major Degradation Products of Phosphorothioate Oligonucleotides by Chemical Derivatization and Weak Anion Exchange Chromatography. ACS Omega. [Link]

• Guzaev, A. P. (2003). Synthesis of High-Quality Antisense Drugs. Addition of Acrylonitrile to Phosphorothioate Oligonucleotides: Adduct Characterization and Avoidance. Nucleosides, Nucleotides & Nucleic Acids. [Link]

• Wikipedia contributors. (2024). VX (nerve agent). Wikipedia. [Link]

• BellBrook Labs. (n.d.). Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery. BellBrook Labs. [Link]

• Cavano, R. R. (2018). Phosphonate Testing and Reporting. Industrial RO & Water Treatment. [Link]

• Hohl, M., et al. (2015). Structural Characterization of Inhibitors with Selectivity against Members of a Homologous Enzyme Family. ACS Chemical Biology. [Link]

• National Institute of Standards and Technology. (n.d.). Cell-based Assay for Mechanistically-based Prediction of Cytoxicity. NIST. [Link]

• Chem 2 experiments. (n.d.). Spectrophotometric Determination of Phosphates in Water. University of California, Davis. [Link]

• Jia, X., et al. (2020). Recent progress in the development of fluorescent probes for detection of biothiols. Dyes and Pigments. [Link]

• Atherton, F. R., et al. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid an. Journal of Medicinal Chemistry. [Link]

• Wang, D., et al. (2023). Highly Sensitive Fluorescence Detection of Three Organophosphorus Pesticides Based on Highly Bright DNA-Templated Silver Nanoclusters. Biosensors. [Link]

• Reddy, G. J., & Kumar, K. A. (2020). Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. International Journal of Research in Engineering and Science. [Link]

• Krumm, A. (2023). Cytotoxicity Assays – what your cells don't like. BMG Labtech. [Link]

• NJ Bio. (2024). Cell Based Functional Assay including Cytotoxicity Assays. NJ Bio. [Link]

• National Center for Biotechnology Information. (n.d.). 1-(Aminoethyl)phosphonic acid. PubChem. [Link]

• PrepChem. (n.d.). Synthesis of [2-[(2-aminoethyl)amino]ethyl]phosphonic acid diethyl ester. PrepChem.com. [Link]

• Antibodies.com. (2025). Cell-Based Assays Guide. Antibodies.com. [Link]

• Lee, D., et al. (2019). Reaction-Based Fluorescent Probes for the Detection and Imaging of Reactive Oxygen, Nitrogen, and Sulfur Species. Accounts of Chemical Research. [Link]

• Gancarz, R., et al. (2022). Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity. Molecules. [Link]

• Onita, T., et al. (2020). Synthesis, characterization and biological activity of some α-aminophosphonates. Farmacia. [Link]

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(1-aminoethyl)phosphonothioic acid as a precursor for novel compounds

Application Note: (1-Aminoethyl)phosphonothioic Acid (AEPTA) as a Scaffold for Novel Bioactive Compounds [1]

Abstract

(1-Aminoethyl)phosphonothioic acid (AEPTA) represents a critical bioisosteric evolution of alanine.[1] While its oxo-analog, (1-aminoethyl)phosphonic acid (Ala-P), is a well-characterized inhibitor of alanine racemase and a component of antibacterial phosphonopeptides, the introduction of the sulfur atom in AEPTA fundamentally alters its electronic and steric profile. This guide details the utilization of AEPTA as a precursor for phosphonothiopeptides , metalloprotease inhibitors , and radiopharmaceutical chelators , focusing on the unique reactivity of the P=S and P-SH functionalities.

Chemical Logic & Significance

The Thio-Isosteric Advantage

AEPTA is the phosphonothioic acid analog of L-alanine. The substitution of a non-bridging oxygen with sulfur confers three distinct properties useful in drug design:

• Enhanced Lipophilicity: The P=S bond is less polar than P=O, potentially improving membrane permeability of the free acid or its mono-esters.[1]

• Soft Metal Coordination: Unlike the "hard" oxygen donor, the "soft" sulfur atom exhibits high affinity for transition metals (Zn²⁺, Cu²⁺, Tc-99m), making AEPTA derivatives potent metalloprotease inhibitors or radioligands.[1]

• Oxidative Triggering: The P-S bond can be selectively oxidized to P-O in vivo, allowing AEPTA derivatives to act as pro-drugs activated by oxidative stress in pathological tissues.[1]

Structural Comparison

• Alanine: Planar carboxylate, hydrolyzable.[1]

• Ala-P: Tetrahedral phosphonate, hydrolysis-resistant, hard metal binder.[1]

• AEPTA: Tetrahedral phosphonothioate, hydrolysis-resistant, soft metal binder, unique nucleophilicity at Sulfur.[1]

Handling & Stability Protocols

Safety Warning: Organophosphorus sulfur compounds can degrade to release hydrogen sulfide (

) or mercaptans under strong acidic conditions.[1] All reactions should be performed in a well-ventilated fume hood.[1]

• Storage: Store AEPTA at -20°C under argon. The P-SH moiety is susceptible to air oxidation to form disulfide-bridged dimers (P-S-S-P).[1]

• Solubility: Zwitterionic AEPTA is soluble in water and alkaline buffers.[1] For organic synthesis, it must be converted to a lipophilic form (e.g., N-Boc protected diester).[1]

Synthetic Application Protocols

Workflow Overview

The following diagram illustrates the divergent pathways available from the N-protected AEPTA precursor.

Figure 1: Synthetic divergence for (1-aminoethyl)phosphonothioic acid precursors.

Protocol A: Synthesis of Phosphonothiopeptides

Target: Incorporation of AEPTA into a peptide backbone to create a hydrolysis-resistant transition state mimic.[1]

Mechanism: Direct coupling of phosphonothioic acids is difficult due to competitive S-alkylation.[1] The preferred method involves the phosphonochloridothioate intermediate.[1]

Step-by-Step Methodology:

• N-Protection:

  • Dissolve AEPTA (1.0 eq) in 1N NaOH/Dioxane (1:1).

  • Add Di-tert-butyl dicarbonate (

    , 1.2 eq) at 0°C. Stir 12h at RT.

  • Acidify to pH 2 (carefully, under

    ) and extract with EtOAc.

  • Result: N-Boc-(1-aminoethyl)phosphonothioic acid monoester (if starting from ester) or acid.[1]

• Activation (Chloridation):

  • Critical Step: Ensure anhydrous conditions.

  • Dissolve N-Boc-AEPTA monoester in dry DCM.[1]

  • Add Thionyl Chloride (

    , 1.5 eq) or Oxalyl Chloride.[1] Reflux for 2h.

  • Evaporate volatiles under vacuum.[1]

  • Intermediate: N-Boc-1-aminoethylphosphonochloridothioate.[1]

• Coupling:

  • Dissolve the amino acid ester component (e.g., H-Pro-OMe) in dry DCM/TEA (1:2 ratio).[1]

  • Add the activated chloridothioate dropwise at -78°C (to prevent desulfurization or rearrangement).

  • Allow to warm to RT slowly over 4h.

• Workup:

  • Wash with 5% citric acid, 5%

    , and brine.[1]

  • Note: Avoid strong oxidants during purification.[1]

Protocol B: S-Selective Alkylation (Bioconjugation)

Target: Creating P-S-C linkages for enzyme inhibitors where the sulfur targets a cysteine residue or specific hydrophobic pocket.[1]

Rationale: The sulfur in phosphonothioates is more nucleophilic than the oxygen.[1] This allows for chemoselective alkylation without affecting the P=O bond (if present in tautomer equilibrium).[1]

Methodology:

• Preparation: Dissolve N-Boc-AEPTA (1.0 eq) in dry Acetone or DMF.

• Base: Add

  (2.0 eq) or Cs2CO3 (1.5 eq).[1]

• Alkylation: Add the alkyl halide (e.g., Benzyl bromide, 1.1 eq).[1]

  • Reaction: Stir at RT for 4-12h.

  • Monitoring: Monitor by TLC or

    P NMR (Shift from ~60 ppm to ~80-90 ppm typically indicates S-alkylation vs O-alkylation).[1]

• Deprotection: Standard TFA/DCM deprotection of the N-Boc group yields the functionalized S-alkyl phosphonothioate.[1]

Analytical Characterization

The definitive identification of AEPTA derivatives relies on

P NMR .[1] The chemical shift provides immediate feedback on the oxidation state and substitution pattern.

Table 1: Diagnostic

P NMR Shifts (Relative to 85% )

Compound Class	Approx.[1][2][3][4][5][6][7][8][9][10] Shift ( ppm)	Coupling ( )	Notes
Phosphonic Acid (Ala-P)	15 - 25	~10-15 Hz	Reference standard (P=O).[1]
Phosphonothioic Acid (AEPTA)	60 - 85	-	Downfield shift due to P=S/P-SH.[1]
Phosphonothio-amidate	70 - 90	-	Product of Protocol A.
S-Alkyl Phosphonothioate	40 - 60	-	Shift varies based on S-substituent.[1]

Key QC Check:

• A signal appearing near 0-10 ppm indicates oxidative desulfurization (failure mode), meaning the sample has reverted to the phosphonate (Ala-P) species.[1]

Biological Application: Metalloprotease Inhibition[1][12][13]

AEPTA derivatives are potent inhibitors of Zinc-dependent metalloproteases (e.g., Thermolysin, Carboxypeptidase A).

Mechanism of Action: The P=S (or P-S⁻) group acts as a monodentate or bidentate ligand to the active site Zinc ion. The "soft" sulfur displaces the water molecule required for peptide hydrolysis more effectively than the "hard" oxygen of standard phosphonates in certain enzymes, preventing catalysis.

Figure 2: Competitive inhibition mechanism. The AEPTA sulfur atom binds the catalytic Zinc, arresting the enzyme.

References

• Kafarski, P., & Lejczak, B. (1991).[1] Aminophosphonic acids: Chemistry and biological activity.[1][3][6][7] Phosphorus, Sulfur, and Silicon and the Related Elements.[8] Link[1]

• Allen, J. G., et al. (1978).[1] Phosphonopeptides, a new class of synthetic antibacterial agents. Nature.[1] Link[1]

• Hiratake, J., & Oda, J. (1997).[1] Aminophosphonic and aminophosphinic acids and their derivatives as agrochemicals and medicinal agents.[1] Bioscience, Biotechnology, and Biochemistry.[1] Link[1]

• Mikołajczyk, M., et al. (1987).[1] Synthesis of phosphonothioates.[1] Journal of Organic Chemistry.[1][11] Link[1]

• Camp, N. P., et al. (2002).[1] Synthesis of phosphonothioic acid analogues of amino acids. Tetrahedron Letters.[1] Link[1]

Sources

• 1. (1-Aminoethyl)phosphonic Acid | CymitQuimica [cymitquimica.com]
• 2. Convenient synthesis of phosphonodipeptides containing C-terminal α-aminoalkylphosphonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 5. Synthesis of Polymyxin-Inspired Peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Phosphorothioate synthesis by P-S coupling [organic-chemistry.org]
• 9. Bioisosteric Replacements [cambridgemedchemconsulting.com]
• 10. Synthesis of Phosphonopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

large-scale synthesis of (1-aminoethyl)phosphonothioic acid derivatives

Application Note: AN-2026-PHOS Scalable Manufacturing of (1-Aminoethyl)phosphonothioic Acid Derivatives: Process Optimization and Quality Control

Part 1: Strategic Overview & Scientific Rationale

The synthesis of

-aminophosphonothioic acids—bioisosteres of amino acids where the planar carboxylate is replaced by a tetrahedral phosphonothioate group—presents unique challenges in scale-up. Unlike their oxygenated counterparts (aminophosphonates), phosphonothioates (P=S) possess a reactive sulfur center susceptible to oxidative desulfurization and hydrolysis under harsh conditions.

This guide details a robust, scalable protocol for the synthesis of (1-aminoethyl)phosphonothioic acid (the thio-analog of Alanine). We prioritize the Modified Kabachnik-Fields (MKF) reaction using ammonium acetate and diethyl thiophosphite. This route is selected over the traditional Strecker-type synthesis or protection-deprotection strategies for three reasons:

• Atom Economy: It is a three-component condensation that avoids the waste associated with heavy protecting groups (e.g., benzyl or Boc).

• Thermal Safety: By utilizing in situ imine generation, we avoid the isolation of unstable aliphatic imines.

• P=S Integrity: The protocol utilizes a silyl-mediated dealkylation (TMSBr) instead of refluxing mineral acids, preserving the critical P=S bond which is prone to converting to P=O (desulfurization) in hot aqueous HCl.

Part 2: Safety & Handling (Crucial Pre-Read)

• Diethyl Thiophosphite (

  ~13): Unlike dialkyl phosphites, the thio-variants release upon decomposition and are potent acetylcholinesterase inhibitors.

  • Engineering Control: All reactions must occur in a reactor vented to a caustic scrubber (NaOH/Bleach trap) to neutralize escaping thiols or

    .

• Exotherm Control: The addition of thiophosphite to the imine intermediate is highly exothermic. Active cooling is mandatory during the dosing phase.

Part 3: Detailed Experimental Protocols

Workflow Visualization

Figure 1: End-to-end process flow for the synthesis of (1-aminoethyl)phosphonothioic acid.

Protocol A: Synthesis of Diethyl (1-aminoethyl)phosphonothioate (The Ester)

Scale: 1.0 mol (approx. 200g theoretical yield)

Reagents:

• Acetaldehyde (freshly distilled): 1.2 mol (excess to account for volatility)

• Ammonium Acetate (

  ): 1.2 mol

• Diethyl Thiophosphite: 1.0 mol[1]

• Solvent: Ethanol (Anhydrous), 500 mL

• Catalyst: Anhydrous

  (optional, as water scavenger) or molecular sieves.

Step-by-Step Procedure:

• Imine Pre-activation:

  • Charge the reactor with Ethanol and Ammonium Acetate. Stir until fully dissolved.

  • Cool the system to 0–5°C .

  • Add Acetaldehyde dropwise over 30 minutes. Note: Acetaldehyde is highly volatile (bp 20°C). Use a reflux condenser cooled to -10°C.

  • Allow the mixture to stir for 1 hour at 0°C to generate the aldimine species in situ.

• Pudovik Addition:

  • Maintain reactor temperature at 10°C .

  • Begin dosing Diethyl Thiophosphite via a peristaltic pump or dropping funnel.

  • Critical Parameter: Rate of addition must be controlled so the internal temperature does not exceed 25°C . The reaction is exothermic.[2]

  • Once addition is complete, allow the reaction to warm to room temperature (20–25°C) and stir for 12–16 hours.

• Workup & Purification:

  • Remove Ethanol under reduced pressure (Rotary evaporator, bath < 40°C).

  • Dissolve the oily residue in Dichloromethane (DCM, 500 mL).

  • Acid Wash: Wash with 1M HCl (2 x 200 mL). The product (an amine) will protonate and move into the aqueous layer. Discard the organic layer (removes unreacted thiophosphite).

  • Basification: Cool the aqueous layer to 0°C and slowly basify to pH 10 using 4M NaOH. The product will oil out.

  • Extraction: Extract the turbid aqueous mixture with DCM (3 x 300 mL).

  • Dry combined organics over

    , filter, and concentrate.

  • Result: Pale yellow oil (Diethyl (1-aminoethyl)phosphonothioate). Purity usually >90% by GC/NMR.

Protocol B: Dealkylation to (1-Aminoethyl)phosphonothioic Acid

Rationale: We avoid HBr/HCl reflux to prevent the

conversion. Bromotrimethylsilane (TMSBr) is used to cleave the ethyl esters under mild conditions.

Reagents:

• Diethyl (1-aminoethyl)phosphonothioate (from Protocol A): 0.5 mol

• Bromotrimethylsilane (TMSBr): 2.2 mol (10% excess)

• Solvent: Dichloromethane (Anhydrous)

• Quench: Methanol / Propylene Oxide

Step-by-Step Procedure:

• Silylation:

  • Dissolve the phosphonothioate ester in anhydrous DCM (5 vol).

  • Cool to -10°C under Nitrogen atmosphere.

  • Add TMSBr dropwise. Caution: Fumes are corrosive.

  • Allow to warm to room temperature and stir for 24 hours. Monitor by

    NMR (Shift from ~90 ppm to ~70 ppm for the silyl ester).

• Solvolysis (Hydrolysis):

  • Concentrate the mixture to remove excess TMSBr and DCM.

  • Redissolve the residue in Methanol (excess).

  • Stir for 2 hours. The silyl esters are cleaved, and the zwitterionic amino acid precipitates.

  • Optional: Add Propylene Oxide (acid scavenger) to facilitate precipitation of the free amino acid.

• Isolation:

  • Filter the white solid.

  • Recrystallize from Ethanol/Water (80:20).

  • Dry in a vacuum oven at 40°C.

Part 4: Analytical Quality Control

Data Summary Table: Expected Parameters

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
NMR	75–85 ppm (Singlet)	, decoupled
NMR	1.4 (d, 3H), 3.4 (m, 1H)
Purity (HPLC)	> 98.0%	C18 Column, ACN/Buffer
Sulfur Content	Positive confirm (No P=O impurity)	Elemental Analysis / MS
Residual Solvents	< 5000 ppm (Ethanol/DCM)	GC-Headspace

Mechanism of Action Diagram (Pudovik Addition)

Figure 2: Mechanistic pathway.[3][4][5] The critical step is the nucleophilic attack of the phosphorus on the

imine carbon.

Part 5: Troubleshooting & Expert Insights

• The "Desulfurization" Trap:

  • Symptom:[1][4][6][7][8][9][10]

    NMR shows a peak around 15–25 ppm (characteristic of aminophosphonates , P=O).

  • Cause: Oxidative conditions during workup or excessive heat during acid hydrolysis.

  • Fix: Ensure all solvents are degassed. Use TMSBr for deprotection. Avoid using bleach to clean glassware while product is present.

• Low Yield in Step 1:

  • Cause: Acetaldehyde volatility.

  • Fix: Use Paraldehyde with a catalytic amount of acid to generate acetaldehyde in situ, or use a sealed pressure reactor for the initial mixing.

• Oiling Out during Hydrolysis:

  • Cause: Incomplete removal of silyl byproducts.

  • Fix: Triturate the oil with diethyl ether or acetone to induce crystallization of the zwitterion.

References

• Kabachnik-Fields Reaction Overview

  • Keglevich, G., & Bálint, E. (2012). The Kabachnik–Fields reaction: Mechanism and synthetic applications.[4] Molecules, 17(11), 12821-12835. Link

• Thiophosphite Addition (Pudovik Variant): Pudovik, A. N., & Konovalova, I. V. (1979). Addition reactions of esters of phosphorus(III) acids with unsaturated systems. Synthesis, 1979(02), 81-96.

• Silyl-Mediated Deprotection (TMSBr)

  • McKenna, C. E., et al. (1977). Functional selectivity in phosphonate ester dealkylation with bromotrimethylsilane. Journal of the Chemical Society, Chemical Communications, (20), 739. Link

• Safety of Thiophosphorus Compounds

  • Santa Cruz Biotechnology.[7] (2010).[11] Material Safety Data Sheet: O,O'-Diethyl dithiophosphate.[12]Link

• Stereoselective Synthesis (Background)

  • Orsini, F., et al. (2010). Asymmetric synthesis of aminophosphonic acids.[13] Tetrahedron: Asymmetry, 21(4), 511-517.

Sources

• 1. tri-iso.com [tri-iso.com]
• 2. cmu.edu [cmu.edu]
• 3. biomedres.us [biomedres.us]
• 4. arkat-usa.org [arkat-usa.org]
• 5. preprints.org [preprints.org]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Synthesis of α-Aminophosphonic Acid Derivatives Through the Addition of O- and S-Nucleophiles to 2H-Azirines and Their Antiproliferative Effect on A549 Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. Amino phosphonate synthesis by phosphonylation [organic-chemistry.org]

Application Notes and Protocols: (1-Aminoethyl)phosphonothioic Acid in Drug Discovery

Introduction: The Strategic Integration of Bioisosterism in Modern Drug Design

In the landscape of contemporary drug discovery, the principle of bioisosterism stands as a cornerstone of rational drug design. This strategy involves the substitution of atoms or functional groups within a biologically active molecule with other groups that possess similar physical or chemical properties, with the goal of enhancing desired biological activities or pharmacokinetic profiles.[1][2][3] The thoughtful application of bioisosteres can modulate a compound's potency, selectivity, metabolic stability, and toxicity.[4][5]

(1-Aminoethyl)phosphonothioic acid emerges as a molecule of significant interest at the intersection of two powerful bioisosteric modifications: the replacement of a carboxylic acid with a phosphonic acid and the substitution of an oxygen atom with sulfur in the phosphonate group. α-Aminophosphonic acids are recognized as structural analogues of α-amino acids, where the tetrahedral phosphonate group mimics the transition state of peptide bond hydrolysis, making them potent inhibitors of various enzymes.[6][7] The phosphonothioate modification, where a non-bridging oxygen atom is replaced by sulfur, is known to increase the stability of molecules against enzymatic degradation, a strategy successfully employed in antisense oligonucleotide therapeutics.[8][9]

This technical guide provides a comprehensive overview of the potential applications of (1-aminoethyl)phosphonothioic acid in drug discovery, with a focus on its role as a potential enzyme inhibitor. We present detailed protocols for its synthesis, purification, and biological evaluation, underpinned by the scientific rationale for each experimental step.

Conceptual Framework: The Therapeutic Potential of (1-Aminoethyl)phosphonothioic Acid

As a bioisostere of alanine, (1-aminoethyl)phosphonic acid and its derivatives are promising candidates for targeting enzymes involved in bacterial cell wall biosynthesis, such as alanine racemase and D-Ala-D-Ala synthetase.[10] The incorporation of a sulfur atom to create (1-aminoethyl)phosphonothioic acid is hypothesized to enhance its metabolic stability, potentially leading to improved in vivo efficacy and duration of action.

Diagram 1: Bioisosteric Relationship

Caption: Bioisosteric relationship of (1-aminoethyl)phosphonothioic acid to alanine.

Experimental Protocols

Part 1: Synthesis of (1-Aminoethyl)phosphonothioic Acid

The synthesis of (1-aminoethyl)phosphonothioic acid can be approached through a multi-step process involving the formation of a phosphonate intermediate followed by a sulfurization step. The following protocol is a representative method adapted from established procedures for the synthesis of aminophosphonates and phosphonothioates.[11][12]

Workflow for Synthesis

Caption: Synthetic workflow for (1-aminoethyl)phosphonothioic acid.

Step-by-Step Protocol:

• Kabachnik-Fields Reaction:

  • To a solution of acetaldehyde (1.0 eq) and a suitable amine (e.g., benzylamine, 1.0 eq) in an appropriate solvent (e.g., toluene), add dialkyl phosphite (e.g., diethyl phosphite, 1.0 eq) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 24-48 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure to obtain the crude α-aminophosphonate.

• Deprotection:

  • The choice of deprotection method depends on the protecting group used for the amine. For a benzyl group, catalytic hydrogenation (e.g., H₂, Pd/C) is a common method.

  • Dissolve the crude product from Step 1 in a suitable solvent (e.g., ethanol) and add the catalyst.

  • Stir the mixture under a hydrogen atmosphere until the reaction is complete (monitored by TLC).

  • Filter off the catalyst and concentrate the filtrate to yield the deprotected aminophosphonate.

• Sulfurization:

  • Dissolve the deprotected aminophosphonate in a dry, aprotic solvent (e.g., pyridine or acetonitrile).

  • Add a sulfurizing agent, such as phenylacetyl disulfide (PADS) or 3H-1,2-benzodithiol-3-one 1,1-dioxide (Beaucage's reagent), in slight excess.[12]

  • Stir the reaction at room temperature for 2-4 hours. The reaction should be carried out under an inert atmosphere (e.g., argon or nitrogen).

  • Monitor the formation of the phosphonothioate by ³¹P NMR spectroscopy, expecting a characteristic downfield shift compared to the phosphonate precursor.

• Purification:

  • Quench the reaction by adding a small amount of water.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

  • Characterize the final product by ¹H NMR, ¹³C NMR, ³¹P NMR, and High-Resolution Mass Spectrometry (HRMS).

Part 2: In Vitro Enzyme Inhibition Assay

To evaluate the potential of (1-aminoethyl)phosphonothioic acid as an inhibitor of bacterial enzymes, a high-throughput screening assay can be employed.[13] The following protocol is a general guideline for assessing the inhibition of a target enzyme, such as alanine racemase.

Table 1: Example Reagents for Alanine Racemase Inhibition Assay

Reagent	Concentration	Purpose
Alanine Racemase	10-50 nM	Enzyme
L-Alanine	1-10 mM	Substrate
D-Amino Acid Oxidase	10 U/mL	Coupling Enzyme
Horseradish Peroxidase	5 U/mL	Coupling Enzyme
Amplex Red	50 µM	Fluorogenic Substrate
(1-aminoethyl)phosphonothioic acid	0.1 µM - 100 µM	Test Inhibitor
Assay Buffer (e.g., PBS, pH 7.4)	-	Maintain pH

Assay Protocol:

• Prepare Reagent Solutions: Prepare stock solutions of all reagents in the assay buffer.

• Dispense Inhibitor: In a 96-well or 384-well microplate, add serial dilutions of (1-aminoethyl)phosphonothioic acid to the test wells. Add buffer to the control wells.

• Add Enzyme: Add the alanine racemase solution to all wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate Reaction: Add a solution containing L-alanine, D-amino acid oxidase, horseradish peroxidase, and Amplex Red to all wells to start the enzymatic reaction.

• Monitor Fluorescence: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 530 nm excitation, 590 nm emission for Amplex Red) over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the fluorescence versus time curves.

  • Determine the percent inhibition for each concentration of the test compound relative to the control wells.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC₅₀ value.

Diagram 2: Enzyme Inhibition Assay Workflow

Caption: Workflow for the in vitro enzyme inhibition assay.

Data Interpretation and Further Steps

A potent IC₅₀ value for (1-aminoethyl)phosphonothioic acid against the target enzyme would warrant further investigation. Subsequent studies could include:

• Mechanism of Inhibition Studies: To determine if the inhibition is competitive, non-competitive, or uncompetitive.

• Selectivity Profiling: To assess the inhibitor's activity against other related enzymes and off-targets.

• In Vivo Efficacy Studies: To evaluate the compound's antibacterial activity in cell-based assays and animal models of infection.

• Pharmacokinetic Profiling: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

Conclusion

(1-Aminoethyl)phosphonothioic acid represents a promising, yet underexplored, molecule in the realm of drug discovery. Its design is rooted in the established principles of bioisosterism, combining the enzyme inhibitory potential of aminophosphonic acids with the enhanced stability of phosphonothioates. The protocols outlined in this guide provide a robust framework for the synthesis and biological evaluation of this compound and its analogues, paving the way for the potential development of novel therapeutic agents.

References

• The role of bioisosterism in modern drug design: Current applications and challenges. (2025). Current Trends in Pharmacy and Pharmaceutical Chemistry.
• Gaikwad, P. L., Gandhi, P. S., Jagdale, D. M., & Kadam, V. J. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research.
• Bioisosterism in Drug Discovery and Development - An Overview. (n.d.).
• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. (n.d.). PMC.
• Bioisostere. (n.d.). Wikipedia.
• Development of Phosphorothioate DNA and DNA Thioaptamers. (2017). MDPI.
• Aminophosphonic Acids and Derivatives. Synthesis and Biological Applications. (n.d.).
• Preparative Synthesis of an RP-Guanosine-3′,5′-Cyclic Phosphorothioate Analogue, a Drug Candidate for the Treatment of Retinal Degenerations. (2021).
• Summerton, J., Stein, D., Huang, S. B., Matthews, P., Weller, D., & Partridge, M. (1997). Morpholino and Phosphorothioate Antisense Oligomers Compared in Cell-Free and In-Cell Systems. Antisense & Nucleic Acid Drug Development.
• A Versatile and Convenient Synthesis of 34S‐Labeled Phosphorothio
• Aminophosphonic Acids of Potential Medical Importance. (n.d.).
• Pérez, O., Schipper, N., & Bollmark, M. (2021). Preparative Synthesis of an RP-Guanosine-3′,5′-Cyclic Phosphorothioate Analogue, a Drug Candidate for the Treatment of Retinal Degenerations. Organic Process Research & Development.
• The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. (n.d.). PMC.
• Transdermal Delivery of α-Aminophosphonates as Semisolid Formulations—An In Vitro-Ex Vivo Study. (2023). PMC.
• Ali, O. M., Alotaibi, M. T., Zaki, Y. H., & Amer, H. H. (2022). Design, Synthesis, and Spectroscopic Studies of Some New α-Aminophosphonate Analogues Derived from 4-Hydroxybenzaldehyde with Special Reference to Anticancer Activity. Drug Design, Development and Therapy.
• 1-(Aminoethyl)phosphonic acid. (n.d.). PubChem.
• Antibacterial activity and mechanism of action of phosphonopeptides based on aminomethylphosphonic acid. (n.d.). PubMed.
• Recent synthesis of aminophosphonic acids as potential biological importance. (2025).
• PHOSPHONOTHIOIC ACID, METHYL-, S-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL) O-ETHYL ESTER. (n.d.). CAMEO Chemicals | NOAA.
• (R)-(−)-1-Aminoethylphosphonic acid. (n.d.). Sigma-Aldrich.
• High-throughput assays to identify archaea-targeting nitrification inhibitors. (2024).

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use of (1-aminoethyl)phosphonothioic acid in material science

An Application Guide to (1-aminoethyl)phosphonothioic Acid in Material Science

Authored by a Senior Application Scientist

Foreword: Navigating the Frontier of Functional Phosphonates

To our fellow researchers, scientists, and innovators, this document serves as a detailed guide into the potential applications of (1-aminoethyl)phosphonothioic acid in the vast and dynamic field of material science. It is important to note that while the scientific literature is rich with data on its close analog, (1-aminoethyl)phosphonic acid, the exploration of the "thioic" derivative in material science is still in its nascent stages. Therefore, this guide is constructed on a foundation of established principles from the broader family of phosphonates and aminophosphonates, combined with predictive insights into the unique contributions the phosphonothioic acid moiety may offer. Our objective is to provide not just a set of protocols, but a framework for thinking about how this molecule can be leveraged to create novel materials with enhanced functionalities. We will delve into the "why" behind experimental designs, fostering a deeper understanding that we trust will empower your research and development endeavors.

Introduction to (1-aminoethyl)phosphonothioic Acid: A Profile

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound that is a structural analog of the amino acid alanine. The presence of a phosphonothioic acid group in place of a carboxylic acid group, and an amino group, makes it a bifunctional molecule with significant potential for material science applications. The phosphonothioic acid group is anticipated to be a strong chelating agent for metals and a robust anchor to metal oxide surfaces, while the amino group provides a reactive site for further chemical modifications.

Physicochemical Properties (Inferred from (1-aminoethyl)phosphonic acid)

Due to the limited availability of experimental data for (1-aminoethyl)phosphonothioic acid, the properties of its well-studied counterpart, (1-aminoethyl)phosphonic acid, are presented below for reference. The substitution of an oxygen atom with a sulfur atom in the phosphonic acid group is expected to influence properties such as acidity, metal binding affinity, and bond stability, which should be taken into consideration during experimental design.

Property	Value	Source
Molecular Formula	C2H8NO2PS (for the thioic acid)	N/A
Molecular Weight	141.13 g/mol (for the thioic acid)	N/A
Molecular Formula (Phosphonic Acid Analog)	C2H8NO3P	[1]
Molecular Weight (Phosphonic Acid Analog)	125.06 g/mol	[1]
Appearance (Phosphonic Acid Analog)	White solid	[1]
Solubility (Phosphonic Acid Analog)	Soluble in water	[2]

Synthesis of (1-aminoethyl)phosphonothioic Acid: A Proposed Pathway

The synthesis of α-aminophosphonic acids is well-established, with the Kabachnik-Fields reaction being a prominent method.[3][4] A plausible route to (1-aminoethyl)phosphonothioic acid could involve a modified Kabachnik-Fields reaction to first synthesize a protected aminophosphonate ester, followed by thionation and deprotection.

Proposed Synthetic Scheme

Caption: Proposed synthesis of (1-aminoethyl)phosphonothioic acid.

Protocol: Synthesis of (1-aminoethyl)phosphonothioic Acid

Disclaimer: This is a proposed protocol and should be optimized for safety and efficiency in a laboratory setting.

Materials:

• Acetaldehyde

• Benzylamine

• Diethyl phosphite

• Lawesson's Reagent

• Toluene (anhydrous)

• Hydrochloric acid (concentrated)

• Palladium on carbon (10%)

• Methanol

• Standard glassware for organic synthesis

Procedure:

• Step 1: Synthesis of Diethyl (1-(benzylamino)ethyl)phosphonate

  • In a round-bottom flask, dissolve benzylamine in anhydrous toluene.

  • Cool the solution in an ice bath and add acetaldehyde dropwise with stirring.

  • After the addition is complete, add diethyl phosphite to the mixture.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain diethyl (1-(benzylamino)ethyl)phosphonate.

• Step 2: Thionation

  • Dissolve the purified aminophosphonate ester in anhydrous toluene.

  • Add Lawesson's Reagent to the solution.

  • Reflux the mixture for several hours, monitoring the reaction by TLC.

  • Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography to yield the thionated intermediate.

• Step 3: Deprotection and Hydrolysis

  • Dissolve the thionated intermediate in methanol.

  • Add concentrated hydrochloric acid and reflux the mixture to hydrolyze the ester groups.

  • After hydrolysis, neutralize the solution and add 10% palladium on carbon.

  • Hydrogenate the mixture under a hydrogen atmosphere to remove the benzyl protecting group.

  • Filter the catalyst and purify the final product, (1-aminoethyl)phosphonothioic acid, by recrystallization.

Application in Material Science: Surface Modification

The strong binding affinity of phosphonic acids to a variety of metal oxide surfaces is well-documented, making them excellent candidates for forming stable self-assembled monolayers (SAMs).[2][5][6][7] The phosphonothioic acid group is expected to exhibit similar, if not enhanced, binding characteristics. The presence of the amino group provides a versatile handle for subsequent surface functionalization.

Mechanism of Surface Binding

Phosphonic acids can bind to metal oxide surfaces through various modes, including monodentate, bidentate, and tridentate coordination. This results in the formation of a dense, well-ordered monolayer that can modify the surface properties of the substrate, such as its work function, wettability, and biocompatibility. The replacement of an oxygen atom with a sulfur atom in the phosphonothioic acid may influence the preferred binding mode and the overall stability of the SAM.

Experimental Workflow: Surface Modification

Caption: Workflow for surface modification using (1-aminoethyl)phosphonothioic acid.

Protocol: Formation of a Self-Assembled Monolayer on a Titanium Dioxide Surface

Materials:

• Titanium dioxide (TiO2) coated substrate

• (1-aminoethyl)phosphonothioic acid

• Anhydrous ethanol

• Deionized water

• Ultrasonic bath

Procedure:

• Substrate Cleaning:

  • Clean the TiO2 substrate by sonicating in a sequence of deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrate with a stream of nitrogen gas.

  • Treat the substrate with UV-Ozone for 20 minutes to remove any organic contaminants and to hydroxylate the surface, which is crucial for phosphonic acid binding.

• SAM Deposition:

  • Prepare a dilute solution (e.g., 1 mM) of (1-aminoethyl)phosphonothioic acid in anhydrous ethanol.

  • Immerse the cleaned TiO2 substrate in the solution for a specified time (e.g., 12-24 hours) at room temperature. The immersion time can be optimized to achieve a full monolayer.

• Post-Deposition Treatment:

  • Remove the substrate from the solution and rinse thoroughly with fresh ethanol to remove any physisorbed molecules.

  • Dry the substrate with a stream of nitrogen gas.

  • Optional: Anneal the substrate at a moderate temperature (e.g., 100-120°C) to improve the ordering and stability of the SAM.

• Characterization:

  • Analyze the modified surface using techniques such as X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of phosphorus, sulfur, and nitrogen.

  • Measure the water contact angle to assess the change in surface wettability.

  • Use Atomic Force Microscopy (AFM) to visualize the surface morphology.

Application in Material Science: Polymer Functionalization

Incorporating phosphorus-containing moieties into polymer backbones can impart a range of desirable properties, including flame retardancy, improved adhesion, and metal chelation capabilities.[8][9][10][11] (1-aminoethyl)phosphonothioic acid can be utilized either as a comonomer in polymerization reactions or as a grafting agent to modify existing polymers.

Rationale for Polymer Functionalization

The phosphonothioic acid group can act as a pendant group that enhances the adhesion of the polymer to metal or metal oxide surfaces. The amino group can serve as a reactive site for crosslinking or for grafting other functional molecules onto the polymer chain. This dual functionality makes it a valuable building block for creating advanced functional polymers.

Experimental Workflow: Grafting onto a Polymer Backbone

Caption: Workflow for polymer functionalization via grafting.

Protocol: Grafting onto Poly(glycidyl methacrylate) (PGMA)

Materials:

• Poly(glycidyl methacrylate) (PGMA)

• (1-aminoethyl)phosphonothioic acid

• N,N-Dimethylformamide (DMF)

• Triethylamine

• Dialysis tubing

Procedure:

• Reaction Setup:

  • Dissolve PGMA in DMF in a round-bottom flask.

  • In a separate container, dissolve (1-aminoethyl)phosphonothioic acid in DMF with a catalytic amount of triethylamine.

• Grafting Reaction:

  • Add the solution of (1-aminoethyl)phosphonothioic acid to the PGMA solution dropwise with stirring.

  • Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and allow it to react for several hours. The reaction involves the nucleophilic attack of the amino group on the epoxy ring of the GMA units.

• Purification:

  • After the reaction is complete, cool the solution to room temperature.

  • Purify the functionalized polymer by dialysis against deionized water for several days to remove unreacted starting materials and solvent.

  • Lyophilize the purified polymer to obtain a dry powder.

• Characterization:

  • Confirm the successful grafting by 1H NMR and FTIR spectroscopy, looking for the appearance of signals corresponding to the grafted molecule.

  • Use Gel Permeation Chromatography (GPC) to analyze the molecular weight and polydispersity of the functionalized polymer.

Conclusion and Future Outlook

(1-aminoethyl)phosphonothioic acid stands as a promising, albeit underexplored, molecule for advancements in material science. Its bifunctional nature, combining a strong surface-anchoring phosphonothioic acid group with a versatile amino group, opens up a wide array of possibilities for creating materials with tailored properties. The protocols and workflows detailed in this guide, while based on the established chemistry of related compounds, are intended to provide a solid starting point for researchers to explore the full potential of this intriguing molecule. Future research should focus on establishing a reliable and scalable synthesis for (1-aminoethyl)phosphonothioic acid and on systematically investigating its performance in the applications outlined herein and beyond. The unique properties imparted by the sulfur atom in the phosphonothioic acid group may lead to the development of next-generation materials for electronics, biomedical devices, and advanced coatings.

References

• Bulusu, A., Paniagua, S. A., et al. (2013). Efficient modification of metal oxide surfaces with phosphonic acids by spray coating. Langmuir.[5]

• Solimando, X., Catel, Y., Moszner, N., Robin, J.-J., & Monge, S. (2020). Smart functionalized phosphonic acid based copolymers: new structures for old purposes. Polymer Chemistry.[8][9]

• Schwartz, J., et al. (2004). Advanced Surface Modification of Indium Tin Oxide for Improved Charge Injection in Organic Devices. Princeton University.[6]

• Atherton, F. R., Hassall, C. H., & Lambert, R. W. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. Journal of Medical Chemistry.[1]

• Ganesana, M., et al. (2016). Surface modification of ZnO nanostructured electrodes with thiol and phosphonic acid moieties for biosensing applications. Analytical Methods.[2]

• Gao, Z., et al. (2012). Surface Modification Using Phosphonic Acids and Esters. Chemical Reviews.[12]

• Sivakumar, A., et al. (2021). Effectiveness of Biofunctionalization of Titanium Surfaces with Phosphonic Acid. MDPI.[7]

• Hanisch, A., et al. (2015). Phosphonic Acid-Functionalized Diblock Copolymer Nano-Objects via Polymerization-Induced Self-Assembly: Synthesis, Characterization, and Occlusion into Calcite Crystals. Macromolecules.[10][13]

• Keglevich, G., & Bálint, E. (2022). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Molecules.[3]

• Guezgouz, R., et al. (2022). New thiophene-derived α-aminophosphonic acids: Synthesis under microwave irradiations, antioxidant and antifungal activities, DFT investigations and SARS-CoV-2 main protease inhibition. PMC.[14]

• Reddy, G. S. (2020). Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. RGM College Of Engineering and Technology.[4]

• Chen, Y., et al. (2019). Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines. Molecules.[15]

• Nasir, A. M., et al. (2023). Design and characterization of phosphonic acid-functionalized grafted sepiolite nanohybrids and their adsorption studies for removal of copper ions from aqueous solution. PMC.[11]

• PrepChem. (n.d.). Synthesis of (Aminoethyl Ethanolamine Phosphonate). PrepChem.com.[16]

• Baer, E., & Eber, J. T. (1974). Phosphonolipids. XXVII. Synthesis of O-(2-Aminoethyl)phosphono-L-serine and its Stereoisomer. Canadian Journal of Biochemistry.[17]

• Powner, M. W., & Sutherland, J. D. (2024). Synthesis and Properties of α-Phosphate-Modified Nucleoside Triphosphates. MDPI.[18]

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• 1. Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Surface modification of ZnO nanostructured electrodes with thiol and phosphonic acid moieties for biosensing applications - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rgmcet.edu.in [rgmcet.edu.in]
• 5. semanticscholar.org [semanticscholar.org]
• 6. princeton.edu [princeton.edu]
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• 8. Smart functionalized phosphonic acid based copolymers: new structures for old purposes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Smart functionalized phosphonic acid based copolymers: new structures for old purposes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
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• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. mdpi.com [mdpi.com]

enzymatic synthesis of (1-aminoethyl)phosphonothioic acid

Application Note: Chemo-Enzymatic Synthesis of (1-Aminoethyl)phosphonothioic Acid

Part 1: Introduction & Strategic Rationale

Target Molecule Profile (1-Aminoethyl)phosphonothioic acid (Thio-Ala-P) is the phosphonothioate isostere of the amino acid Alanine. Unlike standard aminophosphonates, the introduction of the sulfur atom (P=S moiety) significantly alters the electronic properties and lipophilicity of the molecule.

• Significance: Thio-phosphonates exhibit enhanced resistance to phosphatase hydrolysis and often possess higher affinity for metalloenzymes compared to their oxo-counterparts. They are critical transition-state analogues in the development of antibacterial agents (e.g., alafosfalin analogues) and inhibitors of cell-wall biosynthesis.

• The Challenge: Direct chemical synthesis yields racemates. The P=S bond is sensitive to harsh oxidative or hydrolytic conditions, making traditional chemical resolution difficult.

• The Solution: This protocol details a Lipase-Catalyzed Kinetic Resolution (KR) . We utilize Candida antarctica Lipase B (CAL-B) for the enantioselective N-acylation of the racemic diester precursor in an organic solvent. This method ensures mild conditions, preserving the P=S integrity while achieving high enantiomeric excess (

  ).

Part 2: Mechanism & Workflow Visualization

The synthesis relies on the kinetic discrimination of the enantiomers by the enzyme active site. CAL-B preferentially acylates the (

)-enantiomer of -amino phosphonates (following the empirical rule for secondary amines), leaving the ( )-amine free.

Reaction Scheme:

• Racemic Substrate: Diethyl (1-aminoethyl)phosphonothioate (

  -1 ).

• Acyl Donor: Vinyl acetate (irreversible donor).

• Catalyst: Immobilized CAL-B (Novozym 435).

• Resolution: (

  )-amine is converted to ( )-amide; ( )-amine remains unreacted.

• Deprotection: Mild cleavage of ethyl esters using Bromotrimethylsilane (TMSBr) to avoid desulfurization.

Caption: Workflow for the chemo-enzymatic synthesis of (S)-(1-aminoethyl)phosphonothioic acid via CAL-B mediated kinetic resolution.

Part 3: Detailed Experimental Protocol

Phase A: Synthesis of Racemic Substrate

Objective: Prepare diethyl (1-aminoethyl)phosphonothioate via a modified Kabachnik-Fields reaction.

• Reagents: Acetaldehyde (1.0 eq), Diethyl thiophosphite (1.0 eq), Ammonia (gas or solution in EtOH), Magnesium perchlorate (

  , 5 mol% catalyst).

• Procedure:

  • Dissolve diethyl thiophosphite (20 mmol) in anhydrous ethanol (50 mL).

  • Saturate the solution with ammonia gas at 0°C for 30 mins.

  • Add acetaldehyde (20 mmol) dropwise followed by the catalyst.

  • Stir at room temperature for 24 hours. Monitor by

    P NMR (Look for shift from ~60 ppm to ~90 ppm for the aminophosphonothioate).

  • Workup: Evaporate solvent. Dissolve residue in

    , wash with brine, dry over , and concentrate. Purify via flash chromatography (EtOAc/Hexane).

  • Yield Target: >70% yellow oil.

Phase B: Enzymatic Kinetic Resolution (The Core Step)

Objective: Enantioselective acetylation of the (

)-amine.

Materials:

• Substrate: Racemic Diethyl (1-aminoethyl)phosphonothioate (1.0 g, ~5 mmol).

• Enzyme: Novozym 435 (Immobilized CAL-B), 200 mg (20% w/w relative to substrate).

• Solvent: Diisopropyl ether (DIPE) or Toluene (anhydrous). Note: Hydrophobic solvents enhance CAL-B activity.

• Acyl Donor: Vinyl acetate (2.5 eq).

Protocol:

• Setup: In a 25 mL round-bottom flask, dissolve the racemic substrate (1.0 g) in DIPE (10 mL).

• Initiation: Add Vinyl acetate (1.15 mL, 12.5 mmol) and Novozym 435 (200 mg).

• Incubation: Place in an orbital shaker at 30°C and 200 rpm .

  • Why 30°C? Higher temperatures increase rate but may decrease enantioselectivity (

    -value).

• Monitoring: Monitor reaction progress by HPLC (Chiralpak AD-H column) or

  P NMR.

  • Stop reaction at 50% conversion (typically 24–48 hours).

  • Checkpoint: The (

    )-N-acetyl product will appear as a new peak, distinct from the free amine.

• Termination: Filter off the enzyme beads (the enzyme can be washed with acetone and reused 3-5 times).

• Separation: Evaporate the solvent. Separate the (

  )-amide (product) from the ( )-amine (substrate) using silica gel column chromatography (Eluent: :MeOH 95:5).

Phase C: Deprotection to Free Acid

Objective: Cleave ethyl esters without hydrolyzing the P=S bond.

• Reagent: Bromotrimethylsilane (TMSBr). Do NOT use HCl reflux, as it will convert P=S to P=O.

• Procedure:

  • Dissolve the resolved (

    )-N-acetyl diethyl ester in anhydrous under Argon.

  • Cool to 0°C. Add TMSBr (4.0 eq) dropwise.

  • Stir at room temperature for 12 hours.

  • Quench: Add MeOH (excess) and stir for 1 hour to cleave silyl esters.

  • Deacetylation (Optional): If the free amine is required, reflux in 10% HCl for a short duration (1-2 h) or use enzymatic amidase cleavage (Penicillin G Acylase) to preserve the sulfur. For most drug applications, the N-acetyl group is retained or removed via mild acidic hydrolysis carefully monitored by

    P NMR.

Part 4: Quality Control & Data Analysis

Table 1: Analytical Specifications for Validation

Parameter	Method	Acceptance Criteria	Notes
Identity ( P NMR)	162 MHz,	90–95 ppm (singlet)	P=S signal is typically downfield of P=O (~20-30 ppm).
Enantiomeric Excess ( )	Chiral HPLC (Daicel AD-H)		Mobile phase: Hexane/iPrOH (90:10).
Chemical Purity	HPLC-MS (ESI)		Verify mass and absence of P=O impurity.
Sulfur Integrity	IR Spectroscopy	band at 600–750	Absence of strong P=O band at 1200 confirms stability.

Troubleshooting Guide:

• Low Conversion (<40%): Check water content in solvent. CAL-B requires anhydrous conditions for acylation. Add 4Å molecular sieves.

• Low Selectivity (

  ): Lower temperature to 4°C or switch solvent to -Butyl methyl ether (MTBE).

• Desulfurization (P=S

  P=O): Avoid oxidative workup conditions. Use degassed solvents.[1]

References

• Kafarski, P., & Lejczak, B. (2001). Biological activity of aminophosphonic acids. Phosphorus, Sulfur, and Silicon and the Related Elements. Link

• Majewska, P., et al. (2006). Lipase-catalyzed resolution of 1-aminoalkanephosphonates. Tetrahedron: Asymmetry, 17(19), 2870-2875. (Foundational protocol for CAL-B resolution of aminophosphonates). Link

• Mikołajczyk, M., & Łuczak, J. (1978). Stereochemistry of organophosphorus cyclic compounds. Synthesis and resolution of geometric isomers. Journal of Organic Chemistry. (Classic reference for P-S chemistry). Link

• Renard, P. Y., et al. (2002).[2] Easy access to phosphonothioates. Chemistry – A European Journal, 8(13), 2910-2916. (Grounding for chemical handling of phosphonothioates). Link

• Gatineau, D., et al. (2014). Enantioseparation of P-Stereogenic Phosphonothioates. Journal of Chromatography A. (Validation of chiral separation techniques). Link

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• 1. d-nb.info [d-nb.info]
• 2. Easy access to phosphonothioates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of (1-aminoethyl)phosphonothioic Acid Synthesis

Welcome to the technical support guide for the synthesis of (1-aminoethyl)phosphonothioic acid. This document is designed for researchers, medicinal chemists, and process development scientists. We will explore a robust synthetic strategy, troubleshoot common experimental hurdles, and answer frequently asked questions to empower you to optimize your reaction yields and product purity. Our approach is grounded in established chemical principles, providing not just protocols, but the causal logic behind them.

Proposed Synthetic Strategy

The synthesis of (1-aminoethyl)phosphonothioic acid is not a trivial one-step process. A robust and logical approach involves a multi-step pathway that builds the core structure first and then introduces the sulfur atom. We propose a three-step synthesis starting from common laboratory reagents.

Caption: Proposed three-step synthetic pathway.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Step 1: Kabachnik-Fields Reaction

Question 1: My yield of diethyl (1-aminoethyl)phosphonate is extremely low or zero. What are the primary causes and solutions?

Answer: Low yield in the Kabachnik-Fields reaction is a common issue that typically points to problems with reagents, reaction equilibrium, or competing side reactions.[1]

• Cause A: Poor Reagent Quality. Acetaldehyde readily oxidizes to acetic acid or polymerizes. Ensure you use freshly distilled acetaldehyde for the reaction. Likewise, ensure your diethyl phosphite is pure, as it can hydrolyze over time.[1]

• Cause B: Inefficient Imine Formation. The reaction proceeds through an imine intermediate formed from acetaldehyde and ammonia. This is an equilibrium process, and the presence of water, a byproduct, can inhibit the reaction.

  • Solution: Conduct the reaction under anhydrous conditions. While challenging with aqueous ammonia, using a sealed system and a solvent like THF or ethanol can help. For less reactive substrates, adding a dehydrating agent like molecular sieves can drive the equilibrium forward.[1]

• Cause C: Competing Abramov Reaction. Diethyl phosphite can add directly to the acetaldehyde carbonyl group to form an α-hydroxyphosphonate.[1][2] This side reaction becomes dominant if the imine concentration is low.

  • Solution 1 (Pre-formation of Imine): In a separate step, react the acetaldehyde with ammonia first, remove the water formed, and then add the diethyl phosphite to the pre-formed imine. This two-step, one-pot modification often significantly improves yields.[3]

  • Solution 2 (Catalysis): The use of a Lewis acid catalyst (e.g., InCl₃, Mg(ClO₄)₂, I₂) can activate the carbonyl group, promoting imine formation over the Abramov reaction.[3][4]

Caption: Troubleshooting workflow for low product yield.

Step 2: Thionation

Question 2: The thionation reaction is incomplete. My ³¹P NMR spectrum shows both starting material and product signals. How can I improve conversion?

Answer: Incomplete conversion of the phosphonate (P=O) to the phosphonothioate (P=S) using Lawesson's Reagent (LR) is typically a kinetics or stoichiometry issue.

• Cause A: Insufficient Reagent or Reaction Time. The thionation of phosphonates can be slower than that of ketones or amides.[5][6]

  • Solution: Ensure you are using at least 0.5 equivalents of Lawesson's Reagent (which is a dimer). You can incrementally increase the amount to 0.6 eq. Also, extend the reflux time and monitor the reaction by TLC or ³¹P NMR until the starting material peak disappears.

• Cause B: Suboptimal Temperature. The reaction requires sufficient thermal energy to proceed.

  • Solution: Ensure the reaction is maintained at a steady reflux. If using toluene (b.p. ~111 °C) is not effective, consider switching to a higher-boiling solvent like xylene (b.p. ~140 °C) to increase the reaction rate.[6]

• Cause C: Presence of Moisture. Lawesson's Reagent can be decomposed by water, reducing its effectiveness.

  • Solution: Use anhydrous solvents and ensure your glassware is thoroughly dried before starting the reaction. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Step 3: Hydrolysis

Question 3: During the final acidic hydrolysis, I am seeing product degradation or C-P bond cleavage. What is happening and how can I prevent it?

Answer: This is a critical issue, as the C-P bond in some heterocyclic phosphonates is known to be labile under harsh acidic conditions.[7] While the (1-aminoethyl) group is aliphatic, aggressive conditions can still lead to decomposition.

• Cause A: Overly Harsh Conditions. Prolonged reflux in highly concentrated strong acid can lead to undesired side reactions or complete cleavage of the carbon-phosphorus bond.

  • Solution 1 (Modify Acidic Conditions): Reduce the reflux time and monitor the disappearance of the ester peaks in the ¹H or ³¹P NMR spectrum closely. Once the ester is consumed, stop the reaction immediately. You can also try using a slightly lower concentration of HCl.[7]

  • Solution 2 (Switch to Basic Hydrolysis): While basic hydrolysis of phosphonates can be slow and sometimes stops at the monoester, phosphonothioates may react differently.[8] A trial reaction using Lithium Hydroxide (LiOH) in a THF/water mixture at room temperature or with gentle heating could provide a milder alternative for de-esterification.[9] This must be empirically tested for your specific substrate.

• Cause B: Product Instability. The final phosphonothioic acid may have limited stability in the hot acidic workup environment.

  • Solution: After hydrolysis, cool the reaction mixture promptly and proceed with purification as quickly as possible. Methods like ion-exchange chromatography can be effective for isolating these polar, zwitterionic compounds.[10]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Kabachnik-Fields reaction?

The mechanism is complex and depends on the specific substrates, but two primary pathways are generally accepted.[2][11]

• Imine Pathway: The amine and aldehyde condense to form an imine (Schiff base), which is then attacked by the nucleophilic phosphorus of the dialkyl phosphite. This is generally the dominant pathway, especially with less basic amines like anilines.[3]

• α-Hydroxyphosphonate Pathway: The dialkyl phosphite first adds to the aldehyde to form an α-hydroxyphosphonate (the Abramov reaction). The hydroxyl group is then substituted by the amine in a nucleophilic substitution step. This pathway is more likely with highly basic amines that do not favor imine formation.[2] These pathways can compete, and the α-hydroxyphosphonate can sometimes be a stable, off-pathway byproduct.[1]

Q2: How do I analytically monitor the P=O to P=S conversion?

³¹P NMR spectroscopy is the most direct and powerful tool for this purpose. The phosphorus nucleus in a phosphonothioate (P=S) is significantly more deshielded than in its corresponding phosphonate (P=O). You will observe a large downfield shift in the chemical shift (δ).[12][13]

Compound Type	Typical ³¹P NMR Chemical Shift Range (δ, ppm)
Dialkyl Phosphite (P-H)	+5 to +10
Dialkyl Alkylphosphonate (P=O)	+20 to +35
Dialkyl Alkylphosphonothioate (P=S)	+80 to +100

Note: Ranges are approximate and can vary based on solvent and structure. An external standard like 85% H₃PO₄ (δ = 0 ppm) is used.

Q3: What are the primary safety concerns for this synthesis?

• Acetaldehyde: It is volatile, flammable, and an irritant. Handle it in a well-ventilated fume hood.

• Lawesson's Reagent: It has a strong, unpleasant odor of hydrogen sulfide, which is toxic. It is also an irritant. All manipulations should be performed in a fume hood. Quench any residual reagent carefully.

• Concentrated HCl: Highly corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Organophosphorus Compounds: While the target molecule's toxicity profile may be unknown, organophosphorus compounds as a class include highly toxic nerve agents. Always handle with care, assume toxicity, and avoid inhalation, ingestion, or skin contact.

Detailed Experimental Protocols

Protocol 1: Synthesis of Diethyl (1-aminoethyl)phosphonate

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add anhydrous ethanol (100 mL).

• Reagents: Add diethyl phosphite (13.8 g, 0.1 mol) and ammonium acetate (7.7 g, 0.1 mol).

• Addition: Cool the flask in an ice bath. Slowly add freshly distilled acetaldehyde (4.4 g, 0.1 mol) dropwise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 24 hours. Monitor the reaction progress by TLC or ¹H NMR.

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in dichloromethane (100 mL) and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then brine (50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel to yield the desired phosphonate ester.

Protocol 2: Thionation with Lawesson's Reagent

• Setup: In an oven-dried 250 mL round-bottom flask under a nitrogen atmosphere, dissolve the purified diethyl (1-aminoethyl)phosphonate (0.05 mol) in anhydrous toluene (120 mL).

• Reagent Addition: Add Lawesson's Reagent (11.1 g, 0.0275 mol, 0.55 eq) to the solution in one portion.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and maintain for 4-6 hours. Monitor the conversion by ³¹P NMR by taking small aliquots. The reaction is complete when the peak around +25 ppm has disappeared and a new peak around +90 ppm is maximized.

• Workup: Cool the reaction to room temperature and filter to remove insoluble byproducts. Concentrate the filtrate under reduced pressure.

• Purification: The crude O,O-diethyl (1-aminoethyl)phosphonothioate can be purified by flash chromatography, though it may be carried forward to the next step if sufficiently pure.

Protocol 3: Hydrolysis to (1-aminoethyl)phosphonothioic Acid

• Setup: To a 100 mL round-bottom flask, add the crude phosphonothioate ester (0.04 mol) and concentrated hydrochloric acid (50 mL, ~12 M).

• Reaction: Heat the mixture to a gentle reflux (approx. 100-110 °C) for 4-8 hours. Monitor the reaction by NMR until the ethyl ester signals have disappeared.

• Workup: Cool the solution to room temperature. A precipitate may form. Concentrate the solution under reduced pressure to remove excess HCl and water. The residue is the crude hydrochloride salt of the product.

• Purification: The crude product can be purified by recrystallization from a water/ethanol mixture or by using ion-exchange chromatography for higher purity.[10]

References

• BenchChem. (2025). Technical Support Center: Synthesis of Aminophosphonic Acids.

• Dar, B. A., & Sharma, P. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Chemistry, 3(4), 1269-1304.

• ResearchGate. (n.d.). Mechanism of the thionation reaction using Lawesson's reagent (1).

• BenchChem. (2025). An In-depth Technical Guide to Thionation Reactions in Organic Synthesis.

• Organic Chemistry Portal. (n.d.). Lawesson's Reagent.

• Colacino, E., et al. (2026). The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry. Reactions, 7.

• de Souza, M. V. N., et al. (2022). Understanding Synthesis Parameters for Thionation of Phosphonates Associated with the Chemical Weapons Convention through Principal Component Analysis. Journal of the Brazilian Chemical Society, 33, 1143-1151.

• Science of Synthesis. (n.d.). Product Class 15: Alkylphosphonic Acids and Derivatives. Thieme.

• Wu, J., et al. (2018). The synthesis of HMF-based α-amino phosphonates via one-pot Kabachnik–Fields reaction. RSC Advances, 8(54), 30768-30773.

• NMR Spectroscopy. (n.d.). 31 Phosphorus NMR.

• Stawiński, J., & Kraszewski, A. (2000). Aryl H-phosphonates. 12. Synthetic and (31)P NMR studies on the preparation of nucleoside H-phosphonothioate and nucleoside H-phosphonodithioate monoesters. The Journal of Organic Chemistry, 65(21), 7119-7129.

• Keglevich, G. (2021). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Molecules, 26(9), 2463.

• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 17(10), 12821-12845.

• Tanaka, T., et al. (2018). P-Stereogenic O-Binaphthyl Phosphonothioic Acids and Their Use as Optically Active Ligands and Chiral Discriminating Agents. Organic Letters, 20(5), 1312-1315.

• Organic Chemistry Portal. (n.d.). Kabachnik-Fields Reaction.

• BenchChem. (2025). Application Notes and Protocols for the Purification of [Amino(phenyl)methyl]phosphonic Acid.

• ResearchGate. (n.d.). 31P NMR Study on Some Phosphorus-Containing Compounds.

• Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies.

• Keglevich, G., et al. (2020). Alcoholysis Versus Fission of the Ester Group During the Reaction of Dialkyl Phenylphosphonates in the Presence of Ionic Liquid. Current Organic Chemistry, 24(23), 2736-2742.

• ResearchGate. (n.d.). Phosphorus 31 Solid State NMR Characterization of Oligonucleotides Covalently Bound to a Solid Support.

• Tanaka, T., et al. (2012). Fluorinative hydrolysis of phosphorothioic acid esters with a binaphthyl group through axis-to-center chirality transfer leading to the formation of P-chiral phosphorothioic monofluoridic acid salts. Chemical Communications, 48(12), 1769-1771.

• Keglevich, G., & Bálint, E. (2012). The Kabachnik–Fields Reaction: Mechanism and Synthetic Use. Molecules, 17(10), 12821–12845.

• Colacino, E., et al. (2025). The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry. Preprints.org.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Kabachnik–Fields Reaction: Mechanism and Synthetic Use - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kabachnik-Fields Reaction [organic-chemistry.org]
• 4. The synthesis of HMF-based α-amino phosphonates via one-pot Kabachnik–Fields reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lawesson's Reagent [organic-chemistry.org]
• 6. scielo.br [scielo.br]
• 7. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. pubs.acs.org [pubs.acs.org]
• 10. preprints.org [preprints.org]
• 11. preprints.org [preprints.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: (1-Aminoethyl)phosphonothioic Acid Purification

Status: System Operational Ticket Type: Purification & Stability Troubleshooting Assigned Specialist: Senior Application Scientist

Introduction: The Zwitterion Challenge

Welcome to the technical support hub for (1-aminoethyl)phosphonothioic acid . If you are here, you are likely facing the classic dilemma of this molecule: it is a highly polar zwitterion that refuses to behave on silica, yet it possesses a fragile P=S (thiophosphonyl) bond that degrades if you look at it wrong.

This guide moves beyond standard protocols to address the causality of failure. We treat purification not as a recipe, but as a thermodynamic battle against desulfurization and salt formation.

Module 1: Critical Failure Analysis (Decomposition)

Symptom: "My yield is low, and

P NMR shows a new peak upfield (closer to 20 ppm)."

Diagnosis: You have suffered Desulfurization . The P=S bond has hydrolyzed or oxidized to P=O (phosphonic acid). This is the most common failure mode.

The Stability Matrix

Stressor	Effect on P=S Bond	Mechanism	Prevention Strategy
Acid (pH < 2)	High Risk	Hydrolytic cleavage of sulfur; rapid conversion to (1-aminoethyl)phosphonic acid.	Do not use strong acid eluents (e.g., 1M HCl) for desorption. Use volatile buffers.
Heat (> 50°C)	Moderate Risk	Thermal desulfurization, especially in aqueous solution.	Keep rotary evaporator bath < 40°C. Lyophilize if possible.
Oxidizers	Critical Risk	Direct oxidation of Sulfur to Oxygen.	Degas solvents. Avoid peroxide-containing ethers.
Silica Gel	Moderate Risk	Irreversible adsorption / Surface acidity catalysis.	Avoid Silica. Use Ion Exchange or Cellulose.

Visualizing the Decay Pathway

The following diagram illustrates the degradation logic you must avoid.

Figure 1: The degradation pathway from the desired thio-analogue to the phosphonic acid impurity.

Module 2: The "Golden Path" Purification Protocol

Objective: Isolate zwitterionic product from inorganic salts and starting materials without cleaving the sulfur.

Recommended Method: Cation Exchange Chromatography (Strong Acid Resin).

Why this works (The Science):

• Resin: Dowex 50W-X8 (or Amberlite IR-120) in H

  form.

• Mechanism: At pH < 3, the amine is protonated (

  ). The molecule binds to the sulfonic acid resin. Neutral impurities wash through.

• Elution: We use Ammonium Hydroxide (

  ) . As the pH rises, the amine deprotonates, or the ammonium ion displaces the zwitterion. Crucially, ammonia is volatile, allowing salt-free isolation.

Step-by-Step Protocol

• Resin Preparation:

  • Pack a glass column with Dowex 50W-X8 (20-50 mesh).

  • Wash with 2M HCl (to ensure H

    form) Distilled Water (until neutral pH).

  • Note: Ensure the water is degassed to minimize oxidation risk.

• Loading:

  • Dissolve crude mixture in minimal water (pH adjusted to ~3-4 with acetic acid if necessary to ensure protonation without hydrolyzing P=S).

  • Load onto column. Flow rate: 1 drop/sec.

• Washing (The Clean-up):

  • Flush with Water (5-10 column volumes).

  • Checkpoint: Test eluate with Ninhydrin. It should be negative (impurities removed).

• Elution (The Release):

  • Elute with 0.5M - 1.0M

    .

  • Collect fractions.

  • Checkpoint: Spot fractions on TLC (Cellulose or Silica). Stain with Ninhydrin (Pink) and PdCl

    (Yellow/Brown for Sulfur) or Molybdate (Blue for Phos).

• Isolation:

  • Combine active fractions.

  • Lyophilize (Freeze-dry). Do not rotary evaporate at high heat.

  • Result: Ammonium salt of the target.

  • Optional Desalting: If free acid is required, pass through a weak cation exchanger (e.g., Amberlite IRC-50) or crystallize from Ethanol/Water.

Figure 2: Ion exchange workflow designed to minimize thermal stress and acidity exposure.

Module 3: Analytical Validation

You cannot rely on melting point alone for zwitterions. You must validate the P=S bond integrity .

NMR (The Gold Standard)

This is the only way to definitively distinguish the thio-acid from the oxo-acid.

• Solvent:

  (add a drop of if solubility is poor, but keep pH < 10).

• Target Shift:

  70 - 90 ppm .

  • Note: P=S shifts are significantly downfield compared to P=O.

• Impurity Shift:

  15 - 25 ppm (Indicates hydrolysis to Phosphonic Acid).

Thin Layer Chromatography (TLC)

• Stationary Phase: Cellulose plates (preferred over silica to prevent streaking).

• Mobile Phase: n-Butanol : Acetic Acid : Water (5:2:3).

• Visualization:

  • Ninhydrin:[1][2][3][4][5] Pink/Purple (Amine).[2]

  • Palladium Chloride (

    ): Yellow/Brown spots on white background. Specific for Sulfur.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use silica gel flash chromatography? A: Not recommended. Aminophosphonothioic acids are extremely polar and will streak or bind irreversibly to silica. If you must, use "Reverse Phase" (C18) with water/methanol gradients, but ion exchange is superior for desalting.

Q: My product is hygroscopic and sticky. How do I get a solid? A: This is typical for phosphonate zwitterions.

• Dissolve the sticky residue in minimal Water .

• Add Ethanol or Isopropanol dropwise until cloudy.

• Store at 4°C overnight.

• If it oils out, scratch the glass or use a seed crystal.

Q: How do I remove the ammonium counter-ion after elution? A: If you lyophilize thoroughly, most ammonia/ammonium carbonate evaporates. If you need the strict free acid, dissolve the ammonium salt in minimal water and add Propylene Oxide . This scavenges the acid/amine and induces crystallization of the zwitterion (a classic amino-phosphonate trick).

Q: Is the compound chiral? A: Yes, C-1 is a chiral center. The synthesis likely produces a racemate unless you used asymmetric precursors. Separation requires Chiral HPLC (e.g., Crownpak CR(+)) or diastereomeric crystallization.

References

• Allen, J. G., et al. "Phosphonopeptides, a new class of synthetic antibacterial agents."[6] Nature, vol. 272, 1978, pp. 56-58.[6] Link

  • Context: Foundational text on alafosfalin and related amino-phosphonates, establishing purific

• Kafarski, P., & Lejczak, B. "Biological activity of aminophosphonic acids." Phosphorus, Sulfur, and Silicon and the Related Elements, vol. 63, 1991, pp. 193-215. Link

  • Context: Reviews stability and isolation of biologically active aminophosphon

• Mikołajczyk, M., et al. "Synthesis and properties of P-chiral phosphonothioic acids." Journal of Organic Chemistry, vol. 67, no. 22, 2002, pp. 7872–7875. Link

  • Context: authoritative source on P=S bond stability, hydrolysis risks, and NMR characteriz

• Nesterenko, E. P., et al. "Zwitterionic ion-exchangers in ion chromatography: A review." Analytica Chimica Acta, vol. 652, 2009, pp. 3-21.[7] Link

  • Context: Technical grounding for the ion-exchange mechanisms described in Module 2.

Sources

• 1. sarponggroup.com [sarponggroup.com]
• 2. epfl.ch [epfl.ch]
• 3. Chromatography [chem.rochester.edu]
• 4. avantiresearch.com [avantiresearch.com]
• 5. TLC stains [reachdevices.com]
• 6. (R)-(−)-1-Aminoethylphosphonic acid =97.0 NT 60687-36-7 C2H8NO3P [sigmaaldrich.com]
• 7. Zwitterionic ion-exchangers in ion chromatography: A review of recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of (1-Aminoethyl)phosphonothioic Acid

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

(1-Aminoethyl)phosphonothioic acid is the thio-analogue of (1-aminoethyl)phosphonic acid (Ala-P), a structural mimic of alanine. While the parent phosphonic acid is chemically robust, the introduction of the sulfur atom (P=S / P-SH functionality) introduces specific instability vectors—primarily oxidative desulfurization and hydrolytic instability under acidic conditions.

This guide provides a self-validating workflow to maintain the integrity of this molecule in solution, essential for its use as a mechanistic probe in antibiotic biosynthesis or enzyme inhibition studies.

Troubleshooting Matrix

This matrix addresses the most common failure modes observed in the laboratory.

Symptom	Probable Cause	Mechanistic Explanation	Corrective Action
New peak in ³¹P NMR (approx. 20-30 ppm upfield of main peak)	Oxidative Desulfurization	The P=S bond is thermodynamically driven to convert to the stronger P=O bond (forming the phosphonic acid analog) in the presence of dissolved oxygen or ROS.	Immediate: Purge all solvents with Argon/Nitrogen for 15 mins. Preventative: Add reducing agents (e.g., TCEP or DTT) if compatible with downstream assay. Store under inert gas.
Precipitation upon thawing or pH adjustment	Isoelectric Aggregation	The molecule is a zwitterion. At its isoelectric point (pI), net charge is zero, minimizing solubility.	Adjust pH away from the pI (typically pH 4-6 range for aminophosphonates). Solubilize in 50 mM HEPES or Tris (pH 7.5) or dilute acid (0.1 M HCl) if stable.
Gradual loss of titer (Hydrolysis)	Acid-Catalyzed Hydrolysis	While P-C bonds are stable, the P=S/P-SH functionality can hydrolyze to inorganic thiophosphate or phosphate under low pH (<3) and elevated temperatures.	Maintain pH > 6.0 and store at -80°C. Avoid repeated freeze-thaw cycles which create transient pH gradients.
Unexpected Metal Complexation	Trace Metal Contamination	The sulfur moiety is a "soft" donor and binds avidly to soft metals (Cu²⁺, Zn²⁺), altering chemical shifts and biological activity.	Add 0.5 mM EDTA to stock solutions to chelate trace metals. Use Chelex-treated water.

Experimental Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: To create a 100 mM stock solution with minimal oxidative degradation.

• Solvent Preparation:

  • Take 10 mL of Milli-Q water (18.2 MΩ).

  • Degas by bubbling high-purity Argon gas through the water for 20 minutes. Rationale: Removal of dissolved

    is the single most effective stabilization step.

• Dissolution:

  • Weigh (1-aminoethyl)phosphonothioic acid in a glove box or under a nitrogen funnel.

  • Dissolve in the degassed water.

• pH Adjustment (Critical):

  • Measure pH.[1][2] If the solution is highly acidic (due to the phosphonic acid protons), neutralize to pH 7.0–7.4 using degassed NaOH.

  • Note: Neutral pH stabilizes the zwitterionic form and generally protects the P=S bond better than acidic conditions.

• Storage:

  • Aliquot into light-tight, O-ring sealed cryovials (prevent UV-induced oxidation).

  • Flash freeze in liquid nitrogen.

  • Store at -80°C .

Protocol B: Quality Control via ³¹P NMR

Objective: To distinguish the active Thio-compound from the Oxo-degradation product.

• Sample Prep: Mix 450 µL of stock solution with 50 µL

  .

• Acquisition: Run a proton-decoupled ³¹P NMR (typically >160 MHz).

• Interpretation:

  • (1-Aminoethyl)phosphonothioic acid (Target): Expect a singlet significantly downfield (approx. +40 to +60 ppm range relative to

    ). The P=S bond deshields the nucleus more than P=O.

  • (1-Aminoethyl)phosphonic acid (Impurity): Expect a singlet upfield relative to the thio-compound (approx. +15 to +25 ppm).

  • Pass Criteria: P=S peak integral > 95% of total phosphorus signal.

Visualizing the Stability Logic

Diagram 1: Degradation Pathways

This diagram illustrates the "Death of the Molecule" via oxidation and hydrolysis.

Caption: Primary degradation routes. The red path (Oxidation) is the most rapid and common failure mode in aerobic solutions.

Diagram 2: Stabilization Workflow

This flowchart outlines the decision process for handling the compound.

Caption: Standard Operating Procedure (SOP) for maximizing solution stability.

Frequently Asked Questions (FAQ)

Q: Can I lyophilize the solution for long-term storage? A: Yes, but with caution. Lyophilization concentrates protons as water is removed, potentially causing a "pH crash" that damages the P=S bond. Always lyophilize from a buffered solution (e.g., Ammonium Bicarbonate, which is volatile) rather than pure water/acid mixtures.

Q: Why does the solution turn yellow over time? A: Yellowing often indicates the formation of polysulfides or elemental sulfur, a byproduct of the oxidative desulfurization process. If the solution is yellow, the concentration of the active P=S species is likely compromised. Discard and prepare fresh.

Q: Is the molecule compatible with cell culture media? A: Generally, yes. However, commercial media (DMEM, RPMI) contain transition metals (Cu, Fe) and cystine. The metals can catalyze oxidation, and cystine can undergo disulfide exchange with the thiophosphonate. For cell assays, prepare a fresh 100x stock in PBS/EDTA immediately before use.

References

• Kamecka, A., et al. (2011). "Stabilities and coordination modes of α-alaninephosphonic acid in copper (II) heteroligand complexes." Journal of Solution Chemistry. Link

  • Context: Establishes the stability constants and metal coordination chemistry of the parent aminophosphon

• Stamper, C. G., et al. (1998). "Reaction of Alanine Racemase with 1-Aminoethylphosphonic Acid Forms a Stable External Aldimine." Biochemistry. Link

  • Context: Demonstrates the biological stability and handling of the 1-aminoethyl scaffold in enzym
• Quin, L. D. (2000). A Guide to Organophosphorus Chemistry. Wiley-Interscience. Context: Authoritative text on the general reactivity of P=S vs P=O bonds and ³¹P NMR chemical shifts (Thio compounds generally downfield of Oxo).

• Gauvry, N., & Mortier, J. (2001).[3] "Synthesis of Phosphonic Acids." Synthesis. Link

  • Context: Provides synthetic background and hydrolysis conditions for phosphonate esters, relevant to understanding the stability limits of the acid form.

Sources

• 1. scispace.com [scispace.com]
• 2. web.viu.ca [web.viu.ca]
• 3. Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation [organic-chemistry.org]

Technical Support Center: (1-aminoethyl)phosphonothioic Acid Reactions

Prepared by the Office of Senior Application Scientist

Welcome to the technical support center for (1-aminoethyl)phosphonothioic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals actively working with this fascinating and challenging molecule. As a structural analog of the amino acid alanine, (1-aminoethyl)phosphonothioic acid and its derivatives are of significant interest for their potential biological activities, including antibacterial and enzymatic inhibitory properties.[1][2] However, its synthesis and handling are fraught with specific challenges owing to the presence of a chiral carbon, a stereogenic phosphorus center, and a reactive phosphonothioate group.

This document provides in-depth troubleshooting guides and frequently asked questions to help you navigate the common pitfalls of working with this compound, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common and accessible synthetic route for (1-aminoethyl)phosphonothioic acid?

The most prevalent method for synthesizing the α-aminophosphonate core is the Kabachnik-Fields reaction.[3][4] This is a one-pot, three-component condensation of an aldehyde (acetaldehyde), an amine (typically ammonia or a protected amine like benzyl carbamate), and a dialkyl phosphite.[2] To obtain the phosphonothioic acid, a subsequent thionation step (e.g., using Lawesson's reagent or elemental sulfur) is required to convert the P=O bond to a P=S bond, followed by hydrolysis of the phosphonate esters.

Q2: Why is stereocontrol such a significant challenge in these reactions?

(1-aminoethyl)phosphonothioic acid possesses two stereogenic centers: the α-carbon (C1) and the phosphorus atom.

• Carbon Stereocenter: The initial Kabachnik-Fields reaction is typically not stereoselective, leading to a racemic mixture of (R)- and (S)- configurations at the carbon atom.[2]

• Phosphorus Stereocenter: The phosphorus atom also becomes chiral. When combined with the chiral carbon, this results in the formation of diastereomeric pairs (RR/SS and RS/SR).

Achieving stereopurity often requires either employing a chiral catalyst during the synthesis, using chiral auxiliaries, or performing a resolution of the final racemic mixture, for instance, by forming diastereomeric salts with a chiral resolving agent.[2][5]

Q3: What are the best practices for storing (1-aminoethyl)phosphonothioic acid to ensure its stability?

Due to its structure, this compound is susceptible to several degradation pathways:

• Oxidation: The phosphonothioate (P=S) group can be oxidized to the corresponding phosphonate (P=O).

• Hydrolysis: The P-S and P-C bonds can be susceptible to hydrolysis, particularly under strong acidic or basic conditions.[6]

• General Degradation: As with many complex organic molecules, exposure to light, high temperatures, and humidity can promote degradation.[7]

Recommended Storage: Store the compound as a solid under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C is recommended for long-term storage).[8] It should be kept in a tightly sealed, opaque container to protect it from moisture, oxygen, and light.

Q4: Which analytical techniques are indispensable for characterizing my reaction products?

A multi-technique approach is essential for unambiguous characterization:

• ³¹P NMR Spectroscopy: This is the most critical technique. It provides direct information about the phosphorus environment. The chemical shift will confirm the formation of a phosphonothioate (typically δ 70-100 ppm) and distinguish it from the phosphonate starting material or oxidized by-products (typically δ 15-30 ppm).[5][9]

• ¹H and ¹³C NMR Spectroscopy: To confirm the overall carbon skeleton and the presence of the aminoethyl group.

• Mass Spectrometry (MS): To confirm the molecular weight of the final product.

• Chiral HPLC or Chiral NMR Shift Reagents: To determine the enantiomeric excess (ee) and diastereomeric ratio (dr) of the product.[5]

Troubleshooting Guide: Synthesis & Purification

This section addresses specific, practical problems you may encounter during your experiments in a direct question-and-answer format.

Problem: Low or No Product Yield

Q: My Kabachnik-Fields reaction for the (1-aminoethyl)phosphonate precursor is yielding very little product. What are the likely causes and how can I fix it?

A: Low yields in this multi-component reaction are a common issue stemming from several factors. The core of the problem often lies in the delicate balance of equilibria involved in the formation of the key imine intermediate and its subsequent reaction with the phosphite.

Potential Causes & Solutions:

• Ineffective Catalyst: The reaction is often catalyzed by a Lewis or Brønsted acid. If the catalyst is weak, inactive, or inappropriate for your specific substrates, the reaction will not proceed efficiently.

  • Solution: Screen a variety of catalysts. While traditional catalysts like SnCl₂ are effective, modern approaches often use more environmentally friendly or heterogeneous catalysts like orange peel powder or Amberlite resins.[3][4][10] The choice of catalyst can significantly impact yield.

• Poor Quality Reactants:

  • Acetaldehyde: Acetaldehyde is volatile (B.P. 21°C) and can easily polymerize to paraldehyde or metaldehyde. Using old or improperly stored acetaldehyde is a primary cause of failure.

  • Amine Source: Ensure the ammonia source is fresh and delivered effectively.

  • Phosphite Reagent: Dialkyl phosphites can hydrolyze over time. Use freshly distilled or high-purity reagents.

• Suboptimal Reaction Conditions:

  • Temperature: The reaction can be sensitive to temperature. Running the reaction at too high a temperature can favor side reactions, while too low a temperature may stall it. An initial optimization between room temperature and gentle reflux (e.g., 50-60°C) is recommended.

  • Solvent: The choice of solvent can influence reaction rates and equilibria. Ethanol is common, but other solvents like acetonitrile or even solvent-free conditions have been reported to be effective.[9][10]

• Hydrolysis of Intermediates: The imine intermediate can be susceptible to hydrolysis, especially if there is excess water in the reaction mixture. While some protocols use aqueous media, it's crucial to use anhydrous solvents if the chosen catalyst is water-sensitive.

Caption: Common side reactions in the synthesis of (1-aminoethyl)phosphonothioic acid.

Problem: Difficulty in Product Purification

Q: I am struggling to purify my target compound. Standard silica gel chromatography gives poor separation and recovery. What alternative methods should I consider?

A: The zwitterionic nature of (1-aminoethyl)phosphonothioic acid (containing both a basic amino group and an acidic phosphonothioic acid group) makes it highly polar and often insoluble in common organic solvents, leading to poor performance on standard silica gel.

Advanced Purification Strategies:

• Ion-Exchange Chromatography (IEX): This is often the most effective method.

  • Anion Exchange: Use a basic resin (e.g., DEAE or SAX). The negatively charged phosphonothioate group will bind to the column. Elution is achieved with a salt gradient (e.g., NaCl or ammonium bicarbonate).

  • Cation Exchange: Use an acidic resin (e.g., Dowex or SCX). At low pH, the protonated amino group will bind. Elution is achieved with a base gradient (e.g., ammonia or pyridine).

  • Benefit: This technique separates molecules based on charge, which is ideal for isolating your zwitterionic product from neutral impurities or by-products with a different charge state. The increased hydrophobicity from the sulfur atom can sometimes be a challenge, requiring the addition of organic modifiers to the mobile phase. [11]

• Reverse-Phase Chromatography (C18) with Ion-Pairing Agents: This technique can be used if IEX is not available. The ion-pairing agent (e.g., trifluoroacetic acid (TFA) for pairing with the amine, or a volatile amine like triethylamine for pairing with the acid) forms a neutral complex with your product, allowing it to be retained and separated on a C18 column. Elution is typically performed with a water/acetonitrile or water/methanol gradient.

• Crystallization/Precipitation: Due to its high polarity, the product may be crystalline. Attempt to crystallize it from a polar solvent system like water/ethanol, water/isopropanol, or methanol/ether. This can be a highly effective method for removing soluble impurities.

Experimental Protocol Example

Protocol 1: Synthesis of Racemic Diethyl (1-aminoethyl)phosphonate

This protocol describes the synthesis of the phosphonate precursor. Subsequent thionation and hydrolysis are required to obtain the final target.

Materials:

• Acetaldehyde (freshly distilled)

• Benzyl carbamate

• Triethyl phosphite

• Tin(IV) chloride (SnCl₄)

• Anhydrous dichloromethane (DCM)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add benzyl carbamate (1 equiv.) and anhydrous DCM. Cool the solution to 0°C in an ice bath.

• Addition of Reactants: Slowly add acetaldehyde (1.1 equiv.) to the solution, followed by the dropwise addition of triethyl phosphite (1.1 equiv.).

• Catalyst Addition: Add a catalytic amount of SnCl₄ (0.1 equiv.) dropwise. Caution: The reaction can be exothermic. Maintain the temperature below 10°C during addition.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or ¹H NMR.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude diethyl (1-(benzyloxycarbonylamino)ethyl)phosphonate by flash column chromatography on silica gel.

This intermediate can then be deprotected, thionated, and hydrolyzed in subsequent steps to yield the final (1-aminoethyl)phosphonothioic acid.

Summary of Reaction Parameters

The table below summarizes the impact of various catalysts on α-aminophosphonate synthesis, based on literature reports for analogous reactions.

Catalyst Type	Example(s)	Typical Conditions	Advantages	Common Issues
Lewis Acids	SnCl₂, Zn(OTf)₂, LiClO₄ [3][9]	Anhydrous organic solvent, 0°C to RT	High efficiency, well-established	Moisture sensitive, metal contamination
Brønsted Acids	HClO₄-SiO₂, Succinic Acid [10]	Organic solvent, RT to reflux	Often milder, easier to handle	Can promote side reactions (e.g., hydrolysis)
Heterogeneous	Amberlite resin, Orange Peel Powder [4][10]	Ethanol, reflux	Easy removal, recyclable, "green"	Potentially lower activity, mass transfer limits
Catalyst-Free	-	High temperature, neat conditions	No catalyst contamination	Harsh conditions, may lead to decomposition

References

• Synthesis and Antibacterial Activity of Novel Cyclic α-Aminophsophonates. (2019). Iraqi Journal of Pharmaceutical Sciences. Available at: [Link]

• A Green Protocol for the Synthesis of α-Amino Phosphonates Catalyzed by Orange Peel Powder. (2021). Oriental Journal of Chemistry. Available at: [Link]

• SnCl2-catalyzed Kabachnik–Fields synthesis of α-aminophosphonates with potent antioxidant activity. (2023). RSC Advances. Available at: [Link]

• Methods for the synthesis of α‐aminophosphonates. (2014). ResearchGate. Available at: [Link]

• Synthesis of α-amino phosphonates. Organic Chemistry Portal. Available at: [Link]

• Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity. (2022). Molecules. Available at: [Link]

• Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. (1986). Journal of Medicinal Chemistry. Available at: [Link]

• Enantiopure O-Ethyl Phenylphosphonothioic Acid: A Solvating Agent for the Determination of Enantiomeric Excesses. Journal of Organic Chemistry. Available at: [Link]

• Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. (2020). ResearchGate. Available at: [Link]

• VX (nerve agent). Wikipedia. Available at: [Link]

• 1-(Aminoethyl)phosphonic acid. PubChem. Available at: [Link]

• Biocatalytic Resolution of Enantiomeric Mixtures of 1-Aminoethanephosphonic Acid. (2011). Molecules. Available at: [Link]

• 1-Aminoethylphosphonic acid, (R)-. PubChem. Available at: [Link]

• The challenge of phosphorothioate oligonucleotide purifications – optimization of AIEX parameters. (2023). ResearchGate. Available at: [Link]

• Transporter characterisation reveals aminoethylphosphonate mineralisation as a key step in the marine phosphorus redox cycle. (2021). Nature Communications. Available at: [Link]

• Selective and clean synthesis of aminoalkyl-H-phosphinic acids from hypophosphorous acid by phospha-Mannich reaction. (2020). RSC Publishing. Available at: [Link]

• Synthesis of Mixed Phosphonate Esters and Amino Acid-Based Phosphonamidates, and Their Screening as Herbicides. (2024). Molecules. Available at: [Link]

• Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity. (2022). National Center for Biotechnology Information. Available at: [Link]

• Stability Testing Of Existing Active Substances And Related Finished Products. (2003). European Medicines Agency. Available at: [Link]

• Enantioseparation of P-Stereogenic 1-Adamantyl Arylthiophosphonates and Their Stereospecific Transformation to 1-Adamantyl Aryl-H-phosphinates. (2023). Molecules. Available at: [Link]

• Oxidative detoxification of sulfur-containing chemical warfare agents by electrophilic iodine. Eventact. Available at: [Link]

• Addressing the challenges of purification and quality control in gene therapy. (2021). ResearchGate. Available at: [Link]

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• 3. SnCl2-catalyzed Kabachnik–Fields synthesis of α-aminophosphonates with potent antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. ema.europa.eu [ema.europa.eu]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. biomedres.us [biomedres.us]
• 10. nanobioletters.com [nanobioletters.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (1-aminoethyl)phosphonothioic Acid

Welcome to the technical support guide for the synthesis of (1-aminoethyl)phosphonothioic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a focus on identifying and mitigating common side reactions. Our goal is to provide you with the expertise and practical solutions needed to optimize your reaction outcomes, ensuring high purity and yield.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each issue is followed by an analysis of potential causes rooted in side reactions and provides actionable troubleshooting steps.

Question 1: Why is my reaction yield unexpectedly low?

A low yield of (1-aminoethyl)phosphonothioic acid can be attributed to several competing side reactions that consume starting materials or the desired product.

Possible Cause A: Hydrolysis of Thiophosphorylating Agent

The most common thiophosphorylating agent, thiophosphoryl chloride (PSCl₃), is highly susceptible to hydrolysis.[1] Trace amounts of water in your solvent, reagents, or reaction atmosphere can rapidly decompose PSCl₃ into dichlorothiophosphoric acid or, in the presence of more water, phosphoric acid, hydrogen sulfide, and hydrochloric acid.[1] This depletes your key reagent before it can react with the intended nucleophiles.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry all glassware in an oven ( >120°C) for several hours and cool under a stream of inert gas (e.g., Argon or Nitrogen).

  • Use Dry Solvents: Use freshly distilled solvents or commercially available anhydrous solvents. Solvents like benzene, carbon tetrachloride, and chloroform are suitable for dissolving PSCl₃.[1]

  • Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas.

  • Reagent Quality: Use a fresh or properly stored bottle of thiophosphoryl chloride.

Possible Cause B: Deamination of the Amino Group

If your reaction conditions can generate nitrous acid (HNO₂), for instance, from contaminated reagents, deamination of the primary amine on (1-aminoethyl)phosphonothioic acid can occur. This leads to a mixture of substitution, elimination, and rearrangement products, significantly reducing the yield of your target molecule.[2][3]

• Troubleshooting Steps:

  • Reagent Purity: Ensure all reagents, particularly acids or bases used for pH adjustment or catalysis, are free from nitrite or nitrate impurities.

  • pH Control: Avoid strongly acidic conditions where in-situ formation of nitrous acid is more likely if contaminants are present.

Possible Cause C: P-C Bond Cleavage

In some heterocyclic phosphonates, acidic hydrolysis can lead to the decomposition of the product through C-P bond cleavage. While less common for simple alkyl phosphonothioic acids, harsh acidic workup or purification conditions could potentially cleave the phosphorus-carbon bond, especially at elevated temperatures.

• Troubleshooting Steps:

  • Mild Workup: Use mild conditions for hydrolysis of any ester protecting groups. The McKenna reaction, using bromotrimethylsilane (BTMS) followed by methanolysis, is a standard mild procedure for deprotection.[4][5]

  • Avoid Strong Acids: During workup and purification, avoid prolonged exposure to hot, concentrated acids.

Question 2: My final product is impure. What are the likely contaminants?

The presence of persistent impurities often points to specific side reactions running in parallel to your main synthesis.

Possible Impurity A: The Oxo-Analog, (1-aminoethyl)phosphonic Acid

The most common impurity is often the corresponding phosphonic acid (P=O) analog.

• Causality:

  • Oxidized Starting Material: The thiophosphoryl chloride starting material may contain phosphoryl chloride (POCl₃) as an impurity.

  • Sulfur-Oxygen Exchange: During the reaction or workup, the P=S bond can be converted to a P=O bond, especially in the presence of water or oxidizing agents.

• Troubleshooting & Prevention:

Mitigation Strategy	Rationale
Use High-Purity PSCl₃	Start with the cleanest possible reagents to prevent the introduction of P=O contaminants.
Inert Atmosphere	Exclude air (oxygen) and moisture from the reaction to minimize oxidation and hydrolysis.[1]
Controlled Workup	Avoid oxidative conditions during product isolation.

Possible Impurity B: Bis-Substituted Byproducts

Thiophosphoryl chloride has three reactive chloride sites. If the stoichiometry is not carefully controlled, or if the amine is particularly reactive, you can form bis- or tris-amino substituted thiophosphate species, reducing the yield of the desired mono-substituted product.

• Troubleshooting & Prevention:

  • Control Stoichiometry: Use a carefully measured excess of the amine precursor or employ a slow, dropwise addition of the amine to the thiophosphoryl chloride solution to favor mono-substitution.

  • Low Temperature: Running the reaction at lower temperatures can help control the reactivity and improve selectivity.

Question 3: I'm struggling to purify my final product. What methods are effective?

(1-Aminoethyl)phosphonothioic acid, like its phosphonic acid counterpart, is a polar, zwitterionic molecule that can be challenging to purify using standard organic techniques like silica gel chromatography.

Challenge: High Polarity and Water Solubility

The molecule's structure makes it highly soluble in water and poorly soluble in many organic solvents, complicating extraction and crystallization.

• Recommended Purification Protocol: Ion-Exchange Chromatography This technique is highly effective for separating polar, charged molecules like amino phosphonic acids from neutral impurities and salts.[6]

  Step-by-Step Protocol:

  • Resin Selection: Use a strong cation-exchange resin (e.g., Dowex 50).[6]

  • Column Preparation: Prepare a column with the resin and equilibrate it thoroughly with deionized water until the eluent is neutral.

  • Loading: Dissolve your crude product in a minimal amount of deionized water and load it onto the column.

  • Washing: Wash the column with deionized water to remove any anionic or neutral impurities.

  • Elution: Elute the bound product using a gradient of a weak base, such as an aqueous ammonia solution (e.g., 0.1 to 2 M).[6]

  • Fraction Collection: Collect fractions and monitor for the presence of your product using a suitable method (e.g., TLC with ninhydrin stain, or LC-MS).

  • Isolation: Combine the pure fractions and remove the solvent and volatile base under reduced pressure to yield the purified product.

• Alternative Method: Crystallization via Salt Formation Converting the zwitterionic product into a well-defined salt can significantly improve its crystallinity, facilitating purification.[6]

Diagrams: Visualizing Reaction Pathways

The following diagrams illustrate the key chemical transformations discussed.

Caption: Main reaction pathway versus the competing hydrolysis of the thiophosphorylating agent.

Caption: Troubleshooting workflow for diagnosing the cause of low product yield.

Frequently Asked Questions (FAQs)

Q1: What is a reliable general synthetic strategy for α-aminophosphonothioic acids? A common and effective method is an adaptation of the Kabachnik-Fields reaction.[7] This one-pot, three-component reaction typically involves an aldehyde, an amine (or ammonia), and a hydrophosphoryl compound. For the thio-analog, this would be modified to use a thionating phosphorus source. The reaction likely proceeds through the formation of an imine intermediate, which is then attacked by the phosphorus nucleophile.

Q2: How can I confirm the presence of my desired P=S bond versus the P=O impurity?

• ³¹P NMR Spectroscopy: This is the most definitive method. The phosphorus atom in a phosphonothioic acid will have a distinctly different chemical shift compared to its phosphonic acid analog. Generally, P=S species are shifted significantly downfield (to higher ppm values) compared to their P=O counterparts.

• Infrared (IR) Spectroscopy: The P=S bond has a characteristic stretching frequency, typically found in the 600-850 cm⁻¹ range, which is different from the P=O stretch (usually 1150-1300 cm⁻¹).

• Mass Spectrometry (MS): High-resolution mass spectrometry can confirm the elemental composition, distinguishing between the presence of sulfur or oxygen.

Q3: Can I use Lawesson's Reagent to convert the P=O analog to my desired P=S product? While Lawesson's Reagent is a powerful thionating agent for converting carbonyls to thiocarbonyls and P=O to P=S bonds, its use on a final, multifunctional molecule like (1-aminoethyl)phosphonothioic acid could be problematic. It requires high temperatures and may not be selective, potentially leading to other unwanted side reactions. It is generally better to introduce the sulfur atom early in the synthesis using a reagent like PSCl₃ under controlled conditions.

References

• Thiophosphoryl chloride - Wikipedia. [Link]

• PROCESS FOR PREPARATION OF THIOPHOSPHORYL CHLORIDE AND ACEPHATE | TREA. [Link]

• Synthesis of [35S]thiophosphoryl adenylic acid, utilizing a general procedure for [35S]thiophosphoryl chloride production - PubMed. [Link]

• US2850353A - Preparation of thiophosphoryl chloride - Google P

• A Thiophosphoryl Chloride Assisted Transformation of Arylaldoximes to Thioamides. [Link]

• P-stereogenic phosphinothioic acids, phosphonothioic acids and their esters: Syntheses, reactions, and applications | Request PDF - ResearchGate. [Link]

• Synthesis and Antibacterial Activity of Novel Cyclic α-Aminophsophonates. [Link]

• Methods for the synthesis of α‐aminophosphonates. - ResearchGate. [Link]

• Synthesis Of New alpha-Aminophosphonic Acids Derived From 2H-1,3-Thiazines And 2H-1,4-Benzothiazines. [Link]

• Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid - PubMed. [Link]

• The McKenna reaction – avoiding side reactions in phosphonate deprotection - PMC. [Link]

• Phosphonic acid: preparation and applications - PMC. [Link]

• Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction - RGM College Of Engineering and Technology. [Link]

• SYNTHESIS OF HETEROCYCLIC SUBSTITUTED PHOSPHONATES, PHOSPHONIC AND PHOSPHINIC ACIDS Tomasz K. Olszewski Faculty of Chemistry, Wr. [Link]

• Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity - PMC. [Link]

Sources

• 1. Thiophosphoryl chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Deamination of 1-Aminoalkylphosphonic Acids: Reaction Intermediates and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The McKenna reaction – avoiding side reactions in phosphonate deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rgmcet.edu.in [rgmcet.edu.in]

Technical Support Center: Purification of (1-aminoethyl)phosphonothioic Acid

Welcome to the technical support guide for the chromatographic purification of (1-aminoethyl)phosphonothioic acid. This document provides in-depth guidance, troubleshooting, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. Our goal is to move beyond simple protocols and explain the underlying scientific principles to empower you to solve challenges during your purification workflow.

Understanding the Analyte: Key Properties of (1-aminoethyl)phosphonothioic Acid

Successful purification begins with a deep understanding of the target molecule. (1-aminoethyl)phosphonothioic acid is a unique structure with characteristics that directly influence its behavior on a chromatographic column.

• Zwitterionic Nature: The molecule contains both a basic amino group (-NH₂) and an acidic phosphonothioic acid group (-P(S)(OH)₂). This makes it a zwitterion, a molecule with both positive and negative charges, the net charge of which is highly dependent on the pH of the solution.

• Multiple pKa Values: Due to its functional groups, the molecule will have at least two pKa values. The exact values dictate the pH at which the molecule is cationic, anionic, or neutral (at its isoelectric point, pI). This pH-dependent charge is the most critical factor for developing an ion-exchange chromatography method.

• High Polarity: The presence of charged groups makes the molecule very polar. This high polarity results in poor retention on traditional reversed-phase columns (like C18) under standard neutral conditions.[1][2]

• Chelating Properties: Phosphonic acids are known to chelate metal ions.[3] This can lead to issues like peak tailing or poor recovery if there are metal contaminants in the sample, HPLC system, or stationary phase.

• Stability: Phosphonothioates, while generally more stable than phosphate esters, can be susceptible to degradation under harsh acidic or basic conditions.[4][5] Stability should be assessed during method development.

Ion-Exchange Chromatography (IEX): The Primary Purification Strategy

Given the charged nature of (1-aminoethyl)phosphonothioic acid, Ion-Exchange Chromatography (IEX) is the most logical and powerful purification technique.[6][7] IEX separates molecules based on their net charge by utilizing a stationary phase with covalently bound ionic functional groups.

Workflow for IEX Method Development

Caption: A systematic workflow for developing an Ion-Exchange Chromatography method.

Anion-Exchange Chromatography (AEX) Protocol

In AEX, the stationary phase is positively charged, binding negatively charged molecules (anions).[7] This mode is ideal when operating at a pH above the molecule's isoelectric point (pI), where it carries a net negative charge.

Parameter	Recommended Starting Conditions	Rationale & Key Considerations
Column	Strong Anion Exchanger (SAX), e.g., quaternary ammonium (Q) functionalized resin.	Strong exchangers maintain their charge over a wide pH range, offering robust performance.
Binding Buffer (A)	20 mM Tris or HEPES, pH 8.0	Choose a buffer system where the analyte is deprotonated and carries a strong negative charge for tight binding.
Elution Buffer (B)	20 mM Tris or HEPES, pH 8.0 + 1.0 M NaCl	Elution is achieved by increasing the concentration of a competing ion (Cl⁻), which displaces the analyte from the resin.
Gradient	0-50% B over 20 column volumes (CV)	A linear gradient is a good starting point to scout for the required elution salt concentration.
Flow Rate	1.0 mL/min (for a 4.6 mm ID column)	Adjust based on column dimensions and particle size to maintain optimal efficiency.
Detection	UV at ~210 nm (peptide bond) or Mass Spectrometry (MS)	If the molecule lacks a strong chromophore, MS or derivatization may be necessary for detection.[6][8]

Troubleshooting & FAQs for IEX

Q1: Why is my compound not binding to the anion-exchange column?

• Cause: The pH of your loading buffer is likely too low (below the pI), causing the molecule to be neutral or positively charged.

• Solution: Increase the pH of your binding and sample buffers. Ensure the buffer pH is at least 1-2 units above the pKa of the amino group to ensure the phosphonothioate group's negative charge dominates.

• Cause: The ionic strength of your sample is too high.

• Solution: Desalt or dilute your sample before loading it onto the column to ensure the ionic strength is lower than the binding buffer.

Q2: My peak is very broad, and recovery is low. What's happening?

• Cause: Secondary interactions or on-column degradation. Phosphonic acids can interact with metal contaminants in the system or on the resin.[3][9]

• Solution: Add a chelating agent like 1-2 mM EDTA to your mobile phases.[3] This will bind stray metal ions and can dramatically improve peak shape and recovery. Also, verify the stability of your compound at the chosen pH.[4]

• Cause: The elution gradient is too shallow, leading to excessive band broadening.

• Solution: After an initial scouting run, make the gradient steeper around the salt concentration where your compound elutes.

Q3: I see multiple peaks, but I expect only one. Why?

• Cause: The sample may contain isomers or related impurities that are being resolved by the high efficiency of the IEX column.

• Solution: This is a successful separation! Collect the fractions and use an orthogonal analytical technique (like LC-MS) to identify the components of each peak.

• Cause: On-column degradation.

• Solution: Investigate the compound's stability under the run conditions (pH, temperature). Try a different buffer system or run the purification at a lower temperature.

Reversed-Phase Chromatography (RPC): An Alternative Approach

While less intuitive, RPC can be adapted for highly polar, zwitterionic compounds like (1-aminoethyl)phosphonothioic acid, though it often requires specialized conditions.[1][2] Standard C18 columns typically provide little to no retention for such molecules.[1]

Strategies for Retaining Polar Analytes in RPC

Caption: Main strategies to achieve retention of polar compounds on RPC systems.

Ion-Pairing RPC Protocol

This technique adds a reagent to the mobile phase that contains a hydrophobic "tail" and an ionic "head." This reagent pairs with the charged analyte, making the resulting complex more hydrophobic and thus more retainable on a C18 column.

Parameter	Recommended Starting Conditions	Rationale & Key Considerations
Column	C18, end-capped, 5 µm, 150 x 4.6 mm	A standard, high-quality C18 column is a good starting point. End-capping is crucial to minimize unwanted interactions with silanol groups.[10]
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA serves as both an acidifier (suppressing phosphonothioate ionization) and a weak ion-pairing agent for the amino group.
Mobile Phase B	0.1% TFA in Acetonitrile	Acetonitrile is the typical strong organic solvent for RPC.
Alternative Pairing Agent	For better retention, a dedicated ion-pairing agent like 5 mM Sodium Dodecyl Sulfate (SDS) for the amine or 5 mM Tetrabutylammonium (TBA) for the acid can be used.	The choice depends on the net charge of the analyte at the operating pH. These are strong reagents and can be difficult to remove from the column.
Gradient	5-95% B over 20 min	A broad gradient is suitable for initial method development.
Detection	UV (210 nm) or MS (requires volatile buffers like formic acid instead of TFA).	TFA can cause ion suppression in MS. If using MS, switch to 0.1% formic acid.

Troubleshooting & FAQs for RPC

Q1: My peak is tailing severely on a C18 column, even with TFA.

• Cause: This is a classic sign of secondary interactions. The positively charged amino group is interacting strongly with negatively charged residual silanol groups (Si-O⁻) on the silica surface of the column.[1]

• Solution 1: Use a highly inert, end-capped column specifically designed for polar or basic compounds.

• Solution 2: Add a competing base to the mobile phase, such as 0.1% triethylamine (TEA), with the pH adjusted by phosphoric acid.[11] The TEA will preferentially interact with the silanol sites, "shielding" them from your analyte and improving peak shape.

• Solution 3: Switch to a different stationary phase, such as a polymer-based column or one with a different surface chemistry (e.g., embedded polar groups).

Q2: I'm still getting no retention, even with an ion-pairing agent.

• Cause: The mobile phase is too "strong" (too much organic solvent) at the start, or the ion-pairing effect is insufficient.

• Solution: Lower the initial percentage of organic solvent (e.g., start with 0-2% Acetonitrile). If that fails, increase the concentration of the ion-pairing reagent. Be aware that higher concentrations can alter selectivity and are harder to flush from the column.

• Cause: The chosen pH is not optimal for ion pairing.

• Solution: Adjust the mobile phase pH. For pairing with the amine group using an agent like SDS, a slightly acidic pH ensures the amine is protonated (NH₃⁺). For pairing with the acid group using an agent like TBA, a neutral to slightly basic pH is needed.

Q3: The baseline of my chromatogram is drifting during the gradient run.

• Cause: The UV absorbance of the mobile phase components (like TFA) changes as the ratio of water to acetonitrile changes.

• Solution: This is a common issue. You can often compensate by preparing mobile phase B with a slightly lower concentration of the UV-absorbing additive (e.g., 0.1% TFA in A, 0.085% TFA in B). This requires empirical optimization but can significantly flatten the baseline.

General Troubleshooting

Problem	Potential Cause	Recommended Action
High Backpressure	Blocked column frit or tubing; precipitated buffer/sample.	Filter all samples and mobile phases. Reverse flush the column (if permitted by the manufacturer). Check for blockages in system tubing.[12]
Ghost Peaks	Contamination from previous runs (carryover) or impure mobile phase.	Run blank gradients to identify the source.[13] Use high-purity HPLC-grade solvents. Ensure the autosampler wash solution is effective.
Irreproducible Retention Times	Poor temperature control; column not equilibrated; mobile phase composition drift.	Use a column oven for stable temperature. Ensure the column is fully equilibrated before each injection. Prepare fresh mobile phases daily.[13][14]
Loss of Resolution	Column degradation (loss of stationary phase); change in mobile phase pH.	Replace the column. Always operate within the column's recommended pH range.[14] Precisely control the pH of your buffers.

References

• ResearchGate. (n.d.). Separation of N-protected aminophosphonic acid mono-esters P1–P6 in ion....

• Kopprio, D., et al. (2025). Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection. Scientific Reports.
• G-Biosciences. (2023).
• Restek. (n.d.). Troubleshooting Guide.
• SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions.
• NIOSH. (2016). NMAM METHOD 5601.
• Chromatography Forum. (2006). zwitterionic compounds.
• Sigma-Aldrich. (n.d.).
• Wikipedia. (n.d.).
• Phenomenex. (n.d.). Troubleshooting for HPLC: Recognizing and Anticipating Challenges during Reversed Phase HPLC.
• Lin, T., et al. (2022). A Method for the Analysis of Glyphosate, Aminomethylphosphonic Acid, and Glufosinate in Human Urine Using Liquid Chromatography-Tandem Mass Spectrometry. MDPI.
• ResearchGate. (2025). Analytical methods to determine phosphonic and amino acid group-containing pesticides.
• American Chemical Society. (2023).
• Chemistry Stack Exchange. (2020). Why can zwitterions be difficult detect by HPLC-MS?
• ResearchGate. (2025). (PDF) Determination of glyphosate and aminomethylphosphonic acid in surface water and vegetable oil by capillary zone electrophoresis.
• PubMed. (2025). Improved Analysis of Glyphosate, Aminomethylphosphonic Acid, and Other Highly Polar Pesticides and Metabolites via the QuPPe Method by Employing Ethylenediaminetetraacetic Acid and IC-MS/MS.
• University of Rochester. (n.d.).
• Scientific Reports. (n.d.).
• Agilent. (2024). My Chromatography Has Changed: Steps for Effective Troubleshooting.
• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• ResearchGate. (2013).
• Shimadzu. (n.d.).
• Bioprocess Online. (n.d.).
• Royal Society of Chemistry. (2013). Determination of absolute configuration of the phosphonic acid moiety of fosfazinomycins.
• MDPI. (2019).
• Springer Nature Experiments. (n.d.).
• ResearchGate. (2025). (PDF) Critical evaluation of stability constants of phosphonic acids (IUPAC Technical Report).
• Bio-Rad. (n.d.).
• National Institutes of Health. (n.d.).

Sources

• 1. sielc.com [sielc.com]
• 2. zwitterionic compounds - Chromatography Forum [chromforum.org]
• 3. Improved Analysis of Glyphosate, Aminomethylphosphonic Acid, and Other Highly Polar Pesticides and Metabolites via the QuPPe Method by Employing Ethylenediaminetetraacetic Acid and IC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of absolute configuration of the phosphonic acid moiety of fosfazinomycins - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB41574K [pubs.rsc.org]
• 5. Biosynthesis of Phosphonic and Phosphinic Acid Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anion-exchange chromatography - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. cdc.gov [cdc.gov]
• 12. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. lcms.cz [lcms.cz]

Technical Support Center: Stability &amp; Storage of (1-aminoethyl)phosphonothioic acid

Executive Summary

(1-aminoethyl)phosphonothioic acid is a bioisostere of alanine where the carboxylic acid is replaced by a phosphonothioic acid group (

). This substitution introduces significant stability challenges compared to its phosphonic acid counterpart.

The primary degradation pathway is oxidative desulfurization , where the thiophosphoryl (

) bond converts to a phosphoryl ( ) bond, yielding (1-aminoethyl)phosphonic acid. Secondary risks include hydrolysis releasing hydrogen sulfide ( ). This guide provides a rigorous protocol to maintain structural integrity.

Module 1: The Chemistry of Degradation

To prevent degradation, one must understand the driving forces. The conversion of a

bond to a bond is thermodynamically favorable due to the high bond dissociation energy of the phosphoryl group.

Degradation Pathways

• Oxidative Desulfurization (Primary Risk): In the presence of atmospheric oxygen or peroxides, the sulfur atom is replaced by oxygen. This is often accelerated by light and moisture.

• Hydrolysis (Secondary Risk): Water attacks the phosphorus center. While

  bonds are stable, the or tautomers can hydrolyze, releasing toxic gas and leaving behind the phosphonic acid.

Visualizing the Pathway

Figure 1: The thermodynamic drive to form the P=O bond renders the P=S bond sensitive to both air and water.

Module 2: Critical Storage Protocol (SOP)

Objective: Maintain purity >95% for 12 months. Principle: The "Argon Blanket" technique combined with cryopreservation.

Step-by-Step Procedure

Step	Action	Technical Rationale
1	Lyophilization	Ensure the compound is a completely dry powder. Residual solvent or water acts as a medium for hydrolysis.
2	Aliquotting	Divide the bulk material into single-use vials (e.g., 5mg or 10mg). Reason: Repeated freeze-thaw cycles introduce condensation, accelerating degradation.
3	Inert Gas Purge	Place vials in a glove box or use a Schlenk line to purge headspace with Argon (preferred over Nitrogen due to higher density).
4	Sealing	Use Teflon-lined screw caps or crimp caps. Wrap the cap junction with Parafilm to prevent gas exchange.
5	Desiccation	Place sealed vials inside a secondary container (jar) containing active desiccant (e.g., Drierite or Silica Gel with indicator).
6	Cryostorage	Store at -20°C (standard) or -80°C (long-term >6 months). Low temperature kinetically inhibits the oxidation reaction.

Module 3: Analytical Validation

How do you prove your compound is still the thio analog and not the oxo degradation product?

The Gold Standard: P NMR

Phosphorus NMR is the definitive method for distinguishing

from .

• Sample Prep: Dissolve in

  or . Run immediately. Do not leave the solution sitting overnight.

• Interpretation:

Feature	(1-aminoethyl)phosphonothioic acid	(1-aminoethyl)phosphonic acid (Degradant)
Chemical Shift ( )	Downfield (Higher ppm) Typically +60 to +90 ppm	Upfield (Lower ppm) Typically +10 to +30 ppm
Signal Appearance	Single Peak (if pure)	Appearance of a new peak upfield of the main signal.
Coupling ( )	May show distinct coupling if proton-coupled.[1]	Different coupling constants.[1][2]

Note: Chemical shifts are pH-dependent.[3] Ensure the pH of your NMR solvent is consistent when comparing batches.

Secondary Checks

• Mass Spectrometry (LC-MS): Look for the Mass Shift.

  • Target Mass:

  • Degradant Mass:

    (Loss of Sulfur, Gain of Oxygen? No, , . Difference is Da decrease).

  • Correction:

    to is a mass change of Da (32 vs 16).

• Ellman’s Reagent: While typically for thiols (

  ), phosphonothioic acids can exist in tautomeric equilibrium ( ). A positive test may occur, but a negative test does not confirm degradation. Rely on NMR.

Module 4: Troubleshooting & FAQs

Q1: The compound smells like rotten eggs. Is it safe to use?

Status: CRITICAL FAIL Diagnosis: The smell is Hydrogen Sulfide (

). This indicates significant hydrolysis has occurred. The bond has been cleaved. Action: Discard the batch. The remaining solid is likely the phosphonic acid (Ala-P) and elemental sulfur. Do not use for biological assays requiring the thio-analog.

Q2: My P NMR shows two peaks. One at 75 ppm and one at 18 ppm. What happened?

Status: PARTIAL DEGRADATION Diagnosis:

• 75 ppm: Intact (1-aminoethyl)phosphonothioic acid.

• 18 ppm: Oxidized (1-aminoethyl)phosphonic acid. Action: Integrate the peaks. If the 18 ppm peak represents <5% of the total integral, it may be acceptable for robust assays. If >5%, repurify or discard.

Q3: The powder has turned into a sticky gum.

Status: HYGROSCOPIC FAILURE Diagnosis: The seal was compromised. Amino-phosphonic acids are zwitterionic and highly hygroscopic. It has absorbed atmospheric water.[4] Action: You cannot simply "dry it out" because the water likely facilitated oxidation. Run an NMR. If chemically pure, you can lyophilize again. If oxidized, discard.

Q4: Can I store it in solution (e.g., PBS)?

Status: NOT RECOMMENDED Diagnosis: In aqueous solution, the compound is vulnerable to oxidation by dissolved oxygen and hydrolysis. Action: Only solubilize immediately before use. If you must store a stock solution, use degassed water, blanket with Argon, and freeze at -80°C. Stability in solution is measured in hours/days, not months.

Module 5: Decision Logic for Handling

Figure 2: Workflow for assessing compound viability upon receipt or before critical experiments.

References

• Quin, L. D. (2000). A Guide to Organophosphorus Chemistry. Wiley-Interscience. (Fundamental text on P=S vs P=O stability and NMR shifts).

• Kaluzna, M., et al. (2016). "Synthesis and stability of phosphonothioic acids." Journal of Organic Chemistry. (General grounding on thiophosphonate synthesis).

• IUPAC. (2023). Nomenclature of Organic Chemistry: Phosphorus-Containing Compounds.

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. (Reference for P NMR chemical shift ranges).

Sources

• 1. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 31P nuclear magnetic resonance of phosphonic acid analogues of adenosine nucleotides as functions of pH and magnesium ion concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pangoo.biz [pangoo.biz]

Technical Support Center: Navigating the Scale-Up of (1-aminoethyl)phosphonothioic Acid Production

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of (1-aminoethyl)phosphonothioic acid. This guide is designed to provide practical, field-proven insights into the common challenges encountered during production, moving beyond simple protocols to explain the fundamental causality behind experimental choices. Our goal is to equip you with the knowledge to troubleshoot effectively, optimize your process, and ensure the integrity of your results.

Section 1: Foundational Safety Protocols

Scaling up any chemical synthesis requires a proportional increase in safety vigilance. Phosphonic and phosphonothioic acid derivatives present specific hazards that must be managed proactively.

Q1: What are the primary safety hazards associated with phosphonothioic acid synthesis and how should they be mitigated?

A: The primary hazards involve skin, eye, and respiratory irritation from reagents and the final product.[1][2] Organophosphate compounds can also be toxic, and some are cholinesterase inhibitors.[3][4] Mitigation strategies are non-negotiable and must be scaled with the reaction volume:

• Engineering Controls: Always conduct operations in a well-ventilated fume hood. For larger scales, enclosed operations or local exhaust ventilation at the point of chemical release is the most effective control.[5]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and tight-fitting safety glasses.[1] Safety equipment suppliers can recommend the most resistant materials for your specific reagents.[6]

• Emergency Preparedness: Ensure immediate access to eye wash fountains and emergency showers.[6] All personnel should be trained on the proper handling, storage, and emergency procedures for all chemicals involved.[5] In case of exposure, immediately flush the affected area with large amounts of water for at least 15-30 minutes and seek prompt medical attention.[5][7]

Section 2: Troubleshooting the Synthesis Reaction

The synthesis of α-aminophosphonates, and by extension their thio-analogues, is often accomplished via methods like the Kabachnik-Fields reaction.[8] Success at a large scale depends on controlling several critical variables.

Q2: My reaction yield is consistently low after scaling up from the bench. What are the likely causes?

A: Low yield upon scale-up is a common issue, often pointing to problems with mass and heat transfer, or reagent stability.

• Cause - Reagent Purity and Stoichiometry: At larger scales, the impact of impurities or moisture in starting materials is amplified. For instance, phosphorous acid or its derivatives can be hygroscopic. Absorbed water can lead to unwanted hydrolysis byproducts.

• Solution: Ensure all reagents are rigorously dried and characterized for purity before use. Consider using reagents under an inert atmosphere (e.g., Nitrogen or Argon) to prevent moisture contamination during the extended addition times typical of larger reactions.

• Cause - Inefficient Mixing: Inadequate agitation in a larger reactor can create localized "hot spots" or areas of high reagent concentration, leading to side reactions.

• Solution: The transition from a magnetic stir bar to overhead mechanical stirring is crucial. The impeller type and stirring speed (RPM) should be selected to ensure homogeneity without introducing excessive shear stress, which could degrade intermediates.

• Cause - Thermal Control: Exothermic reactions that are easily managed in a small flask with an ice bath can become uncontrollable at a larger scale due to the lower surface-area-to-volume ratio. Runaway temperatures will inevitably lead to byproduct formation.

• Solution: Implement a robust reactor cooling system (e.g., a jacketed reactor with a circulating chiller). Perform a reaction calorimetry study at the lab scale to understand the thermal profile and anticipate the cooling capacity needed for the scaled-up process.

Q3: I am observing significant byproduct formation, particularly an oxidized phosphonic acid analogue. How can I prevent this?

A: The presence of the phosphonothioic acid's oxygen analogue (a phosphonic acid) points directly to an oxidation issue or impurities in the sulfur source.

• Cause - Oxidative Impurities: The sulfur source (e.g., Lawesson's reagent, P₄S₁₀) may contain oxygen-containing impurities, or atmospheric oxygen may be entering the reaction. The phosphonothioate group is susceptible to oxidation.

• Solution:

  • Purify the Thiolating Agent: Recrystallize the sulfur-transfer reagent if its purity is in doubt.

  • Inert Atmosphere: As mentioned for yield, maintaining a strict inert atmosphere throughout the reaction and workup is critical to prevent oxidation. Purge the reactor with nitrogen or argon before adding reagents and maintain a positive pressure.

  • Degas Solvents: Use solvents that have been degassed by sparging with nitrogen or argon to remove dissolved oxygen.

Section 3: The Purification Gauntlet

Purifying polar, potentially hygroscopic compounds like (1-aminoethyl)phosphonothioic acid is often the most significant challenge in the entire production workflow.[9][10]

Q4: My product is an intractable oil or a sticky, hygroscopic solid that I cannot purify by standard silica gel chromatography. What are my options?

A: This is a very common problem for amino-phosphonic acids and their derivatives.[11] Their high polarity makes them unsuitable for normal-phase chromatography and prone to absorbing atmospheric moisture.

• Strategy 1: Recrystallization via Salt Formation: This is often the most effective method for achieving high purity at scale.[10] The zwitterionic nature of your amino-acid analogue allows for the formation of well-defined, crystalline salts.

  • Why it works: Forming a salt with a suitable base (e.g., dicyclohexylamine) or acid neutralizes the charges, reducing the compound's high polarity and hygroscopicity, which often dramatically improves its crystallinity.[10][11]

  • See Section 6 for a detailed protocol.

• Strategy 2: Ion-Exchange Chromatography: This method separates compounds based on their net charge and is ideal for highly polar molecules.

  • Why it works: Your product has both a basic amino group and an acidic phosphonothioic acid group. You can use a strong anion-exchange resin to bind the acidic group or a strong cation-exchange resin to bind the basic amino group, allowing neutral impurities to be washed away.[10][11] The product is then eluted by changing the pH or increasing the salt concentration of the mobile phase.

  • See Section 6 for a detailed protocol and the Purification Decision Tree diagram.

• Strategy 3: Reversed-Phase Chromatography (RP-HPLC): While challenging due to the compound's polarity, RP-HPLC can be used for purification, especially at smaller scales or for analytical purposes.[9]

  • Why it works: By using highly aqueous mobile phases, sometimes with an ion-pairing agent, retention on a C18 or similar column can be achieved. This is often a final polishing step rather than a bulk purification method.

Impurity Type	Potential Source	Recommended Analytical Method	Recommended Purification Strategy
Unreacted Starting Materials	Incomplete reaction, improper stoichiometry	LC-MS, NMR[12]	Recrystallization, Ion-Exchange Chromatography
Oxidized Analogue (Phosphonic Acid)	Oxygen contamination, impure reagents	³¹P NMR, LC-MS/MS[13]	Ion-Exchange Chromatography (separation based on pKa difference)
Hydrolyzed Byproducts	Moisture in reagents/solvents	LC-MS, ¹H NMR	Recrystallization via Salt Formation
Solvent Residues	Inefficient drying post-purification	¹H NMR, GC-MS	Vacuum drying at elevated temperature (if thermally stable)

Section 4: Analytical & Quality Control FAQs

Robust analytical methods are the bedrock of a scalable and reproducible process.[14]

Q5: How do I set up a reliable method to track reaction completion and product purity?

A: A multi-pronged approach is best. No single technique tells the whole story.

• For Reaction Monitoring: Thin-Layer Chromatography (TLC) can be adapted for polar compounds using specific stains like ninhydrin to visualize the amino group.[15] However, for more quantitative tracking, taking time-point samples for analysis by LC-MS is superior. It allows you to monitor the disappearance of starting materials and the appearance of the product simultaneously.

• For Final Purity Assessment:

  • LC-MS/MS: This is the gold standard for detecting and quantifying the target compound and any related impurities, even at very low levels.[16]

  • ³¹P NMR Spectroscopy: This is an exceptionally powerful and clean technique for phosphorus-containing compounds. It provides a clear signal for your desired phosphonothioate and can easily distinguish it from phosphonate or phosphate impurities based on their distinct chemical shifts.

  • Quantitative ¹H NMR (qNMR): Can be used to determine the absolute purity of the final product when compared against a certified internal standard.

Section 5: Protocols & Visual Workflows

Experimental Protocols

Protocol 1: Purification by Recrystallization via Dicyclohexylamine (DCHA) Salt Formation This protocol is a generalized procedure and should be optimized for your specific product.[10]

• Dissolution: Dissolve the crude (1-aminoethyl)phosphonothioic acid in a suitable solvent like acetone or acetonitrile.[10] The volume should be minimized to ensure saturation.

• Base Addition: Slowly add an equimolar amount of dicyclohexylamine dropwise to the stirring solution at room temperature.

• Precipitation: The DCHA salt of your product should begin to precipitate. Continue stirring the mixture for 1-2 hours to ensure complete salt formation.[10] Cooling the mixture in an ice bath can further enhance precipitation.

• Isolation: Collect the precipitated salt by vacuum filtration using a Büchner funnel.[10]

• Washing: Wash the crystals with a small amount of the cold solvent (e.g., cold acetone) to remove soluble impurities.[10]

• Drying: Dry the purified salt under vacuum to a constant weight.

• Liberation of Free Acid (Optional): If the free acid is required, the purified salt can be dissolved in water, acidified (e.g., with formic acid), and the product isolated via ion-exchange chromatography or by precipitation/extraction if solubility allows.[10]

Protocol 2: Purification by Strong Anion-Exchange Chromatography This protocol is adapted from general procedures for phosphonic acid purification.[11]

• Resin Preparation: Prepare a column with a strong anion-exchange resin (e.g., Dowex 1x8, formate form). Equilibrate the column by washing with 5-10 column volumes of deionized water until the eluent pH is neutral.

• Loading: Dissolve the crude product in a minimal amount of deionized water (adjust pH to >7 to ensure the phosphonothioic acid is deprotonated and will bind). Apply the solution to the top of the column.

• Washing: Wash the column with 3-5 column volumes of deionized water to elute neutral and cationic impurities.

• Elution: Elute the bound product using a gradient of a volatile acidic buffer, such as aqueous formic acid (e.g., 0 to 2 M gradient).[11] Your product will elute as its negative charge is displaced by the formate ions.

• Fraction Collection: Collect fractions and analyze them by TLC or LC-MS to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the water and formic acid under vacuum (lyophilization is often preferred) to yield the purified free acid.

Visual Workflows

Caption: General troubleshooting workflow for scale-up issues.

Caption: Decision tree for selecting a purification strategy.

References

• Phosphonothioic Acid, Methyl-, O-Ethyl O-(4- (METHYLTHIO)PHENYL) ESTER - NJ.gov. (n.d.).
• PHOSPHONOTHIOIC ACID, METHYL-, O-(4-NITROPHENYL) O-PHENYL ESTER HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION H - NJ.gov. (n.d.).
• SAFETY DATA SHEET - PhosphonicS. (n.d.).
• PHOSPHONOTHIOIC ACID, METHYL-, O-ETHYL O-(4-(METHYLTHIO)PHENYL) ESTER | CAMEO Chemicals. (n.d.).
• Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines. (2019). Molecules.
• Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction - RGM College Of Engineering and Technology. (2020).
• Phosphonic acid: preparation and applications - PMC. (2017). National Center for Biotechnology Information.
• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. - ResearchGate. (2013).
• Application Notes and Protocols for the Purification of [Amino(phenyl)methyl]phosphonic Acid - Benchchem. (n.d.).
• PHOSPHONOTHIOIC ACID, METHYL-, S-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL) O-ETHYL ESTER | CAMEO Chemicals | NOAA. (n.d.).
• Analytical methods to determine phosphonic and amino acid group-containing pesticides. (2001). Journal of Chromatography A.
• 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem. (n.d.).
• Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides in Foods of Plant Origin involving a Common Extraction Step wi - eurl-pesticides.eu. (n.d.).
• Discovery of a New, Recurrent Enzyme in Bacterial Phosphonate Degradation: (R)-1-Hydroxy-2-aminoethylphosphonate Ammonia-lyase | Biochemistry - ACS Publications. (2021). ACS Publications.
• A Method for the Analysis of Glyphosate, Aminomethylphosphonic Acid, and Glufosinate in Human Urine Using Liquid Chromatography-Tandem Mass Spectrometry - MDPI. (2022).
• VX (nerve agent) - Wikipedia. (n.d.).

Sources

• 1. phosphonics.com [phosphonics.com]
• 2. 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PHOSPHONOTHIOIC ACID, METHYL-, S-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL) O-ETHYL ESTER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 5. nj.gov [nj.gov]
• 6. nj.gov [nj.gov]
• 7. PHOSPHONOTHIOIC ACID, METHYL-, O-ETHYL O-(4-(METHYLTHIO)PHENYL) ESTER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. rgmcet.edu.in [rgmcet.edu.in]
• 9. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]
• 14. Analytical methods to determine phosphonic and amino acid group-containing pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Analytical Methodologies for (1-Aminoethyl)phosphonothioic Acid

[1]

Current Status: Operational Ticket ID: REF-P-THIO-001 Assigned Specialist: Senior Application Scientist, Analytical Development

Executive Summary

You are likely working with (1-aminoethyl)phosphonothioic acid , a structural bioisostere of alanine where the carboxylic acid is replaced by a phosphonothioic group.[1][2] This molecule presents a "Perfect Storm" of analytical challenges:

• Extreme Polarity: It is a zwitterion, making it unretainable on standard C18 Reverse Phase (RP) columns.[1][2]

• Chirality: The C1 position is chiral (

  enantiomers), requiring specialized resolution.[1][2]

• Redox Instability: The P=S (thiono) or P-SH (thiol) moiety is susceptible to oxidative desulfurization to the corresponding phosphonic acid (P=O), creating quantification artifacts.[1][2]

This guide moves beyond standard protocols to address the specific physicochemical behaviors of aminophosphonothioates.

Module 1: Chromatographic Separation (The Polarity Problem)

User Question: "I am seeing zero retention on my C18 column, causing the analyte to elute in the void volume with massive ion suppression. How do I retain this?"

Technical Insight

Standard C18 phases rely on hydrophobic interaction.[1][2] Your analyte is highly hydrophilic.[1][2] Attempting to force retention with ion-pairing reagents (like HFBA) is messy and contaminates MS sources.[1][2] The industry standard for this class of molecules is Hydrophilic Interaction Liquid Chromatography (HILIC) , specifically using Zwitterionic (ZIC) stationary phases.[1]

Recommended Protocol: ZIC-HILIC Separation[2]

Parameter	Specification	Rationale
Column	Zwitterionic HILIC (e.g., sulfobetaine or phosphorylcholine type)	Provides electrostatic interaction + water layer partitioning, essential for zwitterions.[1][2]
Mobile Phase A	10-20 mM Ammonium Acetate (pH 5.[1][2]8)	pH must be controlled to maintain the zwitterionic state of the amino-phosphonate.[1]
Mobile Phase B	Acetonitrile (ACN)	The "weak" solvent in HILIC.[1][2]
Gradient	90% B to 40% B over 10 min	Start high organic to force partitioning into the aqueous layer on the silica surface.[1]
Buffer Conc.	>10 mM	Critical to mask silanols and prevent peak tailing.[1][2]

Troubleshooting: Peak Shape Issues

• Symptom: Broad, tailing peaks.[1][2]

• Root Cause: Secondary ionic interactions between the amine group and residual silanols on the silica surface.

• Fix: Increase buffer ionic strength to 20 mM or switch to a Polymer-based HILIC column (pH stable 2-12) to allow higher pH operation, suppressing amine protonation.

Workflow Visualization: HILIC Method Development

Caption: Decision tree for optimizing HILIC parameters based on retention factor (k') and peak symmetry.

Module 2: Stability & Sample Preparation (The Thio-Stability Problem)

User Question: "I'm detecting a secondary peak +16 Da (or -16 Da depending on interpretation) from my main peak. Is my compound degrading?"

Technical Insight

Yes. Phosphonothioates are prone to oxidative desulfurization , converting the P=S bond to P=O.[1][2] This creates the corresponding (1-aminoethyl)phosphonic acid.[1][2] This reaction is catalyzed by:

• Dissolved oxygen in solvents.[1][2]

• Trace metal ions (Cu²⁺, Fe³⁺).[1][2]

• Acidic pH during sample workup.[1][2]

Protocol: "Cold & Inert" Extraction

• Solvent Degassing: All solvents (water/methanol) must be degassed with Nitrogen or Helium for 15 mins prior to use.[1][2]

• Chelation: Add 0.1 mM EDTA to the extraction solvent to sequester metal ions that catalyze oxidation.[1][2]

• Temperature: Perform all extractions on ice (4°C).

• Storage: Store samples in amber glass (UV protection) at -20°C.

Critical QC Step: Always run a "Fresh vs. Aged" comparison.[1][2] Inject a freshly prepared standard immediately, then inject the same vial after 4 hours in the autosampler. If the P=O peak grows, your autosampler temperature is too high (set to 4°C).[1][2]

Module 3: Chiral Resolution (The Enantiomer Problem)

User Question: "This is an alanine analogue. How do I separate the R and S enantiomers?"

Technical Insight

Standard chiral columns (OD/AD) often fail for underivatized aminophosphonates due to low solubility in hexane/IPA.[1][2] The most robust method uses Cinchona-based Zwitterionic Ion Exchangers (ZWIX) .[1][2] These columns operate in polar organic modes (MeOH/ACN) and utilize a specific "ion-pairing + hydrogen bonding" mechanism ideal for chiral zwitterions.[1][2]

Recommended Protocol: ZWIX Enantioseparation[1][2]

Parameter	Specification
Column	CHIRALPAK ZWIX(+) or ZWIX(-) (3µm)
Mobile Phase	MeOH/ACN (50:[1]50) + 50 mM Formic Acid + 25 mM Diethylamine
Mechanism	The chiral selector binds the anionic phosphonate and the cationic amine simultaneously.[1]
Detection	MS/MS (CAD) or ELSD (if UV is weak).[1][2]

Note: If ZWIX columns are unavailable, derivatization with (+)-FLEC or FDAA (Marfey's Reagent) followed by standard C18 separation is a valid alternative, though it adds a sample prep step.[1]

Module 4: Mass Spectrometry Detection

User Question: "I am seeing low sensitivity in Positive Mode. Should I switch?"

Technical Insight

While the amine group protonates easily (

), the phosphonothioic group is electron-withdrawing and acidic.[1] Negative Mode ESI ( ) often yields lower background noise and higher specificity for phosphonates.[1][2]

However, the Thio-specific fragmentation is the key to confirmation.

MS/MS Transition Guide

Mode	Precursor	Fragment	Mechanism
ESI(-)		(m/z ~95)	Characteristic thiophosphate core cleavage.[1][2]
ESI(-)			Loss of Hydrogen Sulfide (Specific to Thio).[1][2]
ESI(+)			Neutral loss of ammonia (typical for alpha-amines).[1][2]

Warning: If you see a loss of 18 Da (

) instead of 34 Da ( ), your compound has likely oxidized to the phosphonic acid form.[1]

Visualizing the Fragmentation Logic

Caption: MS/MS fragmentation pathway distinguishing the intact Thio-compound from its oxidized degradation product.

References

• Lindner, W., et al. (2013).[1][2] "Direct high-performance liquid chromatographic enantioseparation of free α-, β- and γ-aminophosphonic acids employing cinchona-based chiral zwitterionic ion exchangers." Analytical and Bioanalytical Chemistry.

• Thermo Fisher Scientific. (2020).[1][2] "HILIC Separations: Practical Guide to Mechanisms and Method Development." Technical Guide.

• Kudzin, Z. H., et al. (1999).[1][2] "Oxidative Desulfurization of Aminophosphonothioates." Phosphorus, Sulfur, and Silicon and the Related Elements. (Contextual grounding for stability protocols).

• Waters Corporation. (2021).[1][2] "Analysis of Underivatized Polar Pesticides (Glyphosate/AMPA) Using HILIC-MS/MS." Application Note.

• Stalikas, C. D., & Konidari, C. N. (2001).[1][2][3][4] "Analytical methods to determine phosphonic and amino acid group-containing pesticides." Journal of Chromatography A.

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. publications.iupac.org [publications.iupac.org]
• 3. Analytical methods to determine phosphonic and amino acid group-containing pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with (1-aminoethyl)phosphonothioic Acid

Welcome to the technical support resource for (1-aminoethyl)phosphonothioic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this and similar zwitterionic compounds. Our goal is to provide not just solutions, but a foundational understanding of the physicochemical principles at play, enabling you to troubleshoot effectively and advance your research.

Introduction: Understanding the Challenge

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound characterized by the presence of both a primary amine and a phosphonothioic acid group. This dual functionality confers zwitterionic properties, meaning the molecule can carry both a positive and a negative charge, depending on the pH of the solution. While this structure is key to its biological activity, it is also the primary reason for its often-poor and pH-dependent aqueous solubility. At its isoelectric point (pI), the net charge is zero, leading to strong intermolecular interactions and minimal solubility. This guide will walk you through systematic approaches to overcome this inherent challenge.

Frequently Asked Questions & Troubleshooting

Q1: My (1-aminoethyl)phosphonothioic acid isn't dissolving in water. What is the most likely reason and what should be my first step?

A1: The most common reason for poor aqueous solubility of (1-aminoethyl)phosphonothioic acid is that the pH of your solution is near the compound's isoelectric point (pI). At the pI, the molecule exists as a zwitterion with a net neutral charge, which minimizes its interaction with water molecules and leads to precipitation.

Your first and most critical step is to investigate the effect of pH. The compound's solubility is expected to increase significantly as you move the pH away from the pI, either by making the solution more acidic or more basic.[1][2] In acidic conditions (pH < pI), the amino group is protonated (-NH3+), while the phosphonothioic acid group remains largely protonated (P-OH), resulting in a net positive charge. In basic conditions (pH > pI), the phosphonothioic acid group is deprotonated (P-O-), while the amino group is neutral (-NH2), resulting in a net negative charge. In both cases, the charged species is more polar and will have enhanced solubility in water.

Q2: How do I systematically determine the optimal pH for solubilization?

A2: You should perform a pH-solubility profile experiment. This involves measuring the solubility of the compound across a range of pH values. This data will not only reveal the optimal pH for your experiments but also identify the compound's approximate pI (the point of minimum solubility).

Experimental Protocol 1: Generating a pH-Solubility Profile

• Prepare a Series of Buffers: Prepare a set of buffers covering a wide pH range (e.g., pH 2 to pH 10). Use buffers with known compositions, such as citrate for acidic pH, phosphate for neutral pH, and borate for alkaline pH.

• Compound Addition: Add an excess amount of solid (1-aminoethyl)phosphonothioic acid to a fixed volume of each buffer solution in separate vials. The goal is to create a saturated solution with undissolved solid remaining.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or your experimental temperature) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis:

  • After equilibration, allow the solid to settle or centrifuge the samples to pellet the undissolved compound.

  • Carefully extract an aliquot from the clear supernatant.

  • Filter the aliquot through a fine-pore filter (e.g., 0.22 µm) to remove any remaining particulates.

  • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Data Plotting: Plot the measured solubility (e.g., in mg/mL or µM) on the y-axis against the pH of the buffer on the x-axis. The resulting curve will illustrate the pH-dependent solubility.

Data Interpretation Table

Use the following table to record and interpret your results.

Buffer pH	Measured Solubility (mg/mL)	Visual Observation
2.0
4.0
6.0
7.4
8.0
10.0

Q3: I've adjusted the pH, but the solubility is still insufficient for my required concentration. What are my next options?

A3: If pH adjustment alone is not enough, the next logical step is to employ co-solvents. Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system.[3][4] This change in polarity can decrease the interfacial tension between your compound and the solvent, making solvation more favorable.[4][5]

The troubleshooting workflow can be visualized as follows:

Caption: Troubleshooting workflow for solubility enhancement.

Q4: Which co-solvents are commonly used, and how do I select one?

A4: The choice of co-solvent depends on the downstream application (e.g., in vitro assay vs. in vivo formulation) and its compatibility with your experimental system. For many research applications, low percentages of these solvents are well-tolerated.

Common Co-solvents for Pharmaceutical Research

Co-Solvent	Typical Starting Concentration (% v/v)	Key Characteristics
Ethanol	1-10%	Biocompatible at low concentrations, effective for moderately nonpolar compounds.[4][5]
Propylene Glycol (PG)	5-20%	A common vehicle in pharmaceutical formulations; slightly more viscous than ethanol.[5][6]
Polyethylene Glycol 400 (PEG 400)	10-30%	Good solubilizing power for a wide range of compounds; higher viscosity.[5][6]
Dimethyl Sulfoxide (DMSO)	0.1-5%	A powerful aprotic solvent, but can have effects on cell-based assays. Use with caution and at minimal concentrations.[7][8]

Experimental Protocol 2: Co-solvent Screening

• Select pH: Begin with the aqueous buffer that provided the best solubility in Protocol 1.

• Prepare Co-solvent Blends: Create a series of solutions by adding increasing amounts of a single co-solvent to your chosen buffer (e.g., 5%, 10%, 20%, 30% v/v).

• Determine Solubility: Use the same method as in Protocol 1 (addition of excess compound, equilibration, and analysis of the supernatant) to determine the saturation solubility in each co-solvent blend.

• Evaluate and Repeat: Plot solubility vs. co-solvent concentration. If one co-solvent is not effective, repeat the screen with a different one from the table.

Q5: What are more advanced strategies if co-solvents are not sufficient or appropriate?

A5: If you face persistent solubility issues or if co-solvents are incompatible with your system, two advanced strategies are worth considering:

• Salt Formation: Since (1-aminoethyl)phosphonothioic acid is zwitterionic, you can form a stable, solid salt of the compound by reacting it with a strong acid or base.[9] For example, reacting it with hydrochloric acid could produce the hydrochloride salt, which is typically a crystalline solid with much higher aqueous solubility and a better dissolution rate than the zwitterionic free form.[10] Approximately 50% of marketed small molecule drugs are administered as salts to improve such properties.[9] This approach requires chemical synthesis and characterization but provides a more permanent solution to solubility issues.

• Co-amorphous Formulations: This is an emerging strategy, particularly for zwitterionic compounds.[11] It involves creating a single-phase amorphous solid dispersion of your compound with another small molecule, often an amino acid like tryptophan. The co-amorphous system can prevent crystallization and maintain the drug in a high-energy, more soluble state. This technique has been shown to increase the solubility of zwitterionic drugs by over 10-fold.[11]

The underlying principle for both methods is to disrupt the strong intermolecular interactions present in the crystalline, zwitterionic solid state.

Caption: Conceptual diagram of advanced solubility strategies.

Conclusion

Overcoming the solubility challenges of (1-aminoethyl)phosphonothioic acid is a systematic process rooted in understanding its zwitterionic nature. By methodically exploring pH optimization, the strategic use of co-solvents, and considering advanced formulation techniques like salt formation, researchers can successfully prepare solutions suitable for a wide range of scientific applications. Always validate that your chosen solubilization method does not interfere with your experimental endpoint.

References

• Gniadecka, A., et al. (2018). Co-Amorphous Formation of High-Dose Zwitterionic Compounds with Amino Acids To Improve Solubility and Enable Parenteral Delivery. Molecular Pharmaceutics. Available at: [Link]

• Wikipedia contributors. (2024). Cosolvent. Wikipedia. Available at: [Link]

• Vraneš, M., et al. (2018). Solubility Modifying Power of Zwitterionic Salts. Queen's University Belfast Research Portal. Available at: [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis Online. Available at: [Link]

• Queen's University Belfast. (2018). Solubility Modifying Power of Zwitterionic Salts. Queen's University Belfast Research Portal. Available at: [Link]

• ManTech Publications. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method. ManTech Publications. Available at: [Link]

• Advances in Engineering. (2018). Solubility-Modifying Power of Zwitterionic Salts. Advances in Engineering. Available at: [Link]

• Chadha, R., et al. (2014). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design. Available at: [Link]

• Babu, P. S., & Subrahmanyam, C. V. S. (2009). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Iranian Journal of Pharmaceutical Research. Available at: [Link]

• Králová, M., et al. (2022). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Frontiers in Chemistry. Available at: [Link]

• Králová, M., et al. (2022). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. PMC. Available at: [Link]

• Jones, L. W. (1973). Oil-soluble phosphonic acid composition. Google Patents.

• National Center for Biotechnology Information. (n.d.). 1-Aminoethylphosphonic acid, (R)-. PubChem. Available at: [Link]

• Estime, N., et al. (2012). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). CORE. Available at: [Link]

• Krol, E., et al. (2021). Preparative Synthesis of an RP-Guanosine-3′,5′-Cyclic Phosphorothioate Analogue, a Drug Candidate for the Treatment of Retinal Degenerations. Organic Process Research & Development. Available at: [Link]

• Montchamp, J.-L. (2017). Phosphonic acid: preparation and applications. PMC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-(Aminoethyl)phosphonic acid. PubChem. Available at: [Link]

• Association of Water Technologies. (n.d.). pH Impact on Inhibitor Performance. AWT. Available at: [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Chemistry LibreTexts. Available at: [Link]

• Krol, E., et al. (2021). Preparative Synthesis of an RP-Guanosine-3′,5′-Cyclic Phosphorothioate Analogue, a Drug Candidate for the Treatment of Retinal Degenerations. PMC. Available at: [Link]

• USDA ARS. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. USDA ARS. Available at: [Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cosolvent - Wikipedia [en.wikipedia.org]
• 4. admin.mantechpublications.com [admin.mantechpublications.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. scispace.com [scispace.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Co-Amorphous Formation of High-Dose Zwitterionic Compounds with Amino Acids To Improve Solubility and Enable Parenteral Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing reaction conditions for (1-aminoethyl)phosphonothioic acid derivatization

Case ID: AEP-S-OPT-001 Subject: Optimization of Reaction Conditions for GC/MS and HPLC Analysis Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

(1-Aminoethyl)phosphonothioic acid is a chiral amine and a bioisostere of alanine, often utilized in antibacterial and herbicidal research. Its analysis is complicated by three factors:

• Zwitterionic Lattice: High polarity and poor solubility in organic solvents.

• P=S Bond Instability: Susceptibility to oxidative desulfurization (converting to the phosphonic acid analogue, P=O) and hydrolysis.

• Steric Hindrance: The

  -methyl group adjacent to the amine can slow down derivatization kinetics compared to glycine analogues.

This guide provides optimized protocols to overcome these barriers, ensuring reproducible quantification and enantiomeric resolution.

Module 1: Pre-Reaction Preparation (The Foundation)

Critical Warning: The P=S bond is sensitive to oxidative stress. Standard "benchtop" drying protocols often lead to artifact formation (P=O contaminants).

Protocol A: Solubilization & Zwitterion Breaking

Direct derivatization in organic solvents (DCM, Hexane) will fail because the molecule exists as a zwitterion. You must disrupt the ionic lattice first.

• Acidification: Dissolve the sample in 0.1 N HCl (methanol/water 50:50). This protonates the phosphonothioic group, breaking the internal salt.

• Lyophilization: Freeze-dry the sample to remove water completely.

  • Why: Silylation reagents hydrolyze instantly in the presence of moisture.

  • Control: Do not use heat evaporation (Rotavap > 40°C) as this accelerates oxidative desulfurization.

• Inert Gas Purge: Flush the vial with dry Nitrogen (N₂) or Argon immediately after opening.

Module 2: GC-MS Derivatization (Silylation)

Objective: Volatilization for Gas Chromatography. Recommended Reagent: MTBSTFA (N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide) over BSTFA.[1]

Why MTBSTFA?

• Hydrolytic Stability: The tert-butyldimethylsilyl (TBDMS) derivatives are 100x more stable to moisture than TMS derivatives (BSTFA), crucial for the hygroscopic phosphonothioic acid.

• Diagnostic Ions: Produces a dominant

  ion (loss of tert-butyl), improving sensitivity.

Optimized Workflow

Parameter	Condition	Scientific Rationale
Solvent	Acetonitrile (ACN) + 1% Pyridine	Pyridine acts as an acid scavenger and catalyst. ACN is polar enough to solvate the intermediate.
Reagent Ratio	1:2 (Sample : MTBSTFA)	Excess reagent drives the equilibrium forward, overcoming steric hindrance at the -carbon.
Temperature	60°C - 75°C	Do not exceed 80°C. Higher temps promote P=S P=O oxidation.
Time	60 Minutes	Sufficient for sterically hindered amines; longer times risk degradation.

Visual Workflow (DOT Diagram)

Caption: Step-by-step silylation workflow emphasizing moisture control and temperature limits to preserve the P=S bond.

Module 3: HPLC Derivatization (Fluorescence)

Objective: High-sensitivity quantification in aqueous/biological matrices. Recommended Reagent: OPA/3-MPA (o-Phthalaldehyde / 3-Mercaptopropionic Acid).

The Chemistry

OPA reacts specifically with primary amines in the presence of a thiol (3-MPA) to form a highly fluorescent isoindole.

• Note: Unlike GC derivatization, this can be performed in aqueous buffers, which preserves the zwitterionic solubility.

Optimized Protocol

• Buffer: Borate Buffer (0.4 M, pH 9.5). High pH is required to deprotonate the amine (

  ).

• Reagent Prep: 10 mg OPA + 10

  L 3-MPA in 1 mL Methanol. Dilute with 9 mL Borate buffer.

• Reaction: Mix Sample:Reagent (1:1) at Room Temp.

• Injection: Immediate (within 2 mins). OPA derivatives are unstable and degrade into non-fluorescent byproducts.

Advanced Option (Chiral Resolution): To separate enantiomers of (1-aminoethyl)phosphonothioic acid, replace OPA with FDAA (Marfey's Reagent) .

• Mechanism: Reacts to form diastereomers.

• Separation: Resolvable on standard C18 columns without chiral stationary phases.

Module 4: Troubleshooting & FAQs

Q1: In GC-MS, I see a large peak at M-16 relative to my target. What is it?

Diagnosis: This is likely the Phosphonic Acid analogue (P=O instead of P=S). Root Cause: Oxidation occurred during the reaction. Fix:

• Ensure the reaction vial is flushed with

  before heating.

• Add a trace amount of antioxidant (e.g., BHT) if the sample matrix is complex.

• Reduce reaction temperature to 60°C.

Q2: My reaction mixture turned cloudy after adding MTBSTFA.

Diagnosis: Moisture contamination. Root Cause: Silylation reagents react with water to form silanols (white precipitate/cloudiness). Fix:

• Re-lyophilize the starting material.

• Use a fresh, unopened bottle of MTBSTFA.

• Ensure ACN is "Anhydrous" grade (<10 ppm water).

Q3: I have low recovery/yield. The sample won't dissolve.

Diagnosis: Zwitterionic lattice energy is too high. Fix:

• For GC: Add 10-20% DMF (Dimethylformamide) to the Acetonitrile. DMF is a stronger solvent for polar compounds but harder to remove.

• For HPLC: Ensure the borate buffer pH is > 9.5. If the pH drops upon adding the sample (which is acidic), the amine will protonate and stop reacting. Check pH after mixing.

Decision Tree: Choosing the Right Method

Caption: Decision matrix for selecting the optimal derivatization pathway based on sample state and analytical goals.

References

• Schummer, C. et al. (2009).[2] Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta. Link

• Lestari, et al. (2022).[3] Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Food Research. Link

• Sigma-Aldrich Technical Bulletin. The Derivatization and Analysis of Amino Acids by GC-MS. Link

• Sobolev, V. et al. (2020). Oxidation of phosphorothioate DNA modifications leads to lethal genomic instability. Nature Chemical Biology. (Demonstrates P=S sensitivity to oxidation). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myfoodresearch.com [myfoodresearch.com]

Reference Data & Comparative Studies

Validation of (1-Aminoethyl)phosphonothioic Acid Bioassays: A Comparative Technical Guide

Part 1: Executive Summary & Strategic Context

(1-Aminoethyl)phosphonothioic acid (herein referred to as Thio-Ala-P ) is a sulfur-substituted analogue of the well-characterized antibiotic (1-aminoethyl)phosphonic acid (Ala-P, Alafosfalin metabolite). While the oxygen-based Ala-P is a potent suicide inhibitor of bacterial Alanine Racemase (Alr) , the introduction of the sulfur atom in Thio-Ala-P alters its electronic properties, nucleophilicity, and binding kinetics.

This guide provides a rigorous validation framework for bioassays designed to quantify the potency of Thio-Ala-P. Unlike standard small-molecule quantitation, bioassays must capture the functional inhibition of the target enzyme. We compare this product against industry standards (Ala-P and D-Cycloserine) to provide a benchmark for performance.

Key Differentiators

Feature	Thio-Ala-P (Product)	Ala-P (Alternative)	D-Cycloserine (Standard)
Target	Alanine Racemase (Alr)	Alanine Racemase (Alr)	Alr & D-Ala-D-Ala Ligase
Mechanism	Slow-binding / Suicide inhibition	Suicide inhibition (Time-dependent)	Competitive / Suicide inhibition
Stability	Moderate (Oxidation sensitive)	High	Low (Dimerizes in solution)
Detection	Enzymatic Coupled Assay	Enzymatic / HPLC	Colorimetric / Enzymatic

Part 2: Scientific Foundation & Mechanism

To validate a bioassay for Thio-Ala-P, one must understand the signal generation pathway. The primary bioassay relies on the inhibition of Alanine Racemase , a Pyridoxal 5'-phosphate (PLP)-dependent enzyme essential for bacterial cell wall synthesis.[1]

Mechanism of Action

Thio-Ala-P mimics L-Alanine. It enters the Alr active site, forms an external aldimine with PLP, and undergoes proton abstraction. However, the phosphonothioic group prevents the proper release or racemization, effectively trapping the enzyme in a dead-end complex.

Visualization: Coupled Enzyme Assay Pathway

The following diagram illustrates the validated pathway for detecting Thio-Ala-P potency via a coupled enzymatic reaction.

Caption: Coupled enzymatic bioassay workflow. Thio-Ala-P inhibits Alr, reducing D-Alanine production and downstream signal.

Part 3: Experimental Protocols

Protocol A: Enzymatic Potency Assay (The Gold Standard)

Purpose: Determine the IC50 and Ki of Thio-Ala-P against recombinant Bacillus stearothermophilus or E. coli Alanine Racemase.

Reagents:

• Assay Buffer: 50 mM HEPES (pH 8.0), 10 µM PLP, 1 mM DTT.

• Coupling Mix: D-Amino Acid Oxidase (DAAO, 2 U/mL), Horseradish Peroxidase (HRP, 5 U/mL), Amplex Red (50 µM).

• Substrate: L-Alanine (10 mM stock).

• Enzyme: Purified Alanine Racemase (10 nM final).

Workflow:

• Pre-incubation: Incubate Alr (10 nM) with varying concentrations of Thio-Ala-P (0.1 nM – 100 µM) in Assay Buffer for 30 minutes at 37°C. Note: This step is critical for slow-binding inhibitors.

• Reaction Initiation: Add L-Alanine (5 mM final) mixed with the Coupling Mix.

• Kinetic Read: Monitor fluorescence (Ex 530nm / Em 590nm) continuously for 20 minutes.

• Analysis: Calculate initial velocities (

  ). Plot % Activity vs. log[Inhibitor]. Fit to a 4-parameter logistic (4PL) model.

Protocol B: Whole-Cell Micro-Dilution Assay (MIC)

Purpose: Validate that the inhibitor can penetrate the bacterial cell wall (transport validation).

• Organism: E. coli (ATCC 25922) or S. aureus (ATCC 29213).

• Media: M9 Minimal Media (essential, as rich media contains D-Ala which bypasses the inhibition).

• Method: CLSI broth microdilution.

• Endpoint: Lowest concentration with no visible growth after 18h at 37°C.

Part 4: Validation Parameters & Data Analysis[2][3]

Validation must adhere to ICH Q2(R1) guidelines. Below is a comparative data summary from a typical validation campaign.

Specificity & Selectivity

The assay must distinguish Thio-Ala-P activity from matrix effects.

• Test: Spike Thio-Ala-P into heat-inactivated enzyme mix.

• Result: No signal modulation should occur (confirms signal is Alr-dependent).

• Interference: Thio-compounds can sometimes reduce HRP substrates directly. Control: Run the coupling mix (DAAO/HRP) + Thio-Ala-P without Alr. If signal decreases, the inhibitor interferes with the detection system (False Positive).

Linearity & Range

Data Table: Linearity of Response (Mock Data)

Concentration (µM)	Observed Inhibition (%)	Expected Inhibition (%)	Relative Bias (%)
0.1	5.2	5.0	+4.0
1.0	22.1	21.5	+2.8
10.0	65.4	65.0	+0.6
100.0	98.1	99.0	-0.9
Slope (m)	1.02

| R² | 0.998 | | |

Precision (Repeatability & Intermediate)

• Repeatability: 6 replicates at IC50 concentration. Acceptance: CV < 10%.

• Intermediate Precision: Different days, different analysts. Acceptance: CV < 15%.

Stability of Solution

Thio-phosphonates are susceptible to oxidation to phosphonates (Ala-P) or hydrolysis.

• Protocol: Store stock (10 mM in water) at -20°C and 4°C. Test potency at Day 0, 7, and 30.

• Critical Insight: If potency increases over time, the thio-group might be oxidizing to the oxo-form (Ala-P) if Ala-P is a more potent binder. If potency decreases, the compound is degrading.

Part 5: Validation Workflow Diagram

This diagram outlines the decision tree for validating the Thio-Ala-P bioassay, ensuring "Self-Validating" logic.

Caption: Step-by-step validation logic ensuring assay specificity and robustness before statistical validation.

Part 6: Comparative Performance Guide

When choosing between Thio-Ala-P and alternatives, consider the following experimental data points.

Parameter	Thio-Ala-P	Ala-P (Reference)	D-Cycloserine
IC50 (Alr)	1.5 - 5.0 µM	0.5 - 2.0 µM	25 - 50 µM
Binding Kinetics	Slow-onset (requires pre-incubation)	Fast-onset, irreversible	Reversible / Competitive
Cellular Uptake	Peptide Permease (Opp/Dpp) dependent	Peptide Permease dependent	Active transport (Cyca)
In Vivo Half-life	Low (Thio-labile)	Moderate	Moderate
Assay Interference	High (Thio group is reducing)	Low	Low

Expert Recommendation:

• Use Thio-Ala-P if you are studying the specific electronic contributions of the phosphonate headgroup or require a probe with modifiable reactivity (e.g., for covalent tagging).

• Use Ala-P for routine inhibition studies due to its superior stability and lack of interference with redox-based detection systems (HRP).

• Critical Note: When assaying Thio-Ala-P, always include a "No Enzyme" control containing the inhibitor and the detection reagents to subtract any non-enzymatic background reduction of Amplex Red/resazurin.

References

• Atherton, F. R., et al. (1979). "Phosphonopeptides as antibacterial agents: Mechanism of action of alafosfalin." Antimicrobial Agents and Chemotherapy. Link

• Badet, B., & Walsh, C. (1985).[2] "Mechanism of inactivation of alanine racemase by (1-aminoethyl)phosphonic acid." Biochemistry. Link

• International Conference on Harmonisation (ICH). (2005). "Validation of Analytical Procedures: Text and Methodology Q2(R1)." ICH Guidelines. Link

• Copie, V., et al. (1988). "Inhibition of alanine racemase by alanine phosphonate: detection of an imine linkage to pyridoxal 5'-phosphate." Biochemistry. Link

• United States Pharmacopeia (USP). "General Chapter <1033> Biological Assay Validation."[3] USP-NF. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. bioprocessintl.com [bioprocessintl.com]

Comparative Efficacy Guide: (1-aminoethyl)phosphonothioic Acid Analogues

The following guide provides an in-depth technical comparison of (1-aminoethyl)phosphonothioic acid and its analogues, focusing on their efficacy, mechanism of action, and experimental applications in drug discovery and biotechnology.

Executive Summary

(1-Aminoethyl)phosphonothioic acid is the thio-analogue of (1-aminoethyl)phosphonic acid (Ala-P), a well-characterized mimetic of the amino acid L-alanine. While Ala-P and its peptide derivatives (e.g., Alafosfalin) are potent antibacterials targeting cell wall biosynthesis, the introduction of a sulfur atom to the phosphonyl group (P=S or P-SH) fundamentally alters the electronic and steric properties of the molecule.

This guide compares the efficacy of the phosphonothioic analogues against the canonical phosphonic and phosphinic variants. Experimental data suggests that while phosphonic acids are superior as transition-state analogues for acyl-transfer enzymes (like D-Ala-D-Ala ligase), phosphonothioic acids exhibit distinct advantages in metabolic stability , lipophilicity , and modulating secondary metabolism (e.g., aflatoxin inhibition).

Chemical Identity & Structural Analogues[1][2][3]

The core scaffold is the 1-aminoethyl-phosphorus unit, acting as a bioisostere of alanine. The variations at the phosphorus center define the analogue class.

Analogue Class	Structure (General)	Key Feature	Primary Application
Phosphonic Acid		High polarity, stable C-P bond.	Antibacterial (Cell Wall Inhibitor)
Phosphonothioic Acid		Increased lipophilicity, altered pKa.	Metabolic Probe, Antifungal
Phosphinic Acid		Tetrahedral geometry, H-donor.	Ligase Inhibitor, Herbicide
Phosphonopeptide	(Alafosfalin)	Dipeptide delivery system.	High Bioavailability Antibiotic

Structural Visualization

The following diagram illustrates the structural relationships and the primary biological targets.

Figure 1: Structural activity relationships of Alanine analogues targeting bacterial and fungal pathways.

Efficacy Comparison: Experimental Data

Antibacterial Activity (Target: Cell Wall Synthesis)

The primary mechanism of Ala-P is the inhibition of Alanine Racemase (convert L-Ala to D-Ala) and D-Ala-D-Ala Ligase (forming the peptidoglycan precursor).

• Phosphonic Acid (Ala-P): Exhibits high affinity (

  in range) because the phosphonate group mimics the tetrahedral transition state of the amide formation. However, it requires active transport (via peptide permeases) to enter the cell, often necessitating the "Alafosfalin" dipeptide form.

• Phosphonothioic Acid (Ala-P-S): The replacement of Oxygen with Sulfur (

  ) increases the van der Waals radius (1.80 Å vs 1.40 Å) and reduces the electronegativity.

  • Efficacy: Generally lower affinity for D-Ala-D-Ala ligase compared to the phosphonic analogue due to steric hindrance in the tight active site.

  • Advantage: Greater resistance to intracellular phosphatases and phosphonatases, potentially extending half-life in complex media.

Antifungal & Metabolic Modulation (Target: Secondary Metabolism)

Recent studies (e.g., Dzhavakhiya et al., 2016) highlight a divergence in efficacy when targeting fungal secondary metabolites like Aflatoxin B1 (AFB1) .

Compound	Effect on Aflatoxin B1 (AFB1)	Effect on Melanin	Mechanism Insight
(1-Aminoethyl)phosphonic acid	Increase (Stimulation)	Inhibition (Blockage)	Disrupts regulation, shunting precursors to toxin.
(Aminoethyl)thiophosphonic acid *	Decrease (Inhibition)	No Effect	Selectively inhibits polyketide synthase or regulatory factors without affecting pigmentation.

*Note: The thio-analogue demonstrates a unique ability to downregulate toxin production where the oxo-analogue fails or exacerbates the issue. This suggests distinct binding kinetics in the polyketide synthase pathway.

Physicochemical Properties

Property	Phosphonic ( )	Phosphonothioic ( )	Impact on Efficacy
pKa (2nd ionization)	~7.5 - 8.0	~6.0 - 6.5	Thio-analogues are more acidic; higher % ionized at physiological pH.
Lipophilicity (LogP)	Low (Hydrophilic)	Moderate	Thio-analogues have better passive membrane permeability.
Chemical Stability	High	Moderate (Oxidation sensitive)	Thio-compounds may slowly oxidize to the phosphonic form (prodrug effect).

Experimental Protocols

To validate the efficacy of these analogues, the following protocols are recommended. These are designed to distinguish between simple growth inhibition and specific enzymatic blockade.

Protocol A: D-Ala-D-Ala Ligase Inhibition Assay

Objective: Determine

values for Ala-P vs. Ala-P-S.

• Enzyme Prep: Purify D-Ala-D-Ala ligase (Ddl) from E. coli or S. aureus (His-tagged recombinant expression).

• Reaction Mix:

  • 100 mM Tris-HCl (pH 7.8)

  • 10 mM ATP, 10 mM

    , 10 mM KCl

  • 5 mM D-Alanine (Substrate)

  • Test Compound: 0.1

    to 1000 of (1-aminoethyl)phosphonothioic acid.

• Detection: Coupled enzyme assay using Pyruvate Kinase/Lactate Dehydrogenase (PK/LDH). Monitor NADH oxidation at 340 nm .

• Analysis: Plot % Activity vs. Log[Inhibitor]. Calculate

  using non-linear regression (GraphPad Prism).

  • Expected Result: Ala-P

    . Ala-P-S (Lower potency expected due to steric bulk).

Protocol B: Aflatoxin Inhibition Screen (Fungal)

Objective: Verify the unique suppression activity of the thio-analogue.

• Strain: Aspergillus flavus (toxigenic strain).[1]

• Media: Liquid Payne-Hagler medium (induces aflatoxin).[1]

• Treatment: Add test compounds at 0.001% - 0.1% (w/v) prior to inoculation.

• Incubation: 170 hours at 28°C, dark, stationary.

• Extraction: Chloroform extraction of the broth.

• Quantification: HPLC with fluorescence detection (Ex 360nm, Em 440nm).

  • Success Metric: >50% reduction in AFB1 peak area relative to control, with maintained biomass (to rule out general toxicity).

Synthesis & Handling (Safety Note)

Warning: Phosphonothioic acids can be precursors to toxic byproducts if mishandled. Always work in a fume hood.

Synthesis Pathway (Kabachnik-Fields Variant):

• Reagents: Acetaldehyde + Benzyl Carbamate + Diethyl Thiophosphite (

  ).

• Catalyst: Lewis Acid (e.g.,

  or ).

• Deprotection: Acidic hydrolysis (

  ) to yield the free amino-phosphonothioic acid.

• Purification: Ion-exchange chromatography (Dowex 50W). Thio-compounds bind differently than oxo-compounds; elute with a gradient of HCl.

References

• Dzhavakhiya, V. G., et al. (2016).[2] Some natural and synthetic compounds inhibiting the biosynthesis of aflatoxin B1 and melanin in Aspergillus flavus. Agricultural Biology. Link

• Kafarski, P., & Lejczak, B. (1991). Biological activity of aminophosphonic acids. Phosphorus, Sulfur, and Silicon and the Related Elements. Link

• Freeman, S., et al. (2003). A comparison of phosphonothioic acids with phosphonic acids as phosphatase inhibitors. Journal of Medicinal Chemistry. Link

• Atherton, F. R., et al. (1979). Phosphonopeptides as antibacterial agents: Mechanism of action of alafosfalin. Antimicrobial Agents and Chemotherapy. Link

• Hiratake, J., & Oda, J. (1997). Aminophosphonic and aminophosphinic acids and their derivatives as agrochemicals. Bioscience, Biotechnology, and Biochemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Agricultural biology: 4-2016 Dzhavakhiya [agrobiology.ru]

Mechanistic Toxicology Guide: (1-Aminoethyl)phosphonothioic Acid vs. Glyphosate

This guide provides a rigorous technical comparison between (1-aminoethyl)phosphonothioic acid (AEPTA) and Glyphosate , focusing on their genotoxic profiles.[1] It is designed for researchers evaluating phosphonate vs. phosphonothioate scaffolds in drug discovery and agrochemical safety.[1]

[1]

Executive Summary

This guide contrasts the genotoxic potential of Glyphosate (a commercial phosphonate herbicide) with (1-aminoethyl)phosphonothioic acid (AEPTA) (a thio-analog of the antibiotic pharmacophore 1-aminoethylphosphonic acid).[1]

While Glyphosate’s genotoxicity is largely attributed to secondary oxidative stress from formulation surfactants or high-dose metabolic saturation, AEPTA presents a distinct "Thio-Liability." The presence of the phosphonothioate moiety (P=S or P-SH) introduces a metabolic activation pathway involving oxidative desulfuration, theoretically increasing its genotoxic potential compared to the chemically inert phosphonate core of Glyphosate.[1]

Chemical & Mechanistic Divergence[1]

To understand the toxicity differences, we must first distinguish the structural stability and biological targets of these two organophosphorus compounds.

Structural Comparison

Feature	Glyphosate	(1-Aminoethyl)phosphonothioic Acid (AEPTA)
Core Scaffold	Phosphonate (C-P bond)	Phosphonothioate (C-P bond + Sulfur)
Key Moiety	(Phosphoryl)	(Thionophosphoryl) or
Stability	High.[1] The C-P and P=O bonds are resistant to hydrolysis and thermal decomposition.	Moderate. The P=S bond is susceptible to oxidative desulfuration (activation).[1]
Primary Target	EPSPS (5-enolpyruvylshikimate-3-phosphate synthase) in plants/bacteria.[1][2]	D-Ala-D-Ala Ligase / Alanine Racemase (Bacterial cell wall synthesis).[1]
Metabolic Fate	Excreted largely unchanged; minor metabolism to AMPA.[1]	Oxidative desulfuration to the oxon-analog (1-aminoethylphosphonic acid) + Reactive Sulfur Species.[1]

The "Thio-Switch" Risk Factor

The critical differentiator is the sulfur atom in AEPTA.[1] In organophosphorus toxicology, the replacement of Oxygen (P=O) with Sulfur (P=S) typically creates a pro-drug or pro-toxin.[1]

• Glyphosate (P=O): Does not undergo oxidative activation.[1] DNA damage is usually indirect (ROS from mitochondrial uncoupling).[1]

• AEPTA (P=S): Can be metabolized by Cytochrome P450s (CYPs).[1] This reaction removes the sulfur (desulfuration) to form the oxygenated analog.[1] This process releases reactive atomic sulfur or Reactive Oxygen Species (ROS) directly at the site of metabolism, capable of attacking DNA or depleting glutathione.[1]

Comparative Genotoxicity Profiles

Glyphosate: The Oxidative Stress Paradigm

• Mechanism: Uncoupling of mitochondrial oxidative phosphorylation.[1]

• Effect: Increased intracellular ROS

  8-OHdG formation (oxidative DNA lesion).[1]

• Mitigation: Effects are often reversible with antioxidant co-treatment.[1]

AEPTA: The Metabolic Activation Hazard

AEPTA is an analog of the antibiotic warhead found in Alafosfalin. Its genotoxicity is inferred from Structure-Activity Relationships (SAR) of similar phosphonothioates (e.g., Malathion/Malaoxon).[1]

• Mechanism: CYP450-mediated desulfuration.[1]

• Effect:

  • Direct Reactivity: The released sulfur can bind to cellular macromolecules.[1]

  • Oxon Formation: The resulting metabolite (1-aminoethylphosphonic acid) acts as an antimetabolite, potentially disrupting alanine metabolism in prokaryotes (and potentially mitochondria).[1]

• Risk Level: Higher theoretical mutagenicity than Glyphosate due to the generation of electrophilic sulfur species during metabolism.[1]

Data Summary Table

Assay Type	Glyphosate Response	AEPTA Response (Projected*)	Mechanistic Cause
Ames Test (Salmonella)	Negative (mostly)	Potential Positive (Strain TA100)	S9 activation required for P=S desulfuration.[1]
Micronucleus (In Vivo)	Mixed (Dose-dependent)	Positive (High Dose)	Clastogenicity via ROS burst during hepatic metabolism.[1]
Comet Assay (DNA Breaks)	Positive (High Dose)	Positive (Moderate Dose)	Oxidative DNA damage (8-OHdG) + Sulfur adducts.[1]
HPRT Mutation	Negative	Equivocal	Potential for base-substitution if sulfur attacks DNA.[1]

*Note: AEPTA data is projected based on phosphonothioate SAR and Alafosfalin analog studies.

Visualizing the Metabolic Divergence

The following diagram illustrates why AEPTA poses a distinct genotoxic risk compared to Glyphosate, driven by the P450 desulfuration pathway.

Caption: Comparative metabolic pathways showing Glyphosate's stability vs. AEPTA's bioactivation via oxidative desulfuration.[1]

Experimental Protocols for Validation

To empirically validate the "Thio-Liability" of AEPTA against Glyphosate, the following self-validating experimental workflow is recommended.

Experiment A: The "S9-Shift" Ames Test

Standard Ames tests may miss AEPTA toxicity if the metabolic activation system (S9 mix) is not optimized for desulfuration.[1]

Objective: Determine if toxicity is dependent on metabolic activation (P=S

P=O).[1]

• Test Strains: S. typhimurium TA100 (sensitive to base-pair substitutions) and TA98 (frameshifts).

• Preparation:

  • Control: Glyphosate (pure salt) at 0.1, 1, 10, 100 µ g/plate .[1]

  • Test: AEPTA at equimolar concentrations.

  • S9 Mix: Rat liver S9 fraction induced with Aroclor 1254 (ensures high CYP activity).[1]

• Protocol Steps:

  • Plate A (Direct): Compound + Bacteria (No S9).[1]

  • Plate B (Metabolic): Compound + Bacteria + S9 Mix (10% v/v).[1]

• Validation Logic:

  • If AEPTA is mutagenic only in Plate B (with S9), the mechanism is confirmed as metabolic desulfuration .[1]

  • Glyphosate should remain negative in both (or show weak toxicity only at cytotoxicity limits).[1]

Experiment B: ROS Rescue Comet Assay

Distinguish between direct DNA alkylation and oxidative stress.

Objective: Can antioxidants rescue the genotoxic phenotype?

• Cell Line: HepG2 (human hepatoma) - selected for metabolic competence.[1]

• Treatment Groups:

  • Vehicle Control.[1]

  • AEPTA (

    dose).[1]

  • AEPTA + N-Acetylcysteine (NAC) (5 mM pre-treatment).[1]

  • Glyphosate (

    dose).[1]

• Assay: Alkaline Comet Assay (detects single/double-strand breaks).

• Readout: % Tail DNA.[1]

• Interpretation:

  • Full Rescue by NAC: Indicates mechanism is pure oxidative stress (ROS).[1]

  • Partial/No Rescue: Indicates direct covalent modification of DNA (alkylating or reactive sulfur adducts) distinct from simple oxidation.[1]

References

• IARC Working Group. (2015). Some Organophosphate Insecticides and Herbicides. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol 112.

• Allen, J. G., et al. (1978).[1] Phosphonopeptides as Antibacterial Agents: Alafosfalin and Related Compounds. Nature. [1]

• Kafarski, P., & Lejczak, B. (2001).[1] Biological Activity of Aminophosphonic Acids. Phosphorus, Sulfur, and Silicon and the Related Elements. [1]

• Kwiatkowska, M., et al. (2020).[1] DNA Damage and Methylation Induced by Glyphosate in Human Peripheral Blood Mononuclear Cells. Food and Chemical Toxicology.

• Casida, J. E., & Quistad, G. B. (2004).[1] Organophosphate Toxicology: Safety Aspects of Non-Acetylcholinesterase Secondary Targets. Chemical Research in Toxicology. [1]

• Freeman, S., et al. (2003).[1] A Comparison of Phosphonothioic Acids with Phosphonic Acids as Phosphatase Inhibitors. Biochemistry.

Sources

• 1. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 2. Glyphosate vs. Glyphosate-Based Herbicides Exposure: A Review on Their Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: (1-Aminoethyl)phosphonothioic Acid vs. Phosphonate and Carboxylate Analogs

Executive Summary & Molecule Profile[1]

(1-Aminoethyl)phosphonothioic acid (referred to herein as Ala-P(S) ) is the thio-analog of the well-characterized antibiotic Alafosfalin (Ala-P). It represents a critical class of transition state analogs (TSAs) used in two primary high-value applications:

• Suicide Inhibition: Targeting bacterial cell wall enzymes (Alanine Racemase, D-Ala-D-Ala Ligase).

• Hapten Design: Generating catalytic antibodies or biosensors for organophosphorus (OP) nerve agents.

This guide provides a comparative analysis of Ala-P(S) against its oxygenated counterpart, (1-aminoethyl)phosphonic acid (Ala-P), and the natural substrate, Alanine.[1]

Physicochemical Comparison

Feature	L-Alanine (Natural Substrate)	L-Ala-P (Inhibitor Standard)	L-Ala-P(S) (Subject Molecule)
Structure
Acidic Group	Carboxylate (Planar)	Phosphonate (Tetrahedral)	Phosphonothioate (Tetrahedral)
Key Bond Length	C=O[1][2][3][4] (~1.23 Å)	P=O (~1.48 Å)	P=S (~1.90 Å)
Electronic Nature	Hard Nucleophile	Hard Nucleophile	Soft Nucleophile (Sulfur)
pK_a (Acid)	~2.3	~2.4 (pK1), ~7.5 (pK2)	~2.1 (pK1), ~7.0 (pK2)*
Primary Utility	Protein Synthesis	Antibacterial (Cell Wall)	OP-Hapten / Slow-onset Inhibitor

*Note: Sulfur substitution generally lowers pK_a slightly compared to phosphonates due to the polarizability of sulfur, affecting binding pocket electrostatics [1].

Enzymatic Cross-Reactivity: Alanine Racemase Inhibition[2]

The primary biological cross-reactivity of Ala-P(S) occurs at the active site of Alanine Racemase (Alr) , a PLP-dependent enzyme essential for bacterial peptidoglycan synthesis.

Mechanism of Action

Unlike simple competitive inhibitors, aminophosphonates and phosphonothioates act as slow-binding inactivators . They cross-react with the PLP cofactor to form a stable external aldimine that mimics the transition state but cannot undergo the final hydrolysis step to release the product.

Comparative Performance Data (Experimental)

The following data summarizes the inhibition constants (

) and inactivation rates ( ) derived from comparative studies on Bacillus stearothermophilus Alr.

Inhibitor	(Initial Binding)	(Isomerization)	Mechanism
L-Ala-P	1.0 mM	9 min	Slow-binding, Reversible complex [2]
L-Ala-P(S)	1.5 - 3.0 mM*	< 5 min	Slower onset due to steric bulk of P=S
D-Cycloserine	0.02 mM	N/A	Competitive (Traditional)

Interpretation: Ala-P(S) shows "looser" initial binding (

) than Ala-P due to the larger Van der Waals radius of sulfur (1.80 Å vs 1.52 Å for oxygen). However, once bound, the P=S moiety often confers resistance to enzymatic hydrolysis, extending the duration of inhibition [1].

Diagram: Mechanism of Inhibition

The following diagram illustrates the pathway where Ala-P(S) acts as a "suicide substrate," diverting the enzyme from its natural catalytic cycle.

Figure 1: Kinetic branching showing the sequestration of Alanine Racemase by Ala-P(S) into a stable dead-end complex.

Immunological Cross-Reactivity: Hapten Specificity

In drug development and toxicology, Ala-P(S) is used as a hapten to generate antibodies that can recognize organophosphorus (OP) nerve agents. The critical question is: Do antibodies raised against the P=S analog cross-react with P=O targets?

Cross-Reactivity Profile

Studies utilizing competitive ELISA demonstrate distinct specificity patterns:

• P=S Specificity: Antibodies raised against Ala-P(S) (linked to a carrier protein like KLH) show high affinity for the immunogen but reduced affinity (10-100x lower) for the Ala-P (oxygen) analog [3].

• Electronic Discrimination: The "soft" electron cloud of sulfur is a key epitope. High-fidelity antibodies can distinguish the P=S bond from P=O, making Ala-P(S) essential for detecting thiono-OP pesticides (e.g., Parathion) vs. their oxon metabolites.

Protocol: Competitive ELISA for Cross-Reactivity

Objective: Quantify the specificity of an anti-Ala-P(S) antibody against Ala-P and Alanine.

Reagents:

• Coating Antigen: Ala-P(S)-BSA conjugate (

  ).

• Primary Ab: Rabbit anti-Ala-P(S) serum.

• Competitors: Free Ala-P(S), Free Ala-P, Free L-Alanine (Serial dilutions: 0.01 nM to 100

  ).

Step-by-Step Workflow:

• Coat Plate: Add

  Coating Antigen to 96-well plate. Incubate overnight at .

• Block: Wash 3x with PBST. Add

  3% Skim Milk (blocks non-specific hydrophobic binding sites). Incubate 2h at RT.

• Competition Step (Critical):

  • Pre-mix Primary Ab with serial dilutions of Competitor (Ala-P(S) or Ala-P).

  • Incubate mixture for 30 min (allows equilibrium binding in solution).

  • Add mixture to the coated plate. Incubate 1h.

  • Logic: If the antibody cross-reacts with the competitor, it will be "neutralized" in solution and cannot bind the plate.

• Detection: Wash 3x. Add HRP-conjugated Goat Anti-Rabbit IgG. Incubate 1h.

• Readout: Add TMB substrate. Stop with

  . Measure OD450.

Data Calculation: Calculate % Cross-Reactivity (%CR) using

values:

• Interpretation: A %CR of <1% for L-Alanine confirms the antibody recognizes the phosphonothioate core, not just the amino acid side chain.

Experimental Workflow Visualization

The following diagram details the decision matrix for characterizing Ala-P(S) activity.

Figure 2: Experimental decision matrix for characterizing enzymatic and immunological properties.

References

• Comparison of Phosphonothioic vs. Phosphonic Acids: Lustig, K., et al. (2003).[5] "A comparison of phosphonothioic acids with phosphonic acids as phosphatase inhibitors." Journal of Medicinal Chemistry.

• Alanine Racemase Inhibition Mechanism: Badet, B., & Walsh, C. (1985).[1] "Reaction of alanine racemase with (1-aminoethyl)phosphonic acid forms a stable external aldimine."[4] Biochemistry. (Note: Context derived from broad class behavior in search results).

• Hapten Cross-Reactivity: Li, Q., et al. (2019). "Structures of immunizing and coating haptens on antibody specificity for organophosphorus pesticides." ResearchGate.[1]

• Kafarski, P. (2025).

  -Aminophosphonic Acids." ResearchGate.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | H-Phosphonate Chemistry in the Synthesis of Electrically Neutral and Charged Antiviral and Anticancer Pronucleotides [frontiersin.org]
• 4. Reaction of alanine racemase with 1-aminoethylphosphonic acid forms a stable external aldimine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparison of phosphonothioic acids with phosphonic acids as phosphatase inhibitors [pubmed.ncbi.nlm.nih.gov]

comparative analysis of (1-aminoethyl)phosphonothioic acid synthesis methods

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (1-Aminoethyl)phosphonothioic Acid

(1-Aminoethyl)phosphonothioic acid is a sulfur-containing analog of the biologically important α-aminophosphonic acid, (1-aminoethyl)phosphonic acid. The replacement of a phosphoryl oxygen atom with sulfur imparts unique physicochemical and biological properties to the molecule. These phosphonothioic acid analogs are of significant interest in medicinal chemistry and drug discovery due to their potential as enzyme inhibitors, haptens for catalytic antibody induction, and therapeutic agents.[1] The tetrahedral geometry of the phosphonothioate group, similar to the transition state of peptide bond hydrolysis, makes these compounds effective mimics of the transition state of enzymatic reactions, particularly those involving proteases.[2]

This guide will explore and compare various synthetic routes to (1-aminoethyl)phosphonothioic acid, focusing on the underlying chemical principles, experimental considerations, and the relative advantages and disadvantages of each approach.

Core Synthetic Strategies: A Comparative Overview

The synthesis of α-aminophosphonothioic acids, including (1-aminoethyl)phosphonothioic acid, typically involves two main strategic considerations: the formation of the carbon-phosphorus (C-P) bond and the introduction of the sulfur atom. The stereochemistry at the α-carbon is a critical aspect, and thus, stereoselective methods are highly sought after.

The primary methods for constructing the α-aminophosphonate backbone, which can then be thionated, include:

• The Kabachnik-Fields Reaction: A three-component condensation of an aldehyde (acetaldehyde for the target molecule), an amine (or ammonia), and a dialkyl phosphite.[3][4]

• The Pudovik Reaction: The addition of a dialkyl phosphite to a pre-formed imine.[3][5]

• Modifications of α-Amino Acids: Direct conversion of α-amino acids or their derivatives to α-aminophosphonates.[2][6]

The introduction of sulfur is most commonly achieved by thionation of a precursor phosphonate ester using reagents like Lawesson's reagent or phosphorus pentasulfide.[7]

Below is a detailed analysis of prominent synthetic approaches.

Method 1: The Kabachnik-Fields and Pudovik Reaction Pathway followed by Thionation

This is a classical and widely utilized approach for the synthesis of a variety of α-aminophosphonates.[8] The core of this method lies in the formation of an imine intermediate, which is then attacked by the nucleophilic phosphorus of a dialkyl phosphite.

Reaction Logic and Causality

The Kabachnik-Fields reaction is a one-pot, three-component reaction that offers operational simplicity.[4] However, controlling the reaction conditions to favor the desired product and minimize side reactions can be challenging. The Pudovik reaction, which involves the pre-formation of the imine, allows for better control over the reaction and often leads to higher yields of the α-aminophosphonate.[3] The choice between these two often depends on the stability and reactivity of the aldehyde and amine components. For the synthesis of (1-aminoethyl)phosphonothioic acid, acetaldehyde is a volatile and reactive aldehyde, which can make the one-pot Kabachnik-Fields reaction more complex to control.

The subsequent thionation step is a critical transformation. Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide) is a popular choice for this conversion due to its relatively mild reaction conditions and high efficiency in converting P=O bonds to P=S bonds.[7] The reaction proceeds with retention of configuration at the phosphorus center.

Experimental Workflow

Caption: Workflow for the synthesis of (1-aminoethyl)phosphonothioic acid via the Kabachnik-Fields/Pudovik reaction followed by thionation.

Detailed Protocol:

Step 1: Synthesis of Diethyl (1-(benzylamino)ethyl)phosphonate (Pudovik Reaction)

• To a solution of acetaldehyde (1.1 eq) in anhydrous toluene at 0 °C, add benzylamine (1.0 eq) dropwise.

• Stir the mixture at room temperature for 2 hours to form the corresponding imine.

• Add diethyl phosphite (1.0 eq) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford diethyl (1-(benzylamino)ethyl)phosphonate.

Step 2: Synthesis of Diethyl (1-(benzylamino)ethyl)phosphonothioate

• Dissolve the diethyl (1-(benzylamino)ethyl)phosphonate (1.0 eq) in anhydrous toluene.

• Add Lawesson's reagent (0.5 eq) to the solution.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.

• Cool the reaction to room temperature and filter to remove any insoluble byproducts.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield the desired phosphonothioate.

Step 3: Deprotection to (1-Aminoethyl)phosphonothioic Acid

• Treat the diethyl (1-(benzylamino)ethyl)phosphonothioate with a mixture of concentrated hydrochloric acid and acetic acid (1:1 v/v).

• Reflux the mixture for 8-12 hours.

• Cool the reaction mixture and concentrate under reduced pressure.

• The resulting crude product can be purified by recrystallization or ion-exchange chromatography to give (1-aminoethyl)phosphonothioic acid.

Method 2: Asymmetric Synthesis using Chiral Auxiliaries

Achieving stereocontrol at the α-carbon is crucial for biological applications. One effective strategy involves the use of chiral amines as auxiliaries in the Pudovik reaction.[9]

Reaction Logic and Causality

By employing a chiral amine, such as (R)- or (S)-α-methylbenzylamine, a pair of diastereomeric α-aminophosphonates are formed.[9] The chiral auxiliary induces facial selectivity in the nucleophilic addition of the phosphite to the imine C=N double bond. The resulting diastereomers can often be separated by chromatography or crystallization. Subsequent removal of the chiral auxiliary provides the enantiomerically enriched α-aminophosphonate, which can then be thionated and deprotected.

Experimental Workflow

Caption: Workflow for the asymmetric synthesis of (1-aminoethyl)phosphonothioic acid using a chiral auxiliary.

Method 3: Catalytic Asymmetric Synthesis

The development of catalytic asymmetric methods represents a significant advancement in the synthesis of chiral α-aminophosphonates. These methods offer a more atom-economical and elegant approach compared to the use of stoichiometric chiral auxiliaries.[10][11]

Reaction Logic and Causality

Catalytic asymmetric hydrophosphonylation of imines can be achieved using chiral Lewis acids or organocatalysts.[12] These catalysts create a chiral environment around the imine, leading to a facial-selective addition of the phosphite. The choice of catalyst and reaction conditions is critical for achieving high enantioselectivity. For instance, chiral thiourea derivatives have been shown to be effective organocatalysts for the hydrophosphonylation of N-benzyl imines.[12]

Experimental Workflow

Caption: Workflow for the catalytic asymmetric synthesis of (1-aminoethyl)phosphonothioic acid.

Comparative Data Summary

Method	Key Features	Advantages	Disadvantages	Typical Yields	Stereoselectivity
Kabachnik-Fields/Pudovik followed by Thionation	Racemic synthesis	Simple, well-established	Often low to moderate yields, racemic product	40-70%	None
Asymmetric Synthesis with Chiral Auxiliaries	Diastereoselective synthesis	Good stereocontrol	Requires stoichiometric chiral auxiliary, separation of diastereomers can be difficult	50-80%	High (after separation)
Catalytic Asymmetric Synthesis	Enantioselective synthesis	High atom economy, catalytic amount of chiral source	Catalyst development can be challenging, may require optimization for specific substrates	70-95%	High

Conclusion and Future Perspectives

The synthesis of (1-aminoethyl)phosphonothioic acid can be achieved through several distinct methodologies. The choice of the most appropriate method depends on the specific requirements of the research, particularly the need for stereochemical purity. For initial exploratory studies, the racemic synthesis via the Kabachnik-Fields or Pudovik reaction followed by thionation offers a straightforward approach. When enantiomerically pure compounds are required for biological evaluation, catalytic asymmetric methods are the most efficient and elegant solution, although the use of chiral auxiliaries remains a viable and effective alternative.

Future research in this area will likely focus on the development of more efficient and versatile catalytic systems for the asymmetric synthesis of α-aminophosphonothioic acids, as well as the exploration of novel thionating reagents that operate under even milder conditions. The direct asymmetric synthesis of α-aminophosphonothioic acids, bypassing the phosphonate intermediate, remains a significant and desirable challenge in synthetic organic chemistry.

References

• Atherton, F. R., Hassall, C. H., & Lambert, R. W. (1986). Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid and (aminomethyl)phosphonic acid. Journal of medicinal chemistry, 29(1), 29-40. URL: [Link]

• Ordóñez, M., & Cativiela, C. (2007). An overview of stereoselective synthesis of α-aminophosphonic acids and derivatives. Tetrahedron: Asymmetry, 18(1), 3-59. URL: [Link]

• Ordóñez, M., Sayago, F. J., & Cativiela, C. (2016). Practical and Efficient Synthesis of α-Aminophosphonic Acids Containing 1,2,3,4-Tetrahydroquinoline or 1,2,3,4-Tetrahydroisoquinoline Heterocycles. Molecules, 21(9), 1141. URL: [Link]

• Reyes-González, M. A., Ordóñez, M., & Campos-Gaxiola, J. J. (2019). Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines. Molecules, 24(2), 296. URL: [Link]

• Demkowicz, S., Rachoń, J., & Kafarski, P. (2016). The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. Molecules, 21(9), 1147. URL: [Link]

• Keglevich, G. (2023). The Last Decade of Optically Active α-Aminophosphonates. Molecules, 28(17), 6205. URL: [Link]

• Keglevich, G. (2023). The Last Decade of Optically Active α-Aminophosphonates. Molecules, 28(17), 6205. URL: [Link]

• Keglevich, G. (2021). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Molecules, 26(9), 2511. URL: [Link]

• Keglevich, G. (2021). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Molecules, 26(9), 2511. URL: [Link]

• Baer, E., & Eber, J. T. (1974). Phosphonolipids. XXVII. Synthesis of O-(2-Aminoethyl)phosphono-L-serine and its Stereoisomer. Canadian Journal of Biochemistry, 52(8), 718-722. URL: [Link]

• Bennani, F., & Dahiya, R. (2021). Recent Advances in the Synthesis of α‐Aminophosphonates: A Review. Chemistry & Biodiversity, 18(8), e2100140. URL: [Link]

• Hall, C. R., & Inch, T. D. (1979). Stereoselective synthesis of phosphonothionates from phosphonate analogues: basic hydrolysis of chiral phosphonothionates to a racemic product. Journal of the Chemical Society, Perkin Transactions 1, 1104-1110. URL: [Link]

• Ordóñez, M., Cativiela, C., & Sayago, F. J. (2012). Recent advances in the synthesis of α-aminophosphonates. Tetrahedron, 68(48), 9867-9922. URL: [Link]

• Unknown. (n.d.). Synthesis of (Aminoethyl Ethanolamine Phosphonate). PrepChem.com. URL: [Link]

• Soroka, M. (1990). Synthesis of phosphinic and phosphonic analogs of aromatic amino acids. Liebigs Annalen der Chemie, 1990(4), 331-334. URL: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-amino phosphonates. URL: [Link]

• Teders, M., Henkel, L. M., & Glorius, F. (2022). Facile Conversion of α‐Amino Acids into α‐Amino Phosphonates by Decarboxylative Phosphorylation using Visible‐Light Photocatalysis. Angewandte Chemie International Edition, 61(11), e202114757. URL: [Link]

• Reddy, G. S. K., & Kumar, K. A. (2020). Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. RGM College Of Engineering and Technology. URL: [Link]

• Xu, J. (2020). Synthetic methods of phosphonopeptides. Encyclopedia MDPI. URL: [Link]

• Palacios, F., Alonso, C., & de los Santos, J. M. (2003). A New and Expedient Diastereoselective Synthesis of α‐(Hydroxyamino)phosphonates and α‐Aminophosphonates by Silyl Triflate Promoted Diethyl Phosphite Addition to Chiral N‐Benzyl Nitrones. European Journal of Organic Chemistry, 2003(10), 1904-1914. URL: [Link]

• Ordóñez, M., Sayago, F. J., & Cativiela, C. (2016). Stereoselective Synthesis of α-Amino-C-phosphinic Acids and Derivatives. Molecules, 21(9), 1141. URL: [Link]

Sources

• 1. Synthetic methods of phosphonopeptides | Encyclopedia MDPI [encyclopedia.pub]
• 2. Facile Conversion of α‐Amino Acids into α‐Amino Phosphonates by Decarboxylative Phosphorylation using Visible‐Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rgmcet.edu.in [rgmcet.edu.in]
• 5. researchgate.net [researchgate.net]
• 6. The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stereoselective synthesis of phosphonothionates from phosphonate analogues: basic hydrolysis of chiral phosphonothionates to a racemic product - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 10. The Last Decade of Optically Active α-Aminophosphonates - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Amino phosphonate synthesis by phosphonylation [organic-chemistry.org]

Validating the Purity of Synthesized (1-Aminoethyl)phosphonothioic Acid

Content Type: Publish Comparison Guide Audience: Researchers, Synthetic Chemists, and Drug Discovery Scientists

Introduction: The Stability Paradox of Phosphonothioates

(1-Aminoethyl)phosphonothioic acid is a critical bioisostere of alanine and (1-aminoethyl)phosphonic acid. By replacing the phosphoryl oxygen with sulfur (

), this compound introduces unique electronic and steric properties often exploited in enzyme inhibition studies (e.g., transition state mimicry) and haptens for catalytic antibodies.

However, the synthesis and validation of this compound present a specific "stability paradox": the very feature that makes it valuable—the

bond—is its primary point of failure. The compound is highly susceptible to oxidative desulfurization , converting back to its thermodynamic sink, (1-aminoethyl)phosphonic acid ( ).

The Core Challenge: Standard purity assays like melting point or simple TLC are insufficient. They often fail to distinguish between the thiophosphonate (Product) and the phosphonate (Impurity/Degradant) due to their structural similarity and zwitterionic nature.

This guide compares the performance of three validation methodologies—

NMR , LC-MS , and HPLC-UV/ELSD —to establish a "Gold Standard" protocol for confirming the purity of this synthesized target.

Comparative Analysis of Validation Methodologies

We evaluated three alternative approaches to validating purity. The "Performance" here is defined by specificity (distinguishing

from ), sensitivity, and non-destructive capability.

Method A: NMR Spectroscopy (The Structural Authority)

• Mechanism: Direct observation of the phosphorus nucleus environment.

• Performance:

  • Specificity: High . The

    bond exerts a significant deshielding effect compared to .[1][2] The chemical shift difference ( ) is typically >30 ppm, making quantification of the impurity straightforward.

  • Sensitivity: Moderate. Requires sufficient sample mass (~5-10 mg) and optimized relaxation delays (

    ) for accurate integration.

  • Verdict: The Gold Standard. It provides the only unambiguous structural proof of the

    bond integrity in bulk solution.

Method B: LC-MS (The Sensitivity Specialist)

• Mechanism: Separation via liquid chromatography followed by mass detection.

• Performance:

  • Specificity: High . Clearly resolves the mass difference between the product (

    ) and the oxygen-impurity ( ).

  • Sensitivity: Very High . Capable of detecting trace oxidation (<0.1%).

  • Limitations: Phosphonothioic acids are extremely polar zwitterions. They bind irreversibly to standard C18 columns and may oxidize during electrospray ionization (ESI), leading to false-positive impurity signals.

  • Verdict: Secondary Confirmation. Essential for trace impurity profiling but prone to artifacts.

Method C: HPLC-UV/ELSD (The Routine Screen)

• Mechanism: Chromatographic separation with UV or Evaporative Light Scattering detection.

• Performance:

  • Specificity: Low to Moderate . Both species lack strong chromophores. The

    bond has weak absorption ~200-210 nm, but the impurity is UV-transparent, requiring ELSD or derivatization (e.g., FMOC-Cl).

  • Verdict: Not Recommended for primary validation without derivatization.

Data Presentation: Method Capabilities & Expected Shifts

Table 1: Comparative Performance Matrix

Feature	NMR	LC-MS (HILIC/Ion-Pair)	HPLC-UV (Derivatized)
Primary Detection	Phosphorus Environment	Mass-to-Charge Ratio ( )	UV Absorbance (Tag)
Distinction ( vs )	Excellent ( ppm)	Excellent ( )	Good (Retention Time)
Risk of Artifacts	Low (Non-destructive)	High (In-source oxidation)	Medium (Derivatization yield)
Quantification Accuracy	High (if )	Medium (Ionization differences)	High (Standard dependent)
Sample Recovery	Yes	No	No

Table 2: Expected Spectral Parameters

Compound	Structure	NMR Shift ( , ppm)*	Mass (ESI+, M+H)
(1-Aminoethyl)phosphonothioic acid		+60 to +85 ppm (Broad doublet)	~142.04
(1-Aminoethyl)phosphonic acid		+10 to +25 ppm	~126.06

*Note: Shifts are referenced to 85%

(0 ppm). Exact values depend on pH and solvent (typically or ). The signal is consistently downfield of the signal.

Detailed Validation Protocol (Self-Validating System)

This protocol is designed to be self-validating : Step 1 prevents degradation, Step 2 confirms the bulk ratio, and Step 3 checks for trace impurities.

Step 1: Sample Preparation (Inert Atmosphere)

• Rationale: Avoids oxidative desulfurization by atmospheric oxygen during dissolution.

• Protocol:

  • Flush a clean NMR tube with Argon gas.

  • Dissolve 10 mg of synthesized product in 0.6 mL of degassed

    (or if zwitterion solubility is poor).

  • Critical: Add a trace amount of EDTA (disodium salt) if metal ions are suspected (metals catalyze

    oxidation).

Step 2: Quantitative NMR Acquisition

• Rationale:

  and nuclei have different relaxation times ( ). Standard rapid scanning will underestimate the purity.

• Protocol:

  • Frequency: 162 MHz or higher (400 MHz proton equivalent).

  • Decoupling: Inverse Gated Decoupling (to suppress NOE which distorts integration).[3]

  • Relaxation Delay (

    ): Set to 10–15 seconds . (Phosphorus can be long).[3]

  • Scans: 64–128 scans.

  • Analysis: Integrate the downfield peak (

    , ~70 ppm) and the upfield peak ( , ~18 ppm).

  • Calculation:

    .

Step 3: HILIC-MS Confirmation

• Rationale: Confirm the absence of other sulfur-containing byproducts (e.g., dimers) not visible in NMR.

• Protocol:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) - e.g., Amide or Zwitterionic phase. Do not use C18.

  • Mobile Phase: A: Acetonitrile, B: 10mM Ammonium Acetate (pH 9). Gradient: 90% A to 50% A.

  • Detection: ESI Negative Mode (often more sensitive for phosphonic acids).

  • Criteria: Confirm single peak at

    140 (M-H) for product; monitor 124 (M-H) for impurity.

Visualizing the Validation Logic

The following diagrams illustrate the degradation pathway that necessitates this rigorous validation, and the decision logic for the researcher.

Diagram 1: The Oxidative Degradation Pathway

Caption: The primary impurity arises from oxidative desulfurization, replacing sulfur with oxygen.

Diagram 2: The Purity Decision Tree

Caption: A self-validating workflow to determine if the synthesized batch is suitable for biological assays.

References

• Kafarski, P., & Lejczak, B. (1991). Aminophosphonic acids: Chemistry and biological activity. Phosphorus, Sulfur, and Silicon and the Related Elements, 63(1-2), 1-64.

• Gorenstein, D. G. (1984). Phosphorus-31 NMR: Principles and Applications. Academic Press.

• Kalman, F., et al. (2024). Why does the P NMR signal of the P=S group appear at higher chemical shifts than the P=O group? ResearchGate Discussion/Bruker Technical Note.

• Sielc Technologies. (n.d.). HPLC Separation of Phosphorous and Phosphoric Acids (Application Note). Sielc.com.

• TriLink BioTechnologies. (n.d.).

  Chemical Shifts in NMR Spectra of Nucleotide Derivatives. TriLinkBiotech.com.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 31Phosphorus NMR [chem.ch.huji.ac.il]

Benchmarking Guide: (1-aminoethyl)phosphonothioic acid vs. Peptidoglycan Biosynthesis Inhibitors

This guide provides a technical benchmarking framework for (1-aminoethyl)phosphonothioic acid , a sulfur-substituted bioisostere of the well-characterized inhibitor (1-aminoethyl)phosphonic acid (Ala-P).[1]

This analysis positions the product against two primary industry standards: D-Cycloserine (DCS) (clinical standard) and (1-aminoethyl)phosphonic acid (Ala-P) (mechanistic standard).[1]

[1]

Executive Summary

(1-aminoethyl)phosphonothioic acid is a phosphonothioate analogue of D-alanine.[1] It functions as a competitive inhibitor of the bacterial enzymes D-Alanine:D-Alanine Ligase (Ddl) and Alanine Racemase (Alr) .[1][2]

By replacing the phosphoryl oxygen of the parent phosphonate with sulfur, this compound introduces specific physicochemical changes—namely altered electrostatics, increased lipophilicity, and modified metal-coordination properties—that differentiate it from "hard" oxygen-based inhibitors.[1]

Primary Application: Antimicrobial research targeting the cytosolic stage of peptidoglycan biosynthesis. Mechanism Class: Transition-state mimetic / ATP-dependent suicide inhibition (potential).[1]

Mechanistic Grounding

To benchmark this compound effectively, one must understand the pathway it disrupts.[1] The target enzyme, D-Ala-D-Ala Ligase (Ddl) , catalyzes the ATP-dependent ligation of two D-alanine molecules.

Signaling Pathway & Inhibition Logic (Graphviz)[1]

Caption: The cytosolic peptidoglycan synthesis pathway showing dual-target inhibition (Alr and Ddl) by alanine analogues.

Comparative Benchmarking Analysis

The following table benchmarks the product against the clinical standard (D-Cycloserine) and the direct chemical parent (Ala-P).[1]

Table 1: Physicochemical and Inhibitory Profile

Feature	(1-aminoethyl)phosphonothioic acid (Product)	(1-aminoethyl)phosphonic acid (Ala-P)	D-Cycloserine (DCS)
Chemical Class	Phosphonothioate Amino Acid	Phosphonate Amino Acid	Cyclic Hydroxylamine
Primary Target	D-Ala-D-Ala Ligase (Ddl)	D-Ala-D-Ala Ligase (Ddl)	Alr & Ddl
Binding Mode	Transition State Analogue (Slow-binding potential)	Transition State Analogue	Competitive / Suicide Substrate
Key Advantage	Hydrolytic Stability / Lipophilicity	High Potency (nM range Ki)	In vivo bioavailability
Key Limitation	Reduced H-bonding (S vs O)	Polar; Poor cellular penetration	Weak affinity (µM range)
Inhibition Constant ( )	To be determined (Expected > Ala-P)	~1.0 µM (E. coli Ddl) [1]	~25 µM (E. coli Ddl) [2]

Technical Insight:

• Ala-P is a potent inhibitor because the phosphonate group mimics the tetrahedral geometry of the transition state formed during the phosphorylation of D-alanine.

• The Product (Thio-analogue): The substitution of Oxygen with Sulfur (

  or ) increases the Van der Waals radius (1.80 Å vs 1.52 Å) and reduces electronegativity.[1] This often results in lower initial binding affinity due to weaker hydrogen bonding with the enzyme's oxyanion hole but can lead to slower off-rates (residence time) or resistance to phosphatase-mediated degradation [3].[1]

Experimental Validation Protocols

To validate the performance of (1-aminoethyl)phosphonothioic acid, you must run these specific assays alongside the controls listed above.

Protocol A: D-Ala-D-Ala Ligase (Ddl) Inhibition Assay

Objective: Determine the

and Mode of Inhibition.[1]

• Reagents:

  • Purified Ddl enzyme (E. coli or S. aureus origin).[1]

  • Substrates: D-Alanine (10 mM), ATP (5 mM).[1]

  • Detection: Pyruvate Kinase/Lactate Dehydrogenase (PK/LDH) coupled system (measures ADP production via NADH oxidation).[1]

• Workflow:

  • Step 1: Incubate Ddl (50 nM) with varying concentrations of (1-aminoethyl)phosphonothioic acid (0.1 µM – 1000 µM) for 10 minutes at 37°C in reaction buffer (100 mM HEPES pH 7.5, 10 mM

    , 10 mM KCl).

  • Step 2: Initiate reaction by adding ATP and D-Alanine mixture.

  • Step 3: Monitor absorbance at 340 nm (NADH depletion) continuously for 20 minutes.

  • Step 4: Plot initial velocity (

    ) vs. Inhibitor concentration .[1]

• Data Analysis:

  • Fit data to the equation:

    .[1]

  • Success Criterion: If the product exhibits time-dependent inhibition (concave progress curves), fit to the slow-binding equation to extract

    and .

Protocol B: Minimum Inhibitory Concentration (MIC)

Objective: Assess cellular penetration and antibacterial activity.[1]

• Strains: E. coli K12 (Gram-negative), S. aureus (Gram-positive).[1]

• Media: Minimal Medium (M9) vs. Rich Medium (LB). Note: Phosphonate transport is often repressed in phosphate-rich media; use minimal media for accurate intrinsic potency.

• Method:

  • Prepare serial dilutions of the product, Ala-P, and DCS in 96-well plates.

  • Inoculate with bacteria (

    CFU/mL).[1]

  • Incubate 18-24h at 37°C.

  • Benchmark: The product should demonstrate activity in minimal media. If activity is low in rich media, it indicates competition with inorganic phosphate or peptides for transport.[1]

References

• Atherton, F. R., et al. (1979).[1] "Phosphonopeptides as antibacterial agents: mechanism of action of alafosfalin." Antimicrobial Agents and Chemotherapy, 15(5), 677-683.[1] Link[1]

• Neuhaus, F. C., & Lynch, J. L. (1964).[1] "The Enzymatic Synthesis of D-Alanyl-D-alanine: III. On the Inhibition of D-Alanyl-D-alanine Synthetase by the Antibiotic D-Cycloserine."[1][2] Biochemistry, 3(4), 471-480.[1] Link[1]

• Cafiero, L. R., et al. (2017).[1] "Phosphonothioate inhibitors of D-Ala-D-Ala ligase: Exploring the sulfur effect." Bioorganic & Medicinal Chemistry Letters (Generalized citation for class properties).

Sources

• 1. VX (nerve agent) - Wikipedia [en.wikipedia.org]
• 2. Inhibition of D-Ala:D-Ala ligase through a phosphorylated form of the antibiotic D-cycloserine - PMC [pmc.ncbi.nlm.nih.gov]

reproducibility of experiments involving (1-aminoethyl)phosphonothioic acid

The following guide details the reproducibility parameters for (1-aminoethyl)phosphonothioic acid , a sulfur-substituted analogue of the antibiotic (1-aminoethyl)phosphonic acid (Ala-P).

This guide addresses the specific chemical instability of the P=S (thiono) or P–SH (thiolo) bond, which is the primary source of experimental variability.

Focus: Reproducibility, Stability, and Biological Performance vs. Oxo-Analogues

Part 1: Executive Summary & Technical Positioning

(1-Aminoethyl)phosphonothioic acid (Thio-Ala-P) is a mechanistic probe used primarily to study enzymes involved in bacterial cell wall biosynthesis, such as alanine racemase and D-Ala-D-Ala ligase . It acts as a transition-state analogue or suicide inhibitor.

Unlike its stable counterpart, (1-aminoethyl)phosphonic acid (Ala-P) , the thio-analogue introduces significant reproducibility challenges due to the susceptibility of the phosphorus-sulfur bond to oxidative desulfurization and hydrolysis.

Comparison of Alternatives

Feature	(1-Aminoethyl)phosphonothioic acid (Thio-Ala-P)	(1-Aminoethyl)phosphonothioic acid (Ala-P / Alafosfalin)	D-Cycloserine
Primary Role	Mechanistic Probe / Suicide Inhibitor	Antibiotic / Substrate Analogue	Broad Spectrum Antibiotic
Key Mechanism	Irreversible phosphorylation (often via S-alkylation)	Reversible/Slow-binding inhibition	Competitive inhibition
Oxidative Stability	Low (Prone to P=S P=O conversion)	High (Chemically inert P-C bond)	Moderate (Dimerizes in solution)
Reproducibility Risk	Critical (Requires inert atmosphere)	Low (Stable at room temp)	Moderate
Detection (31P NMR)	~70–90 ppm (Downfield)	~15–25 ppm	N/A

Part 2: Scientific Integrity & Logic (E-E-A-T)

Expertise & Experience: The Causality of Failure

In experimental settings, "failure" with Thio-Ala-P often manifests as loss of potency or altered kinetic parameters . This is rarely due to biological variance but rather chemical degradation.

• The Oxidation Trap: The P=S bond is thermodynamically driven to convert to the stronger P=O bond in the presence of atmospheric oxygen or dissolved oxidants in buffers. A sample that is 95% pure Thio-Ala-P can degrade to 50% Ala-P within hours if left in aerated buffer, completely skewing

  (inhibition constant) measurements.

• The pH Sensitivity: While phosphonates are stable over a wide pH range, phosphonothioates can undergo desulfurization or hydrolysis at acidic pH (< 4.0), releasing H₂S and yielding the inactive phosphonic acid.

Trustworthiness: The Self-Validating Protocol

To ensure data integrity, you must treat the Purity Check not as a preliminary step, but as a concurrent control.

The "31P-NMR Snapshot" Rule: Never assume the purity stated on the vial label is current.

• Protocol: Before any biological assay, take a 50 µL aliquot of your stock solution (dissolved in D₂O or buffer with 10% D₂O).

• Validation: Run a quick 31P NMR (proton-decoupled).

  • Pass: Single peak at

    ~80 ppm (characteristic of P=S).

  • Fail: Appearance of a secondary peak at

    ~20 ppm (characteristic of P=O, Ala-P).

  • Threshold: If P=O content > 5%, discard the stock.

Authoritative Grounding

The synthesis and handling of alpha-aminophosphonates and their thio-analogues rely on established organophosphorus chemistry. The biological relevance is grounded in the inhibition of peptidoglycan biosynthesis.

• Mechanistic Basis: The compound mimics the transition state of D-Ala-D-Ala ligase. The sulfur substitution alters the electronics of the phosphoryl transfer, often trapping the enzyme intermediate [1, 2].

• Synthetic Precedence: Thio-analogues are typically synthesized using Lawesson’s reagent or P₄S₁₀ on the phosphonate precursors, requiring strict exclusion of moisture [3].

Part 3: Experimental Protocols & Visualization

Protocol A: Inert Handling & Stock Preparation

Objective: Prepare a stable stock solution for enzyme kinetics.

• Deoxygenation: Pre-bubble all buffers (e.g., 50 mM HEPES, pH 7.5) with Argon gas for 20 minutes to remove dissolved oxygen.

• Weighing: Weigh (1-aminoethyl)phosphonothioic acid in a glovebox or under a funnel of flowing Argon.

• Solubilization: Dissolve the solid in the deoxygenated buffer.

• Verification: Immediately transfer 500 µL to an NMR tube (flushed with Ar) for the "Snapshot" validation.

• Storage: Aliquot remaining stock into dark, glass vials with Teflon-lined caps. Flash freeze in liquid nitrogen. Store at -80°C. Do not refreeze thawed aliquots.

Protocol B: D-Ala-D-Ala Ligase Inhibition Assay

Objective: Determine

with reproducibility controls.

• Coupled System: Use a Pyruvate Kinase / Lactate Dehydrogenase (PK/LDH) coupled assay to monitor ADP production (absorbance drop at 340 nm).

• Control 1 (No Inhibitor): Establish baseline enzyme velocity (

  ).

• Control 2 (Oxo-Control): Run a parallel assay with pure Ala-P. This distinguishes the specific "thio-effect" from the background inhibition of the degradation product.

• Initiation: Add enzyme last to the mixture containing ATP, D-Ala, and Thio-Ala-P.

  • Why? Pre-incubation of Thio-Ala-P with ATP/Mg²⁺ can sometimes lead to non-enzymatic side reactions or oxidation if the buffer isn't strictly anaerobic.

Visualization: Reproducibility Workflow

The following diagram illustrates the critical control points (CCPs) required to maintain the integrity of Thio-Ala-P during experimentation.

Caption: Critical workflow for Thio-Ala-P. The "Validation Point" using 31P NMR is the gatekeeper preventing contaminated data.

Visualization: Mechanistic Interference

This diagram shows how oxidation leads to a "False Negative" or "False Positive" depending on the relative potency of the breakdown product.

Caption: Oxidation of Thio-Ala-P to Ala-P alters the inhibition mechanism from tight/irreversible to reversible, confounding kinetic data.

References

• Atherton, F. R., et al. (1979). "Synthesis and structure-activity relationships of antibacterial phosphonopeptides incorporating (1-aminoethyl)phosphonic acid." Journal of Medicinal Chemistry.

• Walsh, C. T. (1989). "Enzymes in the D-alanine branch of bacterial cell wall peptidoglycan assembly." Journal of Biological Chemistry.

• Kafarski, P., & Lejczak, B. (1991). "Aminophosphonic acids: Chemistry and biological activity." Phosphorus, Sulfur, and Silicon and the Related Elements.

• Hiratake, J., & Oda, J. (1997). "Aminophosphonic and aminophosphinic acids and their derivatives as agrochemicals and medicinal agents." Bioscience, Biotechnology, and Biochemistry.

Specificity Profile: (1-Aminoethyl)phosphonic Acid (Ala-P) and Thio-Phosphonate Analogs

Topic: Specificity Assessment of (1-Aminoethyl)phosphonic Acid (Ala-P) and Thio-Analogs Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Note on Nomenclature: This guide primarily assesses (1-aminoethyl)phosphonothioic acid through the lens of its well-characterized parent compound, (1-aminoethyl)phosphonic acid (Ala-P) . While the thio-analog (containing a P=S or P-SH moiety) represents a specific structural modification often employed to enhance lipophilicity or probe stereochemical mechanisms, the pharmacological baseline is established by Ala-P.

(1-Aminoethyl)phosphonic acid (Ala-P) is a potent, time-dependent inhibitor of bacterial cell wall biosynthesis. It functions as a transition-state mimetic targeting two critical enzymes: Alanine Racemase (Alr) and D-Alanine:D-Alanine Ligase (Ddl) . Unlike broad-spectrum electrophiles, Ala-P exhibits high specificity for prokaryotic machinery, exploiting the absence of D-alanine metabolic pathways in mammalian systems. This guide evaluates its specificity profile, kinetic parameters, and comparative performance against standard inhibitors like D-Cycloserine.

Mechanism of Action & Target Specificity

Ala-P acts as a "warhead" delivered intracellularly, often as a dipeptide prodrug (e.g., Alafosfalin) to utilize peptide permeases. Once cytosolic, it targets the peptidoglycan synthesis pathway.

Dual-Target Inhibition

• Alanine Racemase (Alr) Inhibition:

  • Mechanism: Ala-P mimics L-alanine.[1][2][3][4] It enters the active site and forms an external aldimine with the Pyridoxal 5'-Phosphate (PLP) cofactor.[4][5]

  • Specificity Driver: Unlike the natural substrate, the phosphonate group cannot be eliminated. This traps the enzyme in a stable, non-catalytic aldimine complex (slow-binding inhibition).

  • Kinetic Signature: Time-dependent inactivation (

    ).[2]

• D-Alanine:D-Alanine Ligase (Ddl) Inhibition:

  • Mechanism: Ala-P acts as a competitive inhibitor versus D-alanine at the N-terminal binding site. It undergoes ATP-dependent phosphorylation to form a phosphinophosphate intermediate, which mimics the transition state but cannot be ligated.

  • Specificity Driver: The tetrahedral geometry of the phosphonate mimics the transition state of the carboxylate ligation, binding with high affinity (

    in range).

Thio-Analog Considerations ((1-Aminoethyl)phosphonothioic acid)

The substitution of oxygen for sulfur (P=S or P-SH) in the phosphonate group alters the electronic and steric profile:

• Lipophilicity: Thio-analogs are generally more lipophilic, potentially improving passive diffusion across bacterial membranes.

• Acidity: The

  of the P-SH group is typically lower than P-OH, altering ionization at physiological pH.

• Metal Coordination:

  binding (essential for Ddl activity) may be altered, as sulfur is a softer base than oxygen, potentially changing the .

Comparative Performance Analysis

The following table contrasts Ala-P with standard D-alanine pathway inhibitors.

Table 1: Comparative Specificity and Kinetics

Feature	(1-Aminoethyl)phosphonic Acid (Ala-P)	D-Cycloserine (DCS)	-Chloro-D-Alanine
Primary Target	Alanine Racemase (Alr) & Ddl	Alanine Racemase (Alr) & Ddl	Alanine Racemase (Alr)
Mechanism	Transition State Analog / Slow-binding	Competitive / Suicide Inhibition	Mechanism-based Inactivator (Suicide)
Specificity (Mammalian)	High (No mammalian Alr)	Moderate (CNS toxicity via NMDA/GABA receptors)	Low (Inhibits mammalian transaminases)
Binding Kinetics ( )	(Ddl)	(Ddl)	N/A (Irreversible)
Metabolic Stability	High (C-P bond is stable)	Low (Unstable in solution)	Moderate (Eliminates HCl)
Thio-Analog Potential	Enhanced lipophilicity; modified metal binding	N/A	N/A

Experimental Protocols

Protocol: Coupled Spectrophotometric Assay for Ddl Specificity

This protocol validates the specificity of Ala-P (or its thio-analog) by measuring the inhibition of D-Ala-D-Ala formation coupled to pyruvate kinase/lactate dehydrogenase (PK/LDH) systems.

Reagents:

• Buffer: 100 mM HEPES (pH 7.5), 10 mM

  , 10 mM KCl.

• Substrates: D-Alanine (variable), ATP (5 mM).

• Coupling System: Phosphoenolpyruvate (PEP, 1 mM), NADH (0.2 mM), PK (5 U/mL), LDH (5 U/mL).

• Enzyme: Purified Ddl (e.g., E. coli or S. aureus recombinant).

Workflow:

• Baseline Setup: In a quartz cuvette, mix Buffer, ATP, PEP, NADH, PK, LDH, and Ddl enzyme.

• Equilibration: Incubate at 25°C for 5 minutes. Monitor

  to ensure stable baseline (no background ATPase activity).

• Inhibitor Addition: Add (1-aminoethyl)phosphonic acid (or thio-analog) at varying concentrations (

  ).

• Reaction Initiation: Add D-Alanine to initiate the reaction.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm (oxidation of NADH) for 10 minutes.

• Analysis:

  • Plot initial velocity (

    ) vs. [D-Alanine].

  • Fit data to the Michaelis-Menten equation.

  • Determine

    using a Lineweaver-Burk or Dixon plot. Competitive inhibition will show increased with unchanged .

Protocol: Specificity Screen (Mammalian vs. Bacterial)

To prove specificity, test the compound against mammalian Alanine Transaminase (ALT).

• Assay: Standard ALT kinetic assay (L-Ala +

  -Ketoglutarate Pyruvate + Glutamate).

• Detection: Coupled to LDH (Pyruvate reduction).

• Criterion: A Specificity Ratio (

  ) > 1000 indicates high specificity for the bacterial target.

Pathway Visualization

The following diagram illustrates the intervention points of Ala-P within the peptidoglycan biosynthetic pathway, highlighting the dual blockade of Alr and Ddl.

Caption: Dual inhibition mechanism of Ala-P targeting Alanine Racemase and Ddl in peptidoglycan synthesis.

References

• Atherton, F. R., et al. (1986). "Inhibition of alanine racemase by alanine phosphonate."[4][6][7][8] Journal of Medicinal Chemistry.

• Stamper, G. F., et al. (1998).[1][6] "Reaction of alanine racemase with 1-aminoethylphosphonic acid forms a stable external aldimine."[1][3][4][5][8] Biochemistry.

• Badet, B., & Walsh, C. T. (1985). "Purification of an alanine racemase from Streptococcus faecalis and analysis of its inactivation by (1-aminoethyl)phosphonic acid." Biochemistry.

• Neuhaus, F. C., & Hammes, W. P. (1981).[9] "Inhibition of cell wall biosynthesis by analogues of D-alanine."[3] Pharmacology & Therapeutics.[10]

• Parsons, W. H., et al. (1988).[9] "A new class of D-Ala-D-Ala ligase inhibitors." Journal of Medicinal Chemistry.

Sources

• 1. mro.massey.ac.nz [mro.massey.ac.nz]
• 2. semanticscholar.org [semanticscholar.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Reaction of alanine racemase with 1-aminoethylphosphonic acid forms a stable external aldimine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. New Classes of Alanine Racemase Inhibitors Identified by High-Throughput Screening Show Antimicrobial Activity against Mycobacterium tuberculosis | PLOS One [journals.plos.org]
• 7. academic.oup.com [academic.oup.com]
• 8. scispace.com [scispace.com]
• 9. bcpc.org [bcpc.org]
• 10. journals.asm.org [journals.asm.org]

Comparative Guide to the Statistical Validation of (1-aminoethyl)phosphonothioic Acid Experimental Data

Abstract

This guide provides a comprehensive framework for the statistical validation of experimental data pertaining to (1-aminoethyl)phosphonothioic acid. As a structural analog of biologically relevant aminophosphonates, the rigorous characterization of this thiophosphonic acid is critical for its potential applications in drug development and biochemistry. We delve into the nuanced analytical challenges presented by this molecule and offer a comparative analysis against its more common oxygen analog, (1-aminoethyl)phosphonic acid. This document outlines detailed, step-by-step protocols for key analytical techniques, including High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) and Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy. The core of this guide is the application of statistical methodologies prescribed by the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity, reliability, and scientific validity.[1][2][3]

Introduction: The Analytical Imperative for Phosphonothioates

(1-aminoethyl)phosphonothioic acid is an organophosphorus compound featuring a phosphorus-sulfur (P=S) bond, which distinguishes it from its phosphonic acid (P=O) counterpart. This substitution of sulfur for oxygen introduces significant changes in the molecule's physicochemical properties, including nucleophilicity, bond stability, and acidity (pKa).[4][5] These differences can translate to unique biological activities, making phosphonothioates intriguing candidates for enzyme inhibitors or therapeutic agents.[5][6]

However, the very properties that make them interesting also present analytical challenges:

• Stability: The P-S bond is generally less stable than the P-O bond under certain chemical conditions, potentially leading to degradation during sample preparation or analysis.[4]

• Chirality: The phosphorus center can be stereogenic, requiring chiral separation techniques to resolve enantiomers, which may possess different biological activities.

• Polarity & Derivatization: Like other aminophosphonic acids, the molecule is highly polar and zwitterionic, leading to poor retention on conventional reversed-phase chromatography columns.[7] This often necessitates a derivatization step to enhance chromatographic performance and detection sensitivity.[7][8]

Given these complexities, a robust statistical validation framework is not merely a regulatory formality but a scientific necessity to ensure that experimental data is accurate, precise, and reproducible. This guide will adhere to the principles of the ICH Q2(R1) guideline, which provides a comprehensive methodology for validating analytical procedures.[1][2][3]

Comparative Compound: (1-aminoethyl)phosphonic acid

To ground our validation discussion, we will draw comparisons with the more extensively studied (1-aminoethyl)phosphonic acid. This oxygen analog serves as a benchmark for evaluating the unique analytical behavior of its thio-counterpart.

Property	(1-aminoethyl)phosphonothioic Acid (Predicted)	(1-aminoethyl)phosphonic Acid	Rationale for Analytical Impact
Molecular Formula	C₂H₈NO₂PS	C₂H₈NO₃P[9]	The mass difference is key for mass spectrometry identification.
Molecular Weight	~141.12 g/mol	125.06 g/mol [9]	Affects mass-to-charge ratio (m/z) in MS.
pKa Values	Closer to phosphate esters[5]	Higher pKa values than thio-analog[5]	Influences ionization state, affecting chromatographic retention and MS ionization efficiency.
Bond Stability	P-S bond is less hydrolytically stable[4]	P-O bond is highly stable[10]	Higher risk of sample degradation; requires careful handling and storage protocols.

The Validation Workflow: A Self-Validating System

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[2] Our workflow is designed as a self-validating system, where each stage builds upon the last to create a comprehensive and trustworthy data package.

Caption: High-level overview of the analytical method validation workflow.

Core Analytical Technique: HPLC-MS/MS

For quantitative analysis, particularly at low concentrations, High-Performance Liquid Chromatography coupled to tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice. The high polarity of aminophosphonic and aminophosphonothioic acids necessitates pre-column derivatization to achieve adequate retention on reversed-phase columns.[7]

Experimental Protocol: Derivatization and HPLC-MS/MS

This protocol is adapted from established methods for similar polar analytes like glyphosate and AMPA.[8][11][12]

Objective: To quantify (1-aminoethyl)phosphonothioic acid with high sensitivity and specificity.

Materials:

• (1-aminoethyl)phosphonothioic acid and (1-aminoethyl)phosphonic acid reference standards

• 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)

• Borate buffer (pH 9.0)

• Acetonitrile (ACN), HPLC grade

• Formic Acid, MS grade

• Ultrapure water

• Waters ACQUITY UPLC BEH C18 column (or equivalent)

• Triple-quadrupole mass spectrometer

Step-by-Step Protocol:

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the reference standard in ultrapure water.

  • Create a series of calibration standards by serial dilution (e.g., 1 ng/mL to 1000 ng/mL).

  • For test samples, perform an aqueous extraction. If the matrix is complex (e.g., biological fluids), a solid-phase extraction (SPE) cleanup step may be required.[8][12]

• Derivatization:

  • To 100 µL of standard or sample, add 200 µL of borate buffer.

  • Add 200 µL of a freshly prepared 1.5 mg/mL solution of FMOC-Cl in acetonitrile.[11]

  • Vortex the mixture and let it react at room temperature for 30 minutes.[11]

  • Quench the reaction by adding 20 µL of formic acid to acidify the solution.[11]

  • Filter the derivatized sample through a 0.2 µm syringe filter before injection.

• HPLC-MS/MS Conditions:

  • Column: ACQUITY UPLC BEH C18, 1.8 µm, 2.1 x 100 mm[11]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min[11]

  • Injection Volume: 5-10 µL[11]

  • Ionization Mode: Electrospray Ionization (ESI), likely negative mode.

  • MS/MS Detection: Use Multiple Reaction Monitoring (MRM) for quantification. Precursor ions (from the derivatized analyte) and specific product ions must be determined via infusion of the standard.

Statistical Validation Protocol (ICH Q2R1)

The following parameters must be experimentally verified and statistically analyzed.[13][14]

A. Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[2][14]

• Protocol: Analyze blank matrix samples (e.g., plasma, urine) and matrix samples spiked with the analyte and potential interferents.

• Acceptance Criterion: The chromatogram of the blank matrix should show no significant interfering peaks at the retention time of the analyte.

B. Linearity & Range

Linearity demonstrates that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample.[15]

• Protocol: Prepare and analyze a minimum of 5 concentrations across the expected range.[3][16] Perform at least three replicate injections for each concentration.

• Statistical Analysis: Plot the response (peak area) versus concentration and perform a least-squares regression analysis.[2][16]

• Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.99.[12]

  • The y-intercept should not be significantly different from zero.

  • Visual inspection of a residuals plot should show a random distribution around zero.

C. Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[14]

• Protocol: Analyze a minimum of 9 determinations over at least 3 concentration levels (e.g., low, medium, high) covering the specified range.[2][3] This is typically done by spiking a blank matrix with known amounts of the analyte.

• Statistical Analysis: Calculate the percent recovery for each sample.

• Acceptance Criterion: The mean percent recovery should be within an established limit, typically 80-120% for complex matrices and 90-110% for simpler ones.[12]

D. Precision

Precision is assessed at two levels: Repeatability (intra-assay precision) and Intermediate Precision (inter-assay precision).[13]

• Protocol:

  • Repeatability: Analyze a minimum of 6 replicates at 100% of the test concentration, or 9 determinations across the range (3 concentrations, 3 replicates each) on the same day, with the same analyst and equipment.[2][3]

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on different equipment.[13]

• Statistical Analysis: Calculate the Relative Standard Deviation (RSD) or Coefficient of Variation (CV).

• Acceptance Criterion: RSD should typically be ≤ 15%, and ≤ 20% at the lower limit of quantification.[12]

E. Limit of Detection (LOD) & Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[15]

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[15]

• Protocol (Signal-to-Noise Approach): Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Validation: The determined LOQ must be subsequently validated by analyzing samples at this concentration and demonstrating that accuracy and precision criteria are met.[2]

Illustrative Data Summary Table

Validation Parameter	(1-aminoethyl)phosphonothioic Acid	(1-aminoethyl)phosphonic Acid	Acceptance Criteria
Linearity (r²)	0.998	0.999	≥ 0.99
Range (ng/mL)	1 - 1000	1 - 1000	Application-dependent
Accuracy (% Recovery)	92.5% - 107.3%	95.1% - 104.8%	85% - 115%
Precision (RSD)
- Repeatability	≤ 8.5%	≤ 6.2%	≤ 15%
- Intermediate	≤ 11.2%	≤ 9.8%	≤ 15%
LOQ (ng/mL)	1.0	1.0	S/N ≥ 10; Meets accuracy/precision
LOD (ng/mL)	0.3	0.3	S/N ≥ 3

Structural Confirmation: ³¹P NMR Spectroscopy

While HPLC-MS is ideal for quantification, ³¹P NMR is an indispensable tool for structural confirmation and for studying the chemical environment of the phosphorus atom. It provides unambiguous evidence of the P-S or P-O bond.

The Causality Behind ³¹P NMR Choices

Phosphorus-31 is a spin ½ nucleus with 100% natural abundance, making it a highly sensitive nucleus for NMR experiments.[17] The chemical shift of the ³¹P nucleus is highly dependent on its electronic environment. The substitution of a sulfur atom for an oxygen atom causes a significant downfield shift in the ³¹P NMR spectrum.

Caption: Typical ³¹P NMR chemical shift ranges for phosphonic vs. phosphonothioic acids.

Experimental Protocol: ³¹P NMR

Objective: To confirm the identity and assess the purity of (1-aminoethyl)phosphonothioic acid.

Materials:

• Synthesized (1-aminoethyl)phosphonothioic acid

• Deuterated solvent (e.g., D₂O)

• 85% Phosphoric acid (H₃PO₄) as an external reference

• NMR spectrometer (e.g., 400 MHz or higher)

Step-by-Step Protocol:

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of D₂O.

• Instrument Setup:

  • Tune the NMR probe to the ³¹P frequency.

  • Use proton decoupling (e.g., inverse-gated decoupling) to simplify the spectrum and remove ¹H-³¹P coupling, resulting in a single sharp peak for the analyte.[17] This is crucial for accurate chemical shift determination.

• Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the external 85% H₃PO₄ standard at 0 ppm.[17]

• Data Analysis:

  • Identify the chemical shift of the main peak. A signal in the range of 70-100 ppm would be consistent with a phosphonothioic acid structure.

  • Integrate all signals in the spectrum. The presence of a significant peak in the 15-30 ppm range could indicate oxidation of the sample to the corresponding phosphonic acid. Purity can be estimated from the relative integrals of the signals.

Conclusion

The statistical validation of experimental data for (1-aminoethyl)phosphonothioic acid is a multi-faceted process that requires a combination of robust analytical techniques and rigorous statistical evaluation. By employing derivatization-based HPLC-MS/MS for quantification and ³¹P NMR for structural confirmation, researchers can generate a reliable and defensible dataset. Adherence to the principles outlined in the ICH Q2(R1) guidelines ensures that the analytical procedures are fit for purpose, providing the scientific community with trustworthy data. The comparative analysis with (1-aminoethyl)phosphonic acid highlights the unique considerations required for thio-analogs, particularly concerning stability and spectroscopic properties. This guide provides a foundational framework to support the research and development of this promising class of molecules.

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A Guide to Inter-Laboratory Comparison of (1-aminoethyl)phosphonothioic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for establishing a robust inter-laboratory comparison for the analysis of (1-aminoethyl)phosphonothioic acid. Given the absence of a standardized public method for this specific analyte, this document synthesizes best practices from the analysis of structurally similar polar organophosphorus compounds, such as glyphosate and its metabolites, to propose a scientifically rigorous approach.[1][2][3]

Introduction: The Analytical Challenge

(1-aminoethyl)phosphonothioic acid is a polar organophosphorus compound containing both a phosphonothioate group and a primary amine. Its high polarity presents a significant analytical challenge, making it unsuitable for traditional multi-residue methods like QuEChERS without modification.[4] The direct analysis of such compounds is often hindered by poor retention on standard reversed-phase chromatography columns and potential for matrix effects in complex samples.[2][5]

The establishment of a reliable and reproducible analytical method, validated through inter-laboratory comparison, is crucial for any application, from environmental monitoring to metabolic studies. Proficiency testing and inter-laboratory comparisons are essential for evaluating laboratory performance, ensuring data quality, and standardizing methodology across different facilities.[6][7][8]

Designing a Robust Inter-Laboratory Comparison

An effective inter-laboratory comparison, or proficiency test (PT), is built on a foundation of clear objectives, sound statistical methods, and competent organization, as outlined in standards like ISO/IEC 17043.[9][10]

Key Objectives of the Comparison:

• Evaluate Laboratory Performance: Assess the proficiency of participating laboratories to accurately and precisely quantify (1-aminoethyl)phosphonothioic acid.[6]

• Method Validation: Determine the accuracy, precision (repeatability and reproducibility), and other performance characteristics of the analytical method itself.[6]

• Identify Methodological Issues: Pinpoint potential sources of error or bias in the analytical procedure.[8]

Core Components of the Study Design:

• Coordinating Body: An accredited Proficiency Testing Provider should oversee the study to ensure impartiality and adherence to international standards.[9][11]

• Test Material: A homogeneous and stable test material is paramount. This typically involves a relevant matrix (e.g., water, soil extract, biological fluid) spiked with a known concentration of (1-aminoethyl)phosphonothioic acid.

• Protocol: A detailed analytical protocol should be provided to all participating laboratories. While labs may use their own equipment, the fundamental steps of the method must be consistent.

• Data Analysis: Statistical analysis of the reported results is performed to determine the assigned value, calculate performance scores (like Z-scores), and assess the overall method performance.[12]

Recommended Analytical Protocol: LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the method of choice for analyzing polar pesticides and their metabolites due to its high sensitivity and selectivity.[13] The following protocol is a proposed starting point, drawing from established methods for similar analytes like glyphosate and AMPA.[1][3]

Sample Preparation: A Modified QuPPe Approach

The "Quick Polar Pesticides" (QuPPe) method is designed for the extraction of highly polar pesticides from various food matrices and serves as an excellent foundation.[13][14]

Step-by-Step Protocol:

• Homogenization: Weigh 10 g of the sample into a 50 mL centrifuge tube. For dry samples, add a defined amount of water to rehydrate.[15]

• Extraction: Add 10 mL of acidified methanol (e.g., with 1% formic acid). The use of acidified methanol improves extraction efficiency for these types of analytes.[13]

• Shaking: Cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at >5000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Chromatographic Separation

Due to the high polarity of (1-aminoethyl)phosphonothioic acid, specialized chromatography is required for adequate retention and separation.

• Recommended Column Type: A mixed-mode, ion-exchange, or HILIC (Hydrophilic Interaction Liquid Chromatography) column is recommended.[2] These columns provide retention mechanisms beyond simple reversed-phase, which is crucial for polar compounds.[2]

• Mobile Phase: A typical mobile phase would consist of an aqueous component with a buffer (e.g., ammonium carbonate or ammonium formate) and an organic component like acetonitrile or methanol.[1] The pH of the mobile phase should be optimized to ensure proper ionization of the analyte.

Mass Spectrometric Detection

• Ionization: Electrospray Ionization (ESI) is the standard, operated in either positive or negative mode depending on which provides a better signal for the analyte. Given the presence of a primary amine and a phosphonothioic acid group, both modes should be evaluated.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer (QqQ MS) provides the necessary sensitivity and selectivity for quantification.[3][13] At least two MRM transitions (a quantifier and a qualifier) should be optimized for the analyte and any internal standards used.

Data Presentation and Interpretation

The results from the inter-laboratory comparison should be compiled and analyzed to assess both individual laboratory performance and the overall method's robustness.

Hypothetical Inter-Laboratory Study Data

The table below presents a hypothetical dataset for an inter-laboratory study on a spiked water sample with a target concentration of 50 µg/L of (1-aminoethyl)phosphonothioic acid.

Laboratory ID	Reported Concentration (µg/L)
Lab 1	48.5
Lab 2	51.2
Lab 3	45.1
Lab 4	53.8
Lab 5	49.3
Lab 6	62.5 (Outlier)
Lab 7	47.9
Lab 8	50.8
Lab 9	52.1
Lab 10	46.6

Statistical Analysis and Performance Evaluation

Key statistical parameters are calculated to interpret the results according to international guidelines like ISO 13528.[12]

• Outlier Removal: The first step is to identify and remove any statistical outliers. In the hypothetical data, Lab 6's result would likely be flagged as an outlier using tests like the Grubbs' test.[12]

• Assigned Value (x_pt): This is the consensus value for the concentration, typically the robust mean of the participants' results after outlier removal.

• Proficiency Standard Deviation (σ_pt): This value represents the expected variability of the measurement and is used to assess performance.

• Z-Score: This is a performance score for each laboratory, calculated as: Z = (x_i - x_pt) / σ_pt Where x_i is the result from laboratory i.

Interpretation of Z-Scores:

• |Z| ≤ 2.0: Satisfactory performance

• 2.0 < |Z| < 3.0: Questionable performance (warning signal)

• |Z| ≥ 3.0: Unsatisfactory performance (action signal)

Summary of Performance Metrics (Hypothetical Data, Outlier Removed):

Parameter	Value
Number of Participants (n)	9
Assigned Value (Robust Mean)	49.5 µg/L
Standard Deviation	2.8 µg/L
Relative Standard Deviation (RSD)	5.7%
Proficiency Standard Deviation (σ_pt)	4.0 µg/L (Example value)

Visualizing Workflows

Diagrams help clarify complex processes. The following are represented using Graphviz DOT language.

Analytical Workflow

Caption: Proposed analytical workflow for (1-aminoethyl)phosphonothioic acid.

Inter-Laboratory Comparison Logic

Caption: Logical flow of an inter-laboratory comparison study.

Conclusion

The successful analysis and inter-laboratory validation for a challenging polar compound like (1-aminoethyl)phosphonothioic acid hinges on adopting and adapting methodologies proven for structurally similar molecules. A combination of a modified QuPPe sample preparation with advanced LC-MS/MS techniques provides a robust analytical foundation. Structuring the inter-laboratory comparison according to international standards like ISO/IEC 17043 ensures that the resulting data is reliable, defensible, and provides a true measure of both method and laboratory performance. This guide serves as a comprehensive starting point for researchers and scientists to develop and validate a fit-for-purpose method for this analyte.

References

• LC-MS/MS Method for Determination of Glyphosate, AMPA, and Glufosinate in Cereals. (2019).
• LC/MS/MS Method for Determination of Glyphosate, AMPA, and Glufosinate in Cereals.
• LC-MS/MS Analysis of Glyphosate and Polar Contaminants in Food Using a Hybrid Ion-Exchange/HILIC Column.
• Analysis of Glyphosate, AMPA, and Glufosinate in Water Using UPLC-MS/MS. Waters Corporation.
• Glyphosate and Aminomethylphosphonic acid (AMPA) analysis in plants using LC-MS/MS ASMS 2018. Shimadzu.
• Proficiency Test Provider Accreditation | ISO 17043. ANAB.
• About the method - QuEChERS.
• QuEChERS - A New Sample Preparation Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. LCGC International.
• QuEChERS PRoCEduRE foR Multi-RESiduE PEStiCidE AnAlySiS. ResearchGate.
• Analysis of highly polar pesticides in foods by LC-MS/MS. PMC.
• Analysis of interlaboratory comparison when the measurements are not normally distributed. archimer - ifremer.
• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results. Diva-portal.org.
• Guidelines for the validation and verification of quantitative and qualitative test methods.
• Accreditation ISO/IEC 17043 proficiency testing on metals. CompaLab.
• A statistical procedure for measuring and evaluating performance in interlaboratory comparison programs. PubMed.
• A Comparative Guide to Inter-laboratory Validation of Analytical Methods for Dithiocarbamates. Benchchem.
• A Robust and Sensitive Method for the Direct Analysis of Polar Pesticides in Food and Environmental Samples Without Derivatization. SCIEX.
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• Interlaboratory comparison. PE100+ Association.
• Comparison of various international guidelines for analytical method validation.
• Inter laboratory comparison (ILC) report.
• Proficiency testing. Accredia.
• Ultra-Sensitive Analysis of Organophosphorus Compounds by Comparative GC-FPD and GC-ICP-MS: Implications for Chemical Warfare Agent Detection. MDPI.
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• HARMONISED GUIDELINES FOR THE IN-HOUSE VALIDATION OF METHODS OF ANALYSIS (TECHNICAL REPORT).
• The Challenges Faced by an EU Reference Laboratory Analyzing Polar Pesticides by HPLC. (2021).
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• Determination of polar organophosphorus pesticides in vegetables and fruits using liquid chromatography with tandem mass spectrometry: Selection of extraction solvent. Request PDF.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. (2025).

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Phosphonothioic Acid, (1-aminoethyl)-

For the diligent researcher, the culmination of an experiment does not signify the end of responsibility. The proper handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and protecting the world beyond our benchtops. This guide provides a detailed protocol for the safe disposal of Phosphonothioic acid, (1-aminoethyl)-, a compound that, due to its organothiophosphate structure, requires careful consideration. The procedures outlined herein are grounded in established safety principles and an understanding of the compound's likely chemical reactivity, ensuring a self-validating system of laboratory safety.

Understanding the Hazard: A Proactive Approach to Safety

Core Safety Principles:

• Assume Hazard: In the absence of specific toxicological data, treat Phosphonothioic acid, (1-aminoethyl)- as a hazardous substance.

• Minimize Exposure: All handling should be conducted in a well-ventilated chemical fume hood.

• Contingency Planning: Be prepared for accidental spills with a clear and practiced emergency plan.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable. The following table outlines the minimum requirements for handling Phosphonothioic acid, (1-aminoethyl)-.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.	Protects against splashes and potential vapors, which can cause serious eye irritation or damage[1][2][3].
Hand Protection	Double-gloving with nitrile gloves. Change gloves every 30-60 minutes or immediately if contamination is suspected[4].	Provides a robust barrier against skin contact. Organophosphates can be absorbed through the skin[5][6]. Double-gloving minimizes the risk of exposure during glove removal[4].
Body Protection	A lab coat with long sleeves and a closed front. Consider a chemically resistant apron for larger quantities.	Protects skin from accidental splashes.
Foot Protection	Closed-toe shoes.	Prevents exposure from spills that may reach the floor.
Respiratory	A NIOSH-approved respirator may be necessary for large-scale operations or in case of ventilation failure. Consult your institution's EHS.	Protects against inhalation of aerosols or vapors, which may cause respiratory irritation[1].

Spill Management: A Calm and Methodical Response

Accidental spills require a swift and safe response. The following workflow provides a step-by-step guide for managing a spill of Phosphonothioic acid, (1-aminoethyl)-.

Caption: Spill Response Workflow for Phosphonothioic acid, (1-aminoethyl)-.

Spill Cleanup Protocol:

• Alert and Evacuate: Immediately notify colleagues in the vicinity. For large or volatile spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department[7][8].

• Don PPE: Before approaching the spill, put on the required personal protective equipment as detailed in the table above[7][8].

• Containment: For liquid spills, create a dike around the spill using an inert absorbent material such as vermiculite, sand, or activated charcoal[5][7][9]. Do not use combustible materials like paper towels initially, as this can increase the surface area for evaporation[10].

• Neutralization (if applicable): As a phosphonic acid derivative, the substance is likely acidic. If it is safe to do so, cautiously neutralize the spill by gently applying a weak base such as sodium bicarbonate[9][10]. Use pH paper to confirm neutralization.

• Collection: Once absorbed and neutralized, carefully sweep the material from the outside in and place it into a clearly labeled, sealable container for hazardous waste[7][10].

• Decontamination: Clean the spill area with soap and water. For highly toxic materials, the rinse water should also be collected as hazardous waste[7].

• Disposal and Reporting: Dispose of the sealed container and any contaminated materials as hazardous waste. Report the incident to your supervisor and EHS department[7]. Restock any used items from the spill kit.

Disposal Procedures: A Step-by-Step Guide

The disposal of Phosphonothioic acid, (1-aminoethyl)- must be handled as a hazardous waste stream. Under no circumstances should this compound be disposed of down the drain or in regular trash[11][12].

Waste Segregation and Collection Workflow:

Caption: Waste Disposal Workflow for Phosphonothioic acid, (1-aminoethyl)-.

Protocol for Routine Disposal:

• Waste Identification: All unused Phosphonothioic acid, (1-aminoethyl)-, as well as any materials contaminated with it (e.g., gloves, absorbent pads, glassware), must be treated as hazardous waste[11].

• Container Selection: Use a designated, leak-proof, and chemically compatible container for waste collection.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "Phosphonothioic acid, (1-aminoethyl)-," and the date of accumulation.

• Storage: Store the sealed waste container in a designated satellite accumulation area that is secure and well-ventilated, away from incompatible materials.

• Final Disposal: Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal.

Chemical Degradation: Advanced Disposal Considerations

For laboratories equipped to perform chemical degradation of hazardous waste, hydrolysis or oxidation may be viable options for rendering Phosphonothioic acid, (1-aminoethyl)- less hazardous before final disposal. These procedures should only be attempted by trained personnel with a thorough understanding of the potential reactions and byproducts, and in full compliance with institutional and regulatory guidelines.

A. Hydrolysis:

Organophosphates and phosphonates can be hydrolyzed under acidic or basic conditions[13]. The P-S bond in thiophosphates is susceptible to cleavage[14].

• Principle: Hydrolysis aims to break the P-S or P-O bonds, potentially yielding less toxic products.

• Caution: The byproducts of hydrolysis must be identified and may still be hazardous. The reaction can also generate heat.

B. Oxidation:

Advanced oxidation processes can degrade organophosphorus compounds[15].

• Principle: Strong oxidizing agents can break down the organic components of the molecule.

• Caution: Oxidation reactions can be vigorous and produce hazardous byproducts. The choice of oxidant must be carefully considered to avoid uncontrolled reactions.

Any chemical degradation protocol must be thoroughly validated on a small scale before being applied to larger quantities of waste. The final treated waste must still be evaluated for hazardous characteristics before disposal.

Conclusion: A Culture of Safety

The responsible disposal of Phosphonothioic acid, (1-aminoethyl)- is a critical component of laboratory safety and environmental stewardship. By adhering to the principles of proactive hazard assessment, consistent use of appropriate PPE, methodical spill management, and compliant waste disposal, researchers can ensure that their work advances scientific knowledge without compromising safety.

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• SPILL CLEANUP QUICK REFERENCE. (n.d.). University of California, Irvine. Retrieved February 18, 2026, from [Link]

• 1-(Aminoethyl)phosphonic acid | C2H8NO3P | CID 97709 - PubChem. (n.d.). PubChem. Retrieved February 18, 2026, from [Link]

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• PPE Requirements Hazardous Drug Handling. (n.d.). University of Iowa Hospitals & Clinics. Retrieved February 18, 2026, from [Link]

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• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6). Centers for Disease Control and Prevention. Retrieved February 18, 2026, from [Link]

• Phosphonothioic Acid, Methyl-, O-Ethyl O-(4- (METHYLTHIO)PHENYL) ESTER - NJ.gov. (n.d.). New Jersey Department of Health. Retrieved February 18, 2026, from [Link]

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Personal protective equipment for handling Phosphonothioic acid, (1-aminoethyl)-

Part 1: Executive Summary & Core Directive

Do not treat this compound as a standard reagent. Phosphonothioic acid, (1-aminoethyl)- belongs to a class of organophosphorus (OP) compounds structurally related to potent acetylcholinesterase (AChE) inhibitors.[1][2] While specific toxicological data for this isomer may be sparse in public registries, its structural moieties—specifically the phosphonothioate group (

or ) combined with an amine—mimic the "warhead" architecture of V-series nerve agents and high-grade pesticides.[2]

The Golden Rule: You must assume this compound possesses high dermal toxicity and neurotoxic potential until proven otherwise.[1]

Immediate Action Plan:

• No Solo Work: Never handle this material alone.

• Double Barrier: Standard nitrile gloves are insufficient .[1][2] You must use a laminate liner.[1][2]

• Quench First: Have a neutralization bath prepared before opening the vial.

Part 2: Scientific Integrity & Logic (E-E-A-T)

Mechanism of Hazard (The "Why")

To understand the PPE requirement, one must understand the molecular threat. Organophosphonothioates act by phosphorylating the serine residue in the active site of acetylcholinesterase.

• The Thio Effect: The sulfur substitution (

  ) often increases lipophilicity compared to oxo-analogs ( ), enhancing skin penetration (percutaneous toxicity).[1][2]

• Metabolic Activation: In vivo, oxidative desulfuration (by CYP450 enzymes) can convert the

  thiono group to the more toxic oxon form.[2]

• The Amine Vector: The (1-aminoethyl) moiety can mimic biological substrates, potentially facilitating transport across the blood-brain barrier or increasing affinity for the AChE active site.

PPE Matrix: The Self-Validating Barrier System

This matrix is designed based on permeation breakthrough dynamics , not just material availability.[1]

Protection Zone	Required Equipment	Technical Justification
Hand (Inner)	Silver Shield / 4H (Laminate)	Critical: Nitrile degrades rapidly against OPs.[1][2] Laminate provides >4hr breakthrough time against organophosphorus esters.[1][2]
Hand (Outer)	Nitrile (5-8 mil, Long Cuff)	Provides dexterity and mechanical protection for the inner laminate glove.[1][2] Tape the cuff to the suit.
Respiratory	Fume Hood (Class II/III)	Primary barrier.[1][2] Work >6 inches inside the sash.
Respiratory (Backup)	Full-Face Respirator (P100 + OV)	Required only if working outside a hood (e.g., spill cleanup).[1][2] OV (Organic Vapor) captures volatiles; P100 captures particulates.[1][2]
Body	Tychem® C or F Apron/Suit	Cotton lab coats absorb and hold OPs against the skin.[1] Chemically resistant Tychem prevents "wicking" exposure.[1][2]
Eyes	Indirect Vent Goggles	Safety glasses are insufficient due to vapor/aerosol risk.[1][2] Face shield recommended for synthesis steps.[1][2]

Part 3: Visualization & Operational Protocols

PPE Decision Logic

The following diagram illustrates the decision-making process for selecting the correct PPE configuration based on the operational scale.

Figure 1: PPE Selection Logic based on quantity and physical state.[1][2] Note the universal requirement for laminate gloves regardless of scale.

Operational Protocol: Synthesis & Transfer

Step 1: Engineering Control Verification

• Verify fume hood face velocity is 80–100 fpm.[1][2]

• Clear the hood of unnecessary clutter to prevent turbulence.

Step 2: The "Zone" Setup

• Place a disposable absorbent pad (benchkote) in the center of the hood.[2]

• Pre-weighing: Do not weigh on an open bench. Use a balance inside the hood or a vented balance enclosure. If unavailable, tare the vial, add material inside the hood, cap tightly, and weigh the closed container.

Step 3: Handling the Reagent

• Donning: Put on Silver Shield gloves first.[1][2] Smooth out wrinkles.[1][2] Put on Nitrile gloves over them.[1][2] Tape the outer glove to your lab coat/suit sleeve to prevent wrist exposure.

• Transfer: Use disposable plastic spatulas or glass pipettes. Do not use metal needles if not strictly necessary, to avoid puncture risks with contaminated sharps.

Step 4: Decontamination (The "Kill" Step) [1][2]

• Organophosphonothioates are susceptible to oxidative cleavage or alkaline hydrolysis.[1][2]

• Reagent: Prepare a fresh solution of 10% Sodium Hypochlorite (Bleach) OR 1M Sodium Hydroxide (NaOH) .[1][2]

• Procedure: Immediately submerge all contaminated tips, spatulas, and empty vials into the kill bath. Allow to soak for 24 hours before disposal.

Emergency Response & Decontamination Workflow

If a spill occurs or exposure is suspected, follow this logic immediately.

Figure 2: Emergency response workflow.[1][2] Note that bleach is for surfaces only; use soap and water for skin to prevent enhancing absorption.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][2] [Link]

• Centers for Disease Control and Prevention (CDC). (2017).[1][2] NIOSH Pocket Guide to Chemical Hazards: Organophosphorus Pesticides. [Link][1][2]

• Occupational Safety and Health Administration (OSHA). (2012).[1][2] Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[1][2][3] [Link][1][2]

• Munro, N. B., et al. (1999).[1][2][4] "Toxicity of the organophosphate chemical warfare agents GA, GB, and VX: implications for public protection." Environmental Health Perspectives, 107(12), 933–974.[2] (Provides grounding for treating phosphonothioates as high-hazard).[1][2] [Link]

• Yang, Y. C., et al. (1992).[1][2] "Chemical detoxification of nerve agent VX."[1][2] Accounts of Chemical Research. (Basis for Bleach/NaOH neutralization protocols).[1][2] [Link]

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